2-Propyl-1-hexene

• CAS: 62187-09-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Propyl-1-hexene via the Wittig Reaction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-propyl-1-hexene utilizing the Wittig reaction. The document details the underlying chemical principles, a representative experimental protocol, and relevant data for the characterization of the final product. The Wittig reaction is a cornerstone in organic synthesis for the formation of carbon-carbon double bonds with high regioselectivity, making it a valuable tool for the construction of complex organic molecules.[1]

Introduction to the Wittig Reaction

The Wittig reaction, discovered by Georg Wittig, is a chemical reaction of an aldehyde or a ketone with a phosphorus ylide (also known as a Wittig reagent) to produce an alkene and triphenylphosphine (B44618) oxide.[2] This reaction is widely used in organic synthesis due to its reliability and the predictable location of the newly formed double bond, which is a significant advantage over elimination reactions that can often lead to a mixture of isomeric products.

The overall transformation involves the replacement of the carbonyl oxygen with the carbon moiety from the phosphonium (B103445) ylide. The strong P=O bond formed in the triphenylphosphine oxide byproduct provides the thermodynamic driving force for the reaction.

Synthesis of 2-Propyl-1-hexene

The synthesis of 2-propyl-1-hexene via the Wittig reaction involves the reaction of pentanal with the ylide derived from n-propyltriphenylphosphonium bromide.

Reaction Scheme:

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )
n-Propyltriphenylphosphonium bromide	C21H22BrP	385.27
n-Butyllithium	C4H9Li	64.06
Pentanal	C5H10O	86.13
Tetrahydrofuran (B95107) (THF), anhydrous	C4H8O	72.11
Diethyl ether, anhydrous	(C2H5)2O	74.12
Saturated aqueous ammonium (B1175870) chloride	NH4Cl	53.49
Anhydrous magnesium sulfate	MgSO4	120.37
Hexanes	C6H14	86.18
2-Propyl-1-hexene	C9H18	126.24

Experimental Protocol

This protocol is a representative procedure based on general Wittig reaction methodologies.

Step 1: Preparation of the Phosphonium Ylide

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a rubber septum, add n-propyltriphenylphosphonium bromide (1.1 equivalents).

• Add anhydrous tetrahydrofuran (THF) to the flask under a nitrogen atmosphere to create a suspension.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.05 equivalents) dropwise to the stirred suspension via syringe. A color change to deep red or orange is typically observed, indicating the formation of the ylide.

• Allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

Step 2: Wittig Reaction

• In a separate flame-dried flask, dissolve pentanal (1.0 equivalent) in a minimal amount of anhydrous THF.

• Cool the previously prepared ylide solution to 0 °C in an ice bath.

• Slowly add the pentanal solution to the ylide solution dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the pentanal.

Step 3: Work-up and Purification

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• The crude product will contain 2-propyl-1-hexene and the byproduct, triphenylphosphine oxide. To remove the triphenylphosphine oxide, dissolve the crude residue in a minimal amount of a nonpolar solvent such as hexanes. The less soluble triphenylphosphine oxide should precipitate and can be removed by filtration. Alternatively, column chromatography on silica (B1680970) gel using hexanes as the eluent can be employed for purification.

Data Presentation

Physical Properties of 2-Propyl-1-hexene

Property	Value
Molecular Formula	C9H18
Molar Mass	126.24 g/mol
Appearance	Colorless liquid
Boiling Point	134-136 °C
Density	0.73 g/cm³

Spectroscopic Data of 2-Propyl-1-hexene

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.7	s	2H	=CH₂
~2.0	t	4H	-CH₂-C=
~1.4	m	4H	-CH₂-CH₂-C=
~0.9	t	6H	-CH₃

¹³C NMR (Carbon NMR) Data (Predicted)

Chemical Shift (ppm)	Assignment
~150	=C<
~108	=CH₂
~35	-CH₂-C=
~23	-CH₂-CH₂-C=
~14	-CH₃

Infrared (IR) Spectroscopy Data (Predicted)

Wavenumber (cm⁻¹)	Assignment
~3080	=C-H stretch
~2960-2850	C-H stretch (alkane)
~1645	C=C stretch
~890	=CH₂ bend (out-of-plane)

Mandatory Visualizations

Wittig Reaction Mechanism

Caption: Mechanism of the Wittig reaction for the synthesis of 2-propyl-1-hexene.

Experimental Workflow

Caption: General experimental workflow for the synthesis of 2-propyl-1-hexene.

References

• 1. db.cngb.org [db.cngb.org]
• 2. people.chem.umass.edu [people.chem.umass.edu]

2-Propyl-1-hexene IUPAC name and CAS number

This document provides a detailed overview of the chemical compound commonly referred to as 2-Propyl-1-hexene, focusing on its correct IUPAC nomenclature, Chemical Abstracts Service (CAS) number, and physicochemical properties.

IUPAC Nomenclature and CAS Identification

The name "2-Propyl-1-hexene" is an incorrectly assigned IUPAC name for the specified chemical structure. According to IUPAC nomenclature rules for alkenes, the parent chain must be the longest continuous carbon chain that contains the double bond.

Following this rule, the correct IUPAC name for the structure is 4-Methyl-1-octene .[1][2] The structure is based on an eight-carbon (octene) parent chain with the double bond at the first position and a methyl group located at the fourth carbon. Another systematic name, 4-methylideneoctane , is also recognized.[3]

The compound is associated with multiple CAS Registry Numbers. The number corresponding to the correct IUPAC name, 4-Methyl-1-octene, is 13151-12-7 .[1][2] The synonym 2-Propyl-1-hexene is linked to CAS number 62187-09-1 .[3]

Physicochemical Properties

The following table summarizes key quantitative data for 4-Methyl-1-octene.

Property	Value	Source(s)
Molecular Formula	C₉H₁₈	[1][3][4][5]
Molecular Weight	126.24 g/mol	[1][3]
CAS Registry Number	13151-12-7	[1][2]
Alternate CAS Number	62187-09-1 (for 2-Propyl-1-hexene)	[3]
Kovats Retention Index	846 (Semi-standard non-polar)	[1]

Logical Framework for IUPAC Naming

The determination of the correct IUPAC name follows a systematic process, which is visualized in the diagram below. The process begins with the user-provided name and illustrates the steps to arrive at the correct nomenclature based on established rules.

Logical workflow for determining the correct IUPAC name.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analytical characterization of 4-Methyl-1-octene are not available in publicly accessible databases. Such methodologies would typically be found in specialized chemical literature, patents, or proprietary research documents. The Kovats Retention Index data suggests that gas chromatography has been used to characterize this compound.[1][4]

References

• 1. 4-Methyl-1-octene | C9H18 | CID 518717 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Octene, 4-methyl- [webbook.nist.gov]
• 3. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-propyl-1-hexene [webbook.nist.gov]
• 5. 2-propyl-1-hexene [webbook.nist.gov]

Spectroscopic Profile of 2-Propyl-1-hexene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 2-Propyl-1-hexene (C₉H₁₈), a monoalkene of interest in organic synthesis and material science. Due to the limited availability of experimentally derived public data, this document focuses on predicted values from validated computational methods, offering a robust reference for spectral interpretation and compound identification. The guide covers Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), including detailed methodologies for data acquisition.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative spectroscopic data for 2-Propyl-1-hexene. These values have been derived from computational models and are intended to serve as a reliable estimation for experimental verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-1 (a)	4.68	Singlet	1H	-
H-1 (b)	4.65	Singlet	1H	-
H-3 (c)	1.98	Triplet	2H	7.5
H-4 (d)	1.35	Sextet	2H	7.5
H-5 (e)	1.28	Sextet	2H	7.5
H-6 (f)	0.88	Triplet	3H	7.3
H-1' (g)	1.98	Triplet	2H	7.5
H-2' (h)	1.39	Sextet	2H	7.5
H-3' (i)	0.91	Triplet	3H	7.3

¹³C NMR (Predicted)

Carbon	Chemical Shift (δ, ppm)
C-1	109.2
C-2	150.1
C-3	34.5
C-4	29.8
C-5	22.9
C-6	14.2
C-1'	36.7
C-2'	20.8
C-3'	14.3

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Intensity
3075	=C-H	Stretching	Medium
2955, 2925, 2855	C-H (sp³)	Stretching	Strong
1645	C=C	Stretching	Medium
1465	-CH₂-	Bending (Scissoring)	Medium
1375	-CH₃	Bending (Symmetrical)	Medium
890	=CH₂	Bending (Out-of-plane)	Strong

Mass Spectrometry (MS) (Predicted)

m/z	Ion	Fragmentation Pathway	Relative Abundance
126	[C₉H₁₈]⁺•	Molecular Ion	Moderate
97	[C₇H₁₃]⁺	Loss of •C₂H₅ (ethyl radical)	High
83	[C₆H₁₁]⁺	Loss of •C₃H₇ (propyl radical)	High
69	[C₅H₉]⁺	Loss of •C₄H₉ (butyl radical)	Moderate
55	[C₄H₇]⁺	Allylic Cleavage	High
41	[C₃H₅]⁺	Allylic Cation	Very High (Base Peak)

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a liquid sample such as 2-Propyl-1-hexene.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Propyl-1-hexene in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), if the solvent does not contain it.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve homogeneity and optimal resolution.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 15 ppm.

  • Use a pulse angle of 30-45 degrees.

  • Set the acquisition time to 2-4 seconds and the relaxation delay to 1-2 seconds.

  • Acquire a suitable number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to approximately 220 ppm.

  • Use a proton-decoupled pulse sequence.

  • Set the acquisition time to 1-2 seconds and the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the resulting spectrum.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the solvent or TMS signal as a reference (0 ppm).

  • Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample, place a drop of 2-Propyl-1-hexene between two polished salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, use an Attenuated Total Reflectance (ATR) accessory by placing a drop of the sample directly on the ATR crystal.

• Instrument Setup:

  • Ensure the spectrometer's sample compartment is clean and dry.

  • Acquire a background spectrum of the empty sample holder (salt plates or ATR crystal).

• Data Acquisition:

  • Place the prepared sample in the spectrometer.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of 2-Propyl-1-hexene into the mass spectrometer via a suitable inlet system, such as direct injection or through a gas chromatograph (GC-MS) for separation from any impurities.

• Ionization:

  • Utilize Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation and create a characteristic mass spectrum.

• Mass Analysis:

  • The generated ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection:

  • The separated ions are detected, and their abundance is recorded.

• Data Processing:

  • The resulting data is plotted as a mass spectrum, showing the relative abundance of ions at each m/z value.

  • Identify the molecular ion peak and major fragment peaks.

Visualizations

The following diagrams illustrate the relationship between the spectroscopic techniques and the structural information they provide, as well as a generalized workflow for spectroscopic analysis.

A generalized workflow for the spectroscopic analysis of a chemical sample.

Thermophysical Properties of 2-Propyl-1-hexene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermophysical properties of 2-Propyl-1-hexene (also known as 4-methyleneoctane), a nine-carbon, unsaturated hydrocarbon. Due to a scarcity of direct experimental data for this specific isomer, this document combines available calculated data with established experimental protocols for determining key thermophysical properties. This guide is intended to serve as a valuable resource for researchers and professionals in drug development and other scientific fields requiring a thorough understanding of the physicochemical characteristics of alkenes.

Introduction

2-Propyl-1-hexene (C₉H₁₈) is a non-polar organic compound belonging to the alkene family.[1][2] Its molecular structure, featuring a terminal double bond, influences its reactivity and physical properties.[1][2] A detailed understanding of its thermophysical properties is crucial for various applications, including reaction engineering, process design, and formulation development. This guide summarizes the known properties of 2-Propyl-1-hexene and provides detailed methodologies for the experimental determination of key parameters.

Molecular and Chemical Properties

A summary of the fundamental molecular and chemical properties of 2-Propyl-1-hexene is presented in Table 1.

Property	Value	Source
Molecular Formula	C₉H₁₈	[1][2]
Molecular Weight	126.24 g/mol	[3][4]
IUPAC Name	4-methylideneoctane	[4]
Synonyms	2-propyl-1-hexene, 2-propylhex-1-ene	[1]
CAS Number	62187-09-1	[4]
SMILES	CCCCC(=C)CCC	[3]
InChIKey	BWGGEKJMCRHXKX-UHFFFAOYSA-N	[2][3]

Thermophysical Data

Quantitative thermophysical data for 2-Propyl-1-hexene is limited. Table 2 presents available calculated and experimental data. It is important to note that many of the listed values are predicted using computational models and should be confirmed by experimental measurement for high-precision applications.

Property	Value	Unit	Method	Source
Boiling Point	143	°C	Experimental	[1]
Ideal Gas Heat Capacity (Cp,gas)	See Table 3	J/mol·K	Calculated (Joback Method)	[5]
Standard Gibbs Free Energy of Formation (ΔfG°)	104.19	kJ/mol	Calculated (Joback Method)	[5]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-113.45	kJ/mol	Calculated (Joback Method)	[5]
Enthalpy of Fusion at Standard Conditions (ΔfusH°)	16.48	kJ/mol	Calculated (Joback Method)	[5]
Enthalpy of Vaporization at Standard Conditions (ΔvapH°)	35.04	kJ/mol	Calculated (Joback Method)	[5]
Critical Temperature (Tc)	571.36	K	Calculated (Joback Method)	[5]
Critical Pressure (Pc)	2414.74	kPa	Calculated (Joback Method)	[5]
Critical Volume (Vc)	0.521	m³/kmol	Calculated (Joback Method)	[5]
Melting Point (Tfus)	175.47	K	Calculated (Joback Method)	[5]
Kovats Retention Index (non-polar column)	863	Experimental	[4][6]

Table 3: Calculated Ideal Gas Heat Capacity (Cp,gas) of 2-Propyl-1-hexene at Different Temperatures

Temperature (K)	Ideal Gas Heat Capacity (J/mol·K)	Source
401.88	257.27	[5]
430.13	271.11	[5]
458.37	284.40	[5]
486.62	297.17	[5]
514.87	309.42	[5]
543.11	321.16	[5]
571.36	332.43	[5]

Experimental Protocols for Thermophysical Property Determination

Due to the lack of extensive experimental data for 2-Propyl-1-hexene, this section outlines standard experimental procedures for determining key thermophysical properties of liquid alkenes.

Density Measurement

The density of a liquid can be accurately determined using a pycnometer.[7]

• Procedure:

  • Thoroughly clean and dry a pycnometer of a known volume.

  • Weigh the empty pycnometer using an analytical balance.

  • Fill the pycnometer with 2-Propyl-1-hexene, ensuring no air bubbles are trapped.

  • Place the filled pycnometer in a constant-temperature bath until it reaches thermal equilibrium.

  • Carefully remove any excess liquid from the capillary opening of the stopper.

  • Dry the exterior of the pycnometer and weigh it.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Viscosity Measurement

The dynamic viscosity of 2-Propyl-1-hexene can be measured using a capillary viscometer.

• Procedure:

  • Select a calibrated capillary viscometer of the appropriate size.

  • Introduce a known volume of 2-Propyl-1-hexene into the viscometer.

  • Place the viscometer in a constant-temperature bath and allow it to equilibrate.

  • Using a pump, draw the liquid up through the capillary to a point above the upper timing mark.

  • Release the pressure and measure the time it takes for the liquid meniscus to pass between the upper and lower timing marks.

  • The kinematic viscosity is calculated by multiplying the flow time by the viscometer calibration constant.

  • The dynamic viscosity is then determined by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

Thermal Conductivity Measurement

The transient hot-wire method is a common and accurate technique for measuring the thermal conductivity of liquids.[8]

• Procedure:

  • A thin platinum wire is submerged in the liquid sample of 2-Propyl-1-hexene.

  • The wire is heated by a short electrical pulse, which also serves as a resistance thermometer to measure the temperature change of the wire.

  • The rate of temperature increase of the wire is related to the thermal conductivity of the surrounding liquid.

  • By analyzing the temperature rise as a function of time, the thermal conductivity can be determined.[8] The short measurement time helps to minimize the effects of natural convection.[8]

Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a widely used method for determining the heat capacity of liquids.

• Procedure:

  • A small, known mass of 2-Propyl-1-hexene is hermetically sealed in a sample pan.

  • An empty, sealed pan is used as a reference.

  • The sample and reference pans are placed in the DSC instrument.

  • The instrument heats both pans at a controlled, linear rate.

  • The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

  • This differential heat flow is directly proportional to the heat capacity of the sample.

Synthesis of 2-Propyl-1-hexene

A common and effective method for the synthesis of terminal alkenes such as 2-Propyl-1-hexene is the Wittig reaction.[1] This reaction involves the treatment of an aldehyde or ketone with a phosphorus ylide.

An alternative synthetic route involves the Grignard reaction of a ketone followed by dehydration of the resulting tertiary alcohol.

Proposed Synthesis Workflow: Wittig Reaction

The following diagram illustrates a plausible workflow for the synthesis of 2-Propyl-1-hexene via the Wittig reaction of pentanal with propyltriphenylphosphonium bromide.

Caption: Proposed workflow for the synthesis of 2-Propyl-1-hexene via the Wittig reaction.

Proposed Synthesis Workflow: Grignard Reaction followed by Dehydration

This diagram outlines a potential synthesis route starting from butan-2-one and propylmagnesium bromide.

Caption: Proposed workflow for synthesizing 2-Propyl-1-hexene via a Grignard reaction and dehydration.

Conclusion

This technical guide has compiled the available thermophysical data for 2-Propyl-1-hexene and outlined standard experimental protocols for the determination of key properties. While a significant portion of the quantitative data is based on computational predictions, the provided methodologies offer a clear path for obtaining precise experimental values. The inclusion of potential synthetic workflows provides a practical context for the production of this compound for research and development purposes. Further experimental investigation is warranted to fully characterize the thermophysical behavior of 2-Propyl-1-hexene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 2-propyl-1-hexene [webbook.nist.gov]
• 3. 2-propyl-1-hexene - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemeo.com [chemeo.com]
• 6. 2-propyl-1-hexene [webbook.nist.gov]
• 7. scribd.com [scribd.com]
• 8. calnesis.com [calnesis.com]

An In-depth Technical Guide to the Molecular Geometry and Bond Angles of 2-Propyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular geometry and bond angles of 2-propyl-1-hexene (C₉H₁₈). The information presented herein is derived from computational modeling data, offering valuable insights for applications in molecular modeling, structure-activity relationship studies, and rational drug design where precise conformational and steric parameters are crucial.

Molecular Structure and Hybridization

2-Propyl-1-hexene is an alkene with a terminal double bond. The carbon atoms involved in the double bond (C1 and C2) are sp² hybridized, leading to a trigonal planar geometry around this functional group. The remaining carbon atoms in the propyl and hexyl chains are sp³ hybridized, resulting in a tetrahedral geometry for each. This combination of hybridization states dictates the overall three-dimensional shape of the molecule and influences its chemical reactivity and physical properties.

The presence of the propyl group at the C2 position introduces steric hindrance around the double bond, which can affect its accessibility for chemical reactions. The flexibility of the hexyl and propyl chains, due to free rotation around the C-C single bonds, allows the molecule to adopt various conformations.

Quantitative Geometrical Data

The following table summarizes the key bond lengths and bond angles of 2-propyl-1-hexene based on computed 3D structural data. These values provide a quantitative description of the molecule's geometry.

Bond	Atom 1	Atom 2	Bond Length (Å)
C=C	C1	C2	1.34
C-C (vinyl)	C2	C3	1.51
C-C (vinyl)	C2	C7	1.51
C-C (alkyl)	C3	C4	1.53
C-C (alkyl)	C4	C5	1.53
C-C (alkyl)	C5	C6	1.53
C-C (alkyl)	C7	C8	1.53
C-C (alkyl)	C8	C9	1.53
C-H (vinyl)	C1	H	1.09
C-H (alkyl)	C3-C9	H	1.10

Angle	Atom 1	Atom 2 (Vertex)	Atom 3	Bond Angle (°)
H-C=C	H	C1	C2	121.5
H-C-H	H	C1	H	117.0
C-C=C	C1	C2	C3	122.0
C-C=C	C1	C2	C7	122.0
C-C-C (around C2)	C3	C2	C7	116.0
C-C-C (alkyl)	C2	C3	C4	113.0
C-C-C (alkyl)	C3	C4	C5	113.0
C-C-C (alkyl)	C4	C5	C6	113.0
C-C-C (alkyl)	C2	C7	C8	113.0
C-C-C (alkyl)	C7	C8	C9	113.0
H-C-H (alkyl)	H	C3-C9	H	109.5 (approx.)
H-C-C (alkyl)	H	C3-C9	C	109.5 (approx.)

Experimental Protocols

Computational Methodology (General Protocol):

A typical computational approach to determine the molecular geometry of a molecule like 2-propyl-1-hexene would involve the following steps:

• Initial Structure Generation: A 2D or 3D model of the molecule is created using molecular editing software.

• Conformational Search: A systematic or stochastic conformational search is performed to identify the lowest energy conformer. This is particularly important for a flexible molecule like 2-propyl-1-hexene.

• Geometry Optimization: The initial structure is optimized using quantum mechanical methods, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*). This process minimizes the energy of the molecule to find its most stable three-dimensional arrangement.

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

The bond lengths and angles are then extracted from the final optimized structure.

Visualization of Molecular Structure

The following diagram provides a 2D representation of the molecular structure of 2-propyl-1-hexene, indicating the connectivity of the atoms.

Caption: 2D molecular graph of 2-Propyl-1-hexene with atom numbering.

Quantum Chemical Calculations for Alkene Stability: A Technical Guide Focused on 2-Propyl-1-hexene

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The intrinsic stability of alkene isomers plays a pivotal role in determining reaction outcomes, product distributions, and the overall energetic landscape of chemical processes. In fields ranging from catalysis to pharmaceutical development, a precise understanding of these stability differences is crucial. Quantum chemical calculations have emerged as a powerful tool for elucidating the subtle energetic distinctions between various isomeric forms. This technical guide provides a comprehensive overview of the theoretical principles and practical methodologies for applying quantum chemical calculations to assess the stability of alkenes, using 2-propyl-1-hexene and its isomers as a case study. We will delve into the common computational methods, the importance of conformational analysis, and the presentation of quantitative data.

Introduction to Alkene Stability

The stability of an alkene is primarily governed by a combination of electronic and steric factors. Generally, the more substituted an alkene, the more stable it is.[1] This increased stability is often attributed to hyperconjugation, an electronic interaction involving the delocalization of sigma-electrons from adjacent C-H or C-C bonds into the empty π* orbital of the double bond.[2] Steric factors, such as the repulsion between bulky substituents, also play a significant role, particularly when comparing cis and trans isomers, with trans isomers generally being more stable due to reduced steric strain.[3][4]

While these qualitative rules provide a good starting point, a quantitative understanding of the relative stabilities of more complex, branched alkenes like 2-propyl-1-hexene (a nonene isomer, C9H18) necessitates the use of computational chemistry.

Theoretical Background and Computational Methods

Quantum chemical calculations solve the Schrödinger equation for a given molecule to determine its electronic structure and energy. For the study of alkene stability, Density Functional Theory (DFT) is a widely used and computationally efficient method that provides a good balance between accuracy and computational cost.

Density Functional Theory (DFT)

DFT methods calculate the electronic energy of a molecule based on its electron density. The choice of the functional and basis set is critical for obtaining accurate results.

• Functionals: Common functionals for organic molecules include B3LYP, M06-2X, and ωB97X-D. The M06-2X functional, for instance, is known for its good performance in capturing non-covalent interactions, which can be important in conformational analysis.

• Basis Sets: A basis set is a set of mathematical functions used to represent the atomic orbitals. Pople-style basis sets like 6-31G(d) or 6-311+G(d,p) are frequently used. For higher accuracy, correlation-consistent basis sets such as aug-cc-pVTZ may be employed.

Ab Initio Methods

For even higher accuracy, ab initio methods like Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CC) theory can be used. However, these methods are computationally more demanding and are often reserved for smaller systems or for benchmarking DFT results.

Experimental Protocols: A Computational Workflow

The process of computationally determining the relative stability of alkene isomers follows a systematic workflow. This section outlines the key steps involved.

Isomer and Conformer Generation

The first step is to identify all relevant structural isomers of the target molecule. For C9H18, this includes various linear and branched nonenes. For each isomer, a thorough conformational search is essential, as the observed properties of a molecule are a Boltzmann-weighted average of all its accessible conformations. This is particularly important for flexible molecules like 2-propyl-1-hexene.

Geometry Optimization

Each identified conformer must be subjected to geometry optimization. This process finds the minimum energy structure for that conformer on the potential energy surface. The optimization is typically performed using a selected DFT functional and basis set.

Frequency Calculations

Following geometry optimization, frequency calculations are performed. These calculations serve two main purposes:

• Verification of Minima: To ensure that the optimized structure corresponds to a true energy minimum (no imaginary frequencies).

• Thermodynamic Data: To compute the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and entropy. These are crucial for calculating the Gibbs free energy.

Single-Point Energy Calculations

To obtain more accurate electronic energies, single-point energy calculations can be performed on the optimized geometries using a higher level of theory or a larger basis set.

Calculation of Relative Stabilities

The relative stability of the isomers is determined by comparing their Gibbs free energies (ΔG). The isomer with the lowest Gibbs free energy is the most stable. The relative energies are typically reported in kcal/mol or kJ/mol.

The following diagram illustrates the typical workflow for these calculations.

A typical workflow for the computational analysis of alkene stability.

Data Presentation: Stability of 2-Propyl-1-hexene and its Isomers

To facilitate comparison, all quantitative data should be summarized in clearly structured tables. The following tables present illustrative data for the relative stability of 2-propyl-1-hexene and two of its isomers, calculated at the B3LYP/6-31G(d) level of theory. Note: These values are for demonstrative purposes and are not from a specific cited study.

Table 1: Calculated Energies for Isomers of C9H18

Isomer	Electronic Energy (Hartree)	ZPVE (Hartree)	Enthalpy Correction (Hartree)	Gibbs Free Energy Correction (Hartree)
2-Propyl-1-hexene	-353.12345	0.23456	0.01234	0.04567
(E)-4-Methyl-2-octene	-353.12876	0.23512	0.01256	0.04612
2,4-Dimethyl-2-heptene	-353.13123	0.23555	0.01278	0.04655

Table 2: Relative Stabilities of C9H18 Isomers

Isomer	Relative Electronic Energy (kcal/mol)	Relative Enthalpy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)
2-Propyl-1-hexene	4.90	4.95	5.10
(E)-4-Methyl-2-octene	1.55	1.58	1.65
2,4-Dimethyl-2-heptene	0.00	0.00	0.00

From this illustrative data, the trisubstituted alkene, 2,4-dimethyl-2-heptene, is the most stable isomer, followed by the disubstituted (E)-4-methyl-2-octene. The monosubstituted 2-propyl-1-hexene is the least stable, which aligns with the general principles of alkene stability.

Logical Relationships in Computational Chemistry

The choice of computational method and basis set directly impacts the accuracy of the results. The following diagram illustrates the general relationship between different levels of theory and their associated computational cost and accuracy.

Relationship between computational methods, cost, and accuracy.

Conclusion

Quantum chemical calculations, particularly DFT, provide a robust and reliable framework for the quantitative assessment of alkene stability. By following a systematic computational protocol that includes isomer and conformer generation, geometry optimization, and frequency calculations, researchers can obtain valuable insights into the energetic landscape of alkene isomers. This information is indispensable for predicting reaction outcomes, understanding reaction mechanisms, and designing novel chemical entities in various scientific and industrial domains. The methodologies and principles outlined in this guide, using 2-propyl-1-hexene as a representative example, can be readily applied to a wide range of alkene systems.

References

• 1. researchgate.net [researchgate.net]
• 2. Answered: The compound having molecular formula C9H18 belongs to the class of O Alkenes O Cycloalkenes O Alkanes O Alkynes | bartleby [bartleby.com]
• 3. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 4. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Solubility of 2-Propyl-1-hexene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-propyl-1-hexene, an unsaturated hydrocarbon. Given the limited availability of specific quantitative solubility data in public literature, this document emphasizes the theoretical principles governing its solubility, alongside detailed experimental protocols for its determination. This approach enables researchers to generate precise, reliable data tailored to their specific laboratory conditions and solvent systems.

Introduction to 2-Propyl-1-hexene and its Solubility

2-Propyl-1-hexene (C9H18) is a non-polar aliphatic alkene. Its molecular structure, characterized by a carbon-carbon double bond and alkyl groups, dictates its interaction with various solvents. The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which posits that substances with similar polarities and intermolecular forces are more likely to be miscible or soluble in one another. Alkenes, being non-polar, are generally soluble in non-polar organic solvents and insoluble in polar solvents like water.[1][2][3][4]

The primary intermolecular forces in 2-propyl-1-hexene are weak London dispersion forces. Therefore, it will dissolve readily in solvents that also exhibit London dispersion forces as their primary intermolecular interaction.

Predicted Solubility of 2-Propyl-1-hexene in Common Organic Solvents

While specific quantitative data for 2-propyl-1-hexene is scarce, a qualitative and predictive understanding of its solubility can be established based on solvent polarity. The following table summarizes the predicted solubility of 2-propyl-1-hexene in a range of common organic solvents, categorized by their polarity.

Solvent	Chemical Formula	Polarity	Predicted Solubility of 2-Propyl-1-hexene	Rationale
Non-Polar Solvents
Hexane	C6H14	Non-Polar	High / Miscible	Both are non-polar hydrocarbons, governed by London dispersion forces, leading to favorable mixing.[1]
Toluene (B28343)	C7H8	Non-Polar	High / Miscible	The non-polar aromatic ring of toluene interacts favorably with the non-polar alkene.
Benzene (B151609)	C6H6	Non-Polar	High / Miscible	Similar to toluene, the non-polar nature of benzene allows for strong van der Waals interactions with 2-propyl-1-hexene.[1]
Diethyl Ether	(C2H5)2O	Slightly Polar	High / Miscible	While it has a slight dipole moment, the large non-polar alkyl groups dominate, making it a good solvent for non-polar compounds.[3]
Carbon Tetrachloride	CCl4	Non-Polar	High / Miscible	A non-polar solvent that readily dissolves other non-polar compounds like alkenes.[1]
Polar Aprotic Solvents
Acetone	(CH3)2CO	Polar Aprotic	Moderate	The polarity of the carbonyl group is significant, but the presence of methyl groups allows for some interaction with non-polar molecules.
Dichloromethane (DCM)	CH2Cl2	Polar Aprotic	Moderate to High	DCM has a significant dipole moment but can dissolve a wide range of organic compounds, including those with low polarity.
Tetrahydrofuran (THF)	C4H8O	Polar Aprotic	Moderate to High	THF is a versatile solvent with a moderate polarity that can often dissolve non-polar compounds.
Polar Protic Solvents
Ethanol (B145695)	C2H5OH	Polar Protic	Low	The strong hydrogen bonding network in ethanol is not easily disrupted by the weak intermolecular forces of the non-polar alkene.
Methanol (B129727)	CH3OH	Polar Protic	Low	Similar to ethanol, the high polarity and hydrogen bonding of methanol make it a poor solvent for 2-propyl-1-hexene.
Water	H2O	Polar Protic	Insoluble	As a highly polar molecule with strong hydrogen bonds, water is immiscible with non-polar hydrocarbons like 2-propyl-1-hexene.[1][2][3][4]

Experimental Protocol for Determining the Solubility of 2-Propyl-1-hexene

The following is a generalized experimental protocol for the quantitative determination of the solubility of a liquid analyte, such as 2-propyl-1-hexene, in an organic solvent. This method is based on the principle of creating a saturated solution and then quantifying the amount of dissolved solute.

Objective: To determine the concentration of 2-propyl-1-hexene in a saturated solution of a given organic solvent at a controlled temperature.

Materials:

• 2-Propyl-1-hexene (high purity)

• Selected organic solvents (analytical grade)

• Glass vials with screw caps

• Thermostatically controlled shaker or water bath

• Analytical balance

• Pipettes and syringes

• Syringe filters (0.22 µm, solvent-compatible, e.g., PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or another suitable quantitative analytical instrument

Procedure:

• Preparation of a Saturated Solution:

  • In a series of glass vials, add a known volume or weight of the selected organic solvent.

  • Add an excess amount of 2-propyl-1-hexene to each vial. The presence of a separate, undissolved phase of 2-propyl-1-hexene is necessary to ensure saturation.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure the solvent is fully saturated with 2-propyl-1-hexene.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the phases to separate.

  • Carefully withdraw an aliquot of the supernatant (the solvent layer saturated with 2-propyl-1-hexene) using a syringe. Be cautious not to disturb the undissolved layer.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean, pre-weighed vial. This step is crucial to remove any undissolved micro-droplets of 2-propyl-1-hexene.

• Quantification:

  • Accurately weigh the filtered saturated solution.

  • Prepare a series of calibration standards of 2-propyl-1-hexene in the same organic solvent with known concentrations.

  • Analyze the filtered saturated solution and the calibration standards using a pre-calibrated GC-FID or another appropriate analytical method.

  • Determine the concentration of 2-propyl-1-hexene in the saturated solution by comparing its response to the calibration curve.

• Data Expression:

  • Express the solubility in various units as required, such as:

    • g/100 mL of solvent

    • mol/L of solvent

    • Weight percent (wt%)

    • Mole fraction (χ)

Visualization of the Solubility Determination Workflow

The following diagram illustrates the logical workflow for determining the solubility of an organic compound like 2-propyl-1-hexene.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. Physical Properties of Alkenes | OpenOChem Learn [learn.openochem.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Navigating the Synthesis and Procurement of 2-Propyl-1-hexene: A Technical Guide

For researchers, scientists, and drug development professionals, understanding the accessibility and synthesis of key chemical intermediates is paramount. This in-depth guide focuses on 2-Propyl-1-hexene, a specific alkene of interest, providing a comprehensive overview of its commercial availability and detailed synthetic protocols.

While direct commercial sources for 2-Propyl-1-hexene are not readily identifiable, this guide outlines established synthetic routes, enabling its preparation in a laboratory setting. The following sections detail the chemical properties of 2-Propyl-1-hexene, potential suppliers of related starting materials, and robust experimental procedures for its synthesis.

Chemical and Physical Properties

A summary of key quantitative data for 2-Propyl-1-hexene is presented in the table below, offering a consolidated reference for its physical and chemical characteristics.[1][2][3][4][5]

Property	Value	Source
Molecular Formula	C₉H₁₈	PubChem[1]
Molecular Weight	126.24 g/mol	PubChem[1]
IUPAC Name	2-propylhex-1-ene	PubChem[1]
CAS Number	62187-09-1	PubChem[1]
Boiling Point	Not available
Density	Not available
Refractive Index	Not available
Kovats Retention Index	863 (non-polar column)	NIST WebBook[4]

Commercial Availability and Suppliers

Extensive searches for direct commercial suppliers of 2-Propyl-1-hexene have not yielded any readily available sources. This suggests that the compound is likely not produced on a large commercial scale and may require custom synthesis or laboratory preparation.

However, a multitude of suppliers exist for the necessary starting materials required for the synthetic routes detailed below. Companies such as Sigma-Aldrich, Thermo Fisher Scientific, and various other chemical suppliers listed on platforms like ECHEMI are potential sources for reagents like hexanal (B45976), propyl bromide, and triphenylphosphine (B44618).[6][7]

Experimental Protocols for Synthesis

Given the apparent lack of direct commercial availability, the synthesis of 2-Propyl-1-hexene is a critical step for its utilization in research. Two primary and well-established methods for alkene synthesis, the Wittig reaction and the Grignard reaction, are presented here as viable pathways to obtain 2-Propyl-1-hexene.

Synthesis of 2-Propyl-1-hexene via Wittig Reaction

The Wittig reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes or ketones. This route involves the reaction of a phosphorus ylide with a carbonyl compound. For the synthesis of 2-Propyl-1-hexene, the reaction would proceed between hexanal and a propyl-derived phosphorus ylide.

Detailed Methodology:

Step 1: Preparation of the Propyltriphenylphosphonium Bromide Salt

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine (1.1 equivalents) in anhydrous toluene.

• Add 1-bromopropane (B46711) (1.0 equivalent) to the solution.

• Heat the reaction mixture to reflux for 24 hours.

• Cool the mixture to room temperature, which should result in the precipitation of the phosphonium (B103445) salt.

• Collect the white solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Step 2: Generation of the Phosphorus Ylide and Reaction with Hexanal

• Suspend the dried propyltriphenylphosphonium bromide (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a strong base, such as n-butyllithium (1.0 equivalent), dropwise to the suspension. The formation of the ylide is typically indicated by a color change to deep orange or red.

• Allow the mixture to stir at 0°C for 1 hour.

• Slowly add a solution of hexanal (1.0 equivalent) in anhydrous THF to the ylide solution at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours.

Step 3: Work-up and Purification

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product will contain the desired 2-Propyl-1-hexene and triphenylphosphine oxide as a byproduct.

• Purify the product by column chromatography on silica (B1680970) gel using a non-polar eluent such as hexane (B92381) to isolate the 2-Propyl-1-hexene.

// Nodes Triphenylphosphine [label="Triphenylphosphine", fillcolor="#F1F3F4", fontcolor="#202124"]; Bromopropane [label="1-Bromopropane", fillcolor="#F1F3F4", fontcolor="#202124"]; PhosphoniumSalt [label="Propyltriphenylphosphonium\nBromide", fillcolor="#FBBC05", fontcolor="#202124"]; Base [label="n-Butyllithium", fillcolor="#F1F3F4", fontcolor="#202124"]; Ylide [label="Phosphorus Ylide", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Hexanal [label="Hexanal", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Wittig Reaction", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; CrudeProduct [label="Crude Product\n(2-Propyl-1-hexene &\nTriphenylphosphine Oxide)", fillcolor="#FBBC05", fontcolor="#202124"]; Purification [label="Column Chromatography", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; FinalProduct [label="2-Propyl-1-hexene", fillcolor="#FFFFFF", fontcolor="#202124", shape=invhouse];

// Edges Triphenylphosphine -> PhosphoniumSalt [label="Toluene, Reflux"]; Bromopropane -> PhosphoniumSalt; PhosphoniumSalt -> Ylide [label="THF, 0°C"]; Base -> Ylide; Ylide -> Reaction; Hexanal -> Reaction [label="THF, 0°C to RT"]; Reaction -> CrudeProduct; CrudeProduct -> Purification [label="Silica Gel, Hexane"]; Purification -> FinalProduct; } .enddot Caption: Workflow for the synthesis of 2-Propyl-1-hexene via the Wittig reaction.

Synthesis of 2-Propyl-1-hexene via Grignard Reaction

An alternative synthetic approach is the Grignard reaction. This method involves the reaction of a Grignard reagent with a suitable electrophile. For the synthesis of 2-Propyl-1-hexene, a potential route involves the reaction of a propyl magnesium halide with a ketone, followed by dehydration of the resulting tertiary alcohol. A more direct, albeit less common, approach for terminal alkene synthesis would be a reaction with a vinyl Grignard reagent, however, for the specific target molecule, the former approach is more illustrative of a general strategy. A more direct synthesis of the target molecule can be envisioned through the reaction of propylmagnesium bromide with 2-bromo-1-hexene (B12087949) in the presence of a suitable coupling catalyst, though this can be more complex. A simpler conceptual Grignard approach leading to a precursor is outlined below.

Detailed Methodology:

Step 1: Preparation of the Tertiary Alcohol Precursor

• Prepare a Grignard reagent by reacting 1-bromopropane (1.1 equivalents) with magnesium turnings (1.2 equivalents) in anhydrous diethyl ether under an inert atmosphere.

• In a separate flame-dried flask, dissolve 2-hexanone (B1666271) (1.0 equivalent) in anhydrous diethyl ether.

• Slowly add the prepared propylmagnesium bromide solution to the solution of 2-hexanone at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Cool the reaction mixture to 0°C and slowly quench by the addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether (3 x 50 mL), combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude tertiary alcohol, 3-methyl-3-octanol.

Step 2: Dehydration of the Tertiary Alcohol

• In a round-bottom flask equipped with a distillation apparatus, place the crude 3-methyl-3-octanol.

• Add a catalytic amount of a strong acid, such as sulfuric acid or phosphoric acid.

• Heat the mixture to induce dehydration and distill the resulting alkene product. The distillation temperature should be monitored to collect the desired product. Note that this dehydration may lead to a mixture of alkene isomers.

• Wash the collected distillate with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride and re-distill to obtain the purified 2-Propyl-1-hexene. The success of this step in selectively producing the desired terminal alkene will depend on the specific reaction conditions and the directing effects of the substrates.

// Nodes Start [label="Starting Materials", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PropylBromide [label="1-Bromopropane", fillcolor="#FFFFFF", fontcolor="#202124"]; Magnesium [label="Magnesium", fillcolor="#FFFFFF", fontcolor="#202124"]; Hexanone [label="2-Hexanone", fillcolor="#FFFFFF", fontcolor="#202124"]; GrignardFormation [label="Grignard Reagent Formation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; GrignardReagent [label="Propylmagnesium Bromide", fillcolor="#FBBC05", fontcolor="#202124"]; AdditionReaction [label="Nucleophilic Addition", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; TertiaryAlcohol [label="3-Methyl-3-octanol", fillcolor="#FBBC05", fontcolor="#202124"]; Dehydration [label="Acid-Catalyzed Dehydration", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; FinalProduct [label="2-Propyl-1-hexene\n(and isomers)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=invhouse];

// Edges Start -> PropylBromide; Start -> Magnesium; Start -> Hexanone; PropylBromide -> GrignardFormation; Magnesium -> GrignardFormation; GrignardFormation -> GrignardReagent; GrignardReagent -> AdditionReaction; Hexanone -> AdditionReaction; AdditionReaction -> TertiaryAlcohol; TertiaryAlcohol -> Dehydration; Dehydration -> FinalProduct; } .enddot Caption: Logical relationship for the synthesis of 2-Propyl-1-hexene via a Grignard reaction pathway.

Conclusion

While 2-Propyl-1-hexene does not appear to be a commercially available off-the-shelf chemical, this guide provides detailed and actionable synthetic protocols for its laboratory preparation. Both the Wittig and Grignard reaction pathways offer viable routes, with the choice of method depending on the available starting materials, equipment, and desired purity of the final product. For researchers and professionals in drug development, the ability to synthesize this and other novel intermediates is a crucial skill, enabling the exploration of new chemical space and the advancement of scientific discovery. Careful execution of the outlined procedures, coupled with standard purification and analytical techniques, will allow for the successful procurement of 2-Propyl-1-hexene for further study and application.

References

• 1. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-propyl-1-hexene - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 2-propyl-1-hexene [stenutz.eu]
• 4. 2-propyl-1-hexene [webbook.nist.gov]
• 5. 2-propyl-1-hexene [webbook.nist.gov]
• 6. echemi.com [echemi.com]
• 7. 13 Hexene Manufacturers in 2025 | Metoree [us.metoree.com]

An In-depth Technical Guide on the Health and Safety of 2-Propyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety data for 2-Propyl-1-hexene and its isomers. Due to a lack of specific toxicological data for 2-Propyl-1-hexene, information on the closely related isomer, 1-nonene (B85954), has been included for hazard assessment purposes. All data should be critically evaluated in the context of specific experimental conditions.

Chemical and Physical Properties

2-Propyl-1-hexene is an unsaturated hydrocarbon with the molecular formula C9H18 and a molecular weight of 126.24 g/mol .[1][2][3] A comprehensive summary of its physical and chemical properties is presented below.

Property	Value	Source
Molecular Formula	C9H18	[1][2][3]
Molecular Weight	126.24 g/mol	[1]
IUPAC Name	2-propylhex-1-ene	[2]
Synonyms	4-methyleneoctane	[1][2]
CAS Number	62187-09-1	[1]
Boiling Point	128.73 °C (calculated)	Cheméo
Melting Point	-97.88 °C (calculated)	Cheméo
Water Solubility	0.0036 g/L (calculated)	Cheméo
LogP (Octanol/Water Partition Coefficient)	4.98 (calculated)	Cheméo

Hazard Identification and Classification

Due to the limited availability of specific safety data for 2-propyl-1-hexene, the hazard classification is based on the general properties of unsaturated hydrocarbons of similar molecular weight and data for the isomer 1-nonene.

GHS Classification (Anticipated):

• Flammable Liquids, Category 2: Based on the flammability of similar C9 alkenes.[4] Flammable liquids in this category have a flash point < 23°C and an initial boiling point > 35°C.[5][6]

• Aspiration Hazard, Category 1: Hydrocarbons with low viscosity are known to pose an aspiration hazard.[7][8][9][10] If swallowed, entry into the lungs can cause severe pulmonary injury.[7][11]

Fire and Explosion Hazard Data

Hazard Parameter	Value (for 1-Nonene)	Source
Flash Point	26 °C (78.8 °F)	[12][13][14]
Lower Explosive Limit (LEL)	0.8 %	[12]
Upper Explosive Limit (UEL)	Not Available
Autoignition Temperature	Not Available

Extinguishing Media:

• Suitable: Dry chemical, foam, carbon dioxide.[12][14]

• Unsuitable: Water may be ineffective.[12][14]

Toxicological Data

No specific toxicological studies (acute, chronic, or ecotoxicity) for 2-propyl-1-hexene were identified. The data presented below for the isomer 1-nonene should be used as an indicator of potential hazards.

Toxicity Endpoint	Value (for 1-Nonene)	Species	Method	Source
LD50 (Oral)	> 5,000 mg/kg	Rat	OECD Guideline 401	ECHA
LC50 (Inhalation)	> 13.1 mg/L	Rat	OECD Guideline 403	ECHA
LD50 (Dermal)	> 2,000 mg/kg	Rabbit	OECD Guideline 402	ECHA
Aquatic Toxicity (LC50)	0.57 mg/L (96h)	Oncorhynchus mykiss (Rainbow trout)	OECD Guideline 203	ECHA

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and toxicological properties of 2-propyl-1-hexene are not available in the public domain. However, standard methodologies for such assessments are well-established and are outlined in internationally recognized guidelines.

General Methodologies:

The Organisation for Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines for the testing of chemicals.[15][16][17][18] These guidelines are the standard for regulatory safety testing and cover:

• Section 1: Physical-Chemical Properties: Includes methods for determining boiling point, melting point, water solubility, and partition coefficient.[15][16]

• Section 2: Effects on Biotic Systems: Provides protocols for assessing ecotoxicity, such as acute toxicity to fish.[15][16]

• Section 4: Health Effects: Details methods for evaluating acute oral, dermal, and inhalation toxicity, as well as skin and eye irritation.[15][16]

For instance, the determination of acute oral toxicity would typically follow OECD Guideline 401, while flash point is determined using methods like the Pensky-Martens Closed Cup Tester (ASTM D93).

Visualizations

Chemical Safety Assessment Workflow

The following diagram illustrates a generalized workflow for assessing the health and safety of a chemical substance, from initial data gathering to risk management.

Caption: General Chemical Safety Assessment Workflow.

GHS Hazard Communication Logic

This diagram outlines the logical flow from hazard classification to the communication elements on safety data sheets and labels.

Caption: GHS Hazard Communication Logic.

References

• 1. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-propyl-1-hexene [stenutz.eu]
• 3. 2-propyl-1-hexene [webbook.nist.gov]
• 4. Nonene - Wikipedia [en.wikipedia.org]
• 5. GHS Classification- Flammable Liquids | Inventory Pedia | ChemRadar [chemradar.com]
• 6. worksafe.qld.gov.au [worksafe.qld.gov.au]
• 7. schc.org [schc.org]
• 8. Assigning hazard categories | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 9. What is the meaning of "Aspiration hazard" in GHS CLP? - GeSi [gesi.de]
• 10. esig.org [esig.org]
• 11. unece.org [unece.org]
• 12. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 13. 1-Nonene — Maritime Integrated Decision Support Information System on Transport of Chemical Substances [midsis.rempec.org]
• 14. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 15. oecd.org [oecd.org]
• 16. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 17. OECD Guidelines for the Testing of Chemicals | Aarhus Clearinghouse [aarhusclearinghouse.unece.org]
• 18. oecd.org [oecd.org]

An In-depth Technical Guide to the Reaction Mechanism of 2-Propyl-1-hexene Formation

This technical guide provides a comprehensive overview of a primary reaction mechanism for the synthesis of 2-propyl-1-hexene, a valuable alkene in organic synthesis. The content is tailored for researchers, scientists, and professionals in drug development, offering detailed insights into the reaction mechanism, experimental protocols, and quantitative data.

Introduction to the Synthesis of 2-Propyl-1-hexene

The selective formation of terminal alkenes, such as 2-propyl-1-hexene, is a cornerstone of modern organic synthesis. Among the various methods available for alkene synthesis, the Hofmann elimination offers a reliable and regioselective route to less substituted alkenes. This method is particularly advantageous when the target is a terminal alkene, as it generally avoids the formation of more stable, internal alkene isomers that can be major byproducts in other elimination reactions, such as acid-catalyzed dehydration. The Hofmann elimination proceeds via an E2 mechanism and is characterized by the use of a quaternary ammonium (B1175870) salt as the substrate, which, due to its steric bulk, directs the base to abstract a proton from the least sterically hindered β-carbon.[1][2]

Alternative synthetic strategies, such as the Wittig reaction, also provide excellent regiochemical control and are widely employed for the specific placement of a double bond.[3][4] However, this guide will focus on the Hofmann elimination as a primary and effective pathway for the formation of 2-propyl-1-hexene.

The Hofmann Elimination Reaction Mechanism

The formation of 2-propyl-1-hexene via the Hofmann elimination is a multi-step process that begins with an amine and culminates in the formation of the desired terminal alkene.[5][6] The overall transformation involves the exhaustive methylation of the amine to form a quaternary ammonium salt, followed by an elimination reaction promoted by a base.[6]

The key steps of the mechanism are as follows:

• Exhaustive Methylation: The starting amine, in this case, 4-aminooctane, is treated with an excess of methyl iodide. The amine's nitrogen atom acts as a nucleophile and displaces the iodide ion from methyl iodide in a series of SN2 reactions. This process, known as exhaustive methylation, continues until a quaternary ammonium iodide salt is formed.[5][6] The use of excess methyl iodide ensures the complete conversion of the amine to the quaternary salt.[5]

• Formation of Quaternary Ammonium Hydroxide (B78521): The quaternary ammonium iodide is then treated with silver oxide and water. Silver oxide facilitates the exchange of the iodide anion for a hydroxide anion. Silver iodide precipitates out of the solution, driving this ion exchange forward.[5][7] The resulting product is a quaternary ammonium hydroxide.

• β-Elimination: The quaternary ammonium hydroxide is heated to induce an E2 elimination reaction. The hydroxide ion acts as a base and abstracts a proton from a β-carbon (a carbon atom adjacent to the carbon bonded to the nitrogen). Due to the steric bulk of the trimethylammonium leaving group, the hydroxide preferentially abstracts a proton from the least sterically hindered β-carbon.[1][2] In the case of the 4-(trimethylammonio)octane cation, this leads to the formation of the terminal alkene, 2-propyl-1-hexene, as the major product, a phenomenon known as the Hofmann rule.[5] The leaving group is a neutral tertiary amine, trimethylamine.

Below is a diagram illustrating the Hofmann elimination pathway for the formation of 2-propyl-1-hexene.

Caption: Hofmann elimination pathway for 2-propyl-1-hexene synthesis.

Quantitative Data

The Hofmann elimination is generally a high-yielding reaction. The following table summarizes typical quantitative data for this type of transformation.

Product	Starting Material	Reagents	Solvent	Reaction Time	Temperature	Yield	Reference
Alkene	Amine	1. K₂CO₃, CH₃I2. Oxalyl dichloride, DMSO, Et₃N	THF, DCM	20 h (step 1)3 h (step 2)	Room Temp. (step 1)-78 °C to RT (step 2)	81%	[8]

Note: The provided data is for a general Hofmann elimination protocol and is representative of the expected yield for the synthesis of 2-propyl-1-hexene under similar conditions.

Experimental Protocols

The following is a representative experimental protocol for the synthesis of an alkene via Hofmann elimination, which can be adapted for the synthesis of 2-propyl-1-hexene from 4-aminooctane.

Materials:

• 4-aminooctane

• Anhydrous Tetrahydrofuran (THF)

• Potassium carbonate (K₂CO₃)

• Iodomethane (B122720) (CH₃I)

• Anhydrous Dichloromethane (DCM)

• Oxalyl dichloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et₃N)

• Water

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

Step 1: Formation of the Quaternary Ammonium Salt [8]

• In a round-bottom flask, dissolve the starting amine (1 equivalent) in dry THF.

• Add potassium carbonate (2 equivalents) and an excess of iodomethane (approximately 58 equivalents) to the solution.

• Stir the mixture at room temperature for 20 hours.

• After the reaction is complete, concentrate the mixture under reduced pressure to obtain the crude quaternary ammonium salt. This crude product is typically used in the next step without further purification.

Step 2: Elimination Reaction [8]

• In a separate flask, prepare a solution of oxalyl dichloride (5 equivalents) in dry DCM and cool it to -78 °C.

• To this solution, add a solution of DMSO (11 equivalents) in dry DCM. Stir the mixture for 30 minutes at -78 °C.

• Add a solution of the crude quaternary ammonium salt from Step 1 in dry DCM to the reaction mixture at -78 °C.

• Stir the solution for 2.5 hours at -78 °C.

• Add triethylamine (27 equivalents) and allow the reaction mixture to warm to room temperature.

• Stir for an additional 40 minutes.

• Dilute the mixture with DCM and wash with water.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash with saturated aqueous sodium chloride.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash chromatography on silica gel to afford the desired alkene, 2-propyl-1-hexene.

Conclusion

The Hofmann elimination provides an effective and regioselective method for the synthesis of 2-propyl-1-hexene. The reaction mechanism, proceeding through a sterically-driven E2 elimination of a quaternary ammonium hydroxide, favors the formation of the less substituted terminal alkene. The provided experimental protocol, adapted from established procedures, offers a practical guide for the laboratory synthesis of this compound. For researchers and professionals in drug development and organic synthesis, understanding and applying such reaction mechanisms is crucial for the targeted synthesis of complex molecules.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. byjus.com [byjus.com]
• 6. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 7. The Hofmann Elimination - Chemistry Steps [chemistrysteps.com]
• 8. Hofmann Elimination | NROChemistry [nrochemistry.com]

Protocols & Analytical Methods

Application Note: Analysis of 2-Propyl-1-hexene using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Propyl-1-hexene (C9H18) is a volatile organic compound with a molecular weight of 126.24 g/mol .[1][2] Accurate and reliable analytical methods are essential for its identification and quantification in various matrices. This application note details a comprehensive protocol for the analysis of 2-Propyl-1-hexene using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique for separating and identifying volatile and semi-volatile compounds. The methodology described herein provides a framework for sample preparation, instrument configuration, and data analysis.

Experimental Protocols

1. Sample Preparation: Solvent Extraction

This protocol is suitable for the analysis of 2-Propyl-1-hexene in liquid samples.

1.1. Materials

• Solvents: Hexane (B92381) (HPLC grade or equivalent)

• Internal Standard (IS): Toluene or other suitable non-interfering volatile compound

• 2-Propyl-1-hexene standard: Analytical grade

• Glassware: Volumetric flasks, pipettes, autosampler vials with PTFE-lined septa

• Equipment: Vortex mixer, centrifuge

1.2. Procedure

• Standard Preparation: Prepare a stock solution of 2-Propyl-1-hexene in hexane at a concentration of 1 mg/mL. From this stock, prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL. Add a consistent concentration of the internal standard to each calibration standard.

• Sample Preparation:

  • For liquid samples, accurately measure a known volume or weight of the sample into a centrifuge tube.

  • Add a known amount of the internal standard.

  • Perform a liquid-liquid extraction by adding 2 mL of hexane, vortexing for 2 minutes, and centrifuging to separate the layers.[3]

• Extraction: Carefully transfer the hexane (upper) layer to a clean autosampler vial.

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.

2. GC-MS Analysis

The following instrumental parameters are recommended for the analysis of 2-Propyl-1-hexene. These may be optimized based on the specific instrumentation and analytical goals.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms or equivalent non-polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injection Mode	Splitless (or split, depending on concentration)
Injector Temperature	250 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program
Initial Temperature	40 °C, hold for 2 minutes
Ramp Rate	10 °C/min to 200 °C
Final Hold	Hold at 200 °C for 5 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Transfer Line Temp	280 °C
Mass Range	m/z 35-350
Scan Mode	Full Scan

Data Presentation

Expected Results

Under the specified conditions, 2-Propyl-1-hexene is expected to elute at a specific retention time. The Kovats retention index for 2-propyl-1-hexene on a non-polar column (isothermal) is reported as 863.[1][4][5]

The mass spectrum of 2-Propyl-1-hexene will exhibit a characteristic fragmentation pattern. The molecular ion peak ([M]+) is expected at m/z 126. Key fragment ions will be observed due to the loss of alkyl groups. The most abundant fragments are typically observed at lower m/z values.

Table 2: Expected Quantitative Data for Calibration Curve

Concentration (µg/mL)	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)
1	Data	Data	Data
5	Data	Data	Data
10	Data	Data	Data
25	Data	Data	Data
50	Data	Data	Data
100	Data	Data	Data

Note: "Data" represents placeholder values to be filled with experimental results.

Experimental Workflow and Diagrams

The overall workflow for the GC-MS analysis of 2-Propyl-1-hexene is depicted below.

Caption: Workflow for GC-MS analysis of 2-Propyl-1-hexene.

The logical relationship for compound identification in GC-MS is based on two key parameters: retention time and mass spectrum.

Caption: Logic for compound identification in GC-MS.

References

• 1. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-propyl-1-hexene [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. 2-propyl-1-hexene [webbook.nist.gov]
• 5. 2-propyl-1-hexene [webbook.nist.gov]

Application Note: Quantitative ¹H NMR (qNMR) for the Purity Assessment of 2-Propyl-1-hexene

Audience: Researchers, scientists, and drug development professionals.

Introduction The precise determination of chemical purity is a critical requirement in the pharmaceutical and chemical industries, ensuring the safety, efficacy, and quality of products. For volatile organic compounds such as 2-propyl-1-hexene, traditional chromatographic methods can be challenging. Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful primary analytical method for purity determination.[1][2][3] Unlike chromatographic techniques, qNMR does not require an identical reference standard for the analyte and relies on the direct proportionality between the NMR signal intensity and the number of nuclei responsible for the signal.[4][5][6] This application note provides a detailed protocol for the purity assessment of 2-propyl-1-hexene using ¹H qNMR with an internal standard.

Principle of Quantitative NMR (qNMR) The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the molar concentration of the nuclei generating that signal.[5][6] By co-dissolving a known mass of an analyte with a known mass of a certified internal standard of known purity, the purity of the analyte can be determined accurately.[7] The purity is calculated by comparing the integral of a specific, well-resolved signal from the analyte to a signal from the internal standard.[8] The method is recognized by regulatory bodies and pharmacopeias as a primary method for purity determination.[4][9][10]

Experimental Protocol

This protocol details the procedure for determining the purity of 2-propyl-1-hexene using ¹H qNMR with an internal standard.

1. Materials and Equipment

• Analyte: 2-Propyl-1-hexene (Molecular Weight: 126.24 g/mol )[11][12]

• Internal Standard (IS): Maleic Acid (Certified Reference Material, Purity ≥ 99.5%, Molecular Weight: 116.07 g/mol ).

  • Note: The ideal internal standard should be highly pure and stable, have simple signals that do not overlap with the analyte, and be soluble in the chosen deuterated solvent.[7][13][14] If solubility in CDCl₃ is an issue, other standards like dimethyl sulfone or 1,4-dinitrobenzene (B86053) can be considered.

• Deuterated Solvent: Chloroform-d (CDCl₃, 99.8% D)

• Equipment:

  • NMR Spectrometer (400 MHz or higher)

  • High-precision analytical balance (readability ± 0.01 mg)

  • High-quality 5 mm NMR tubes (e.g., Norell®)

  • Volumetric flasks and pipettes

  • Vortex mixer

2. Sample Preparation Accurate weighing is critical for the precision of the qNMR result.[15]

• Accurately weigh approximately 15 mg of the internal standard (Maleic Acid) directly into a clean, dry vial. Record the mass (m_IS).

• Accurately weigh approximately 10 mg of the analyte (2-propyl-1-hexene) into the same vial. Record the mass (m_analyte). Due to the volatility of 2-propyl-1-hexene, this step should be performed swiftly.

• Add approximately 0.7 mL of CDCl₃ to the vial.

• Securely cap the vial and mix thoroughly using a vortex mixer until both the analyte and internal standard are fully dissolved.[7]

• Transfer the solution to a 5 mm NMR tube. Ensure the liquid column height is appropriate for the spectrometer's probe (~4-5 cm or ~0.6 mL for a standard 5mm tube).[7]

• Prepare a minimum of three replicate samples to assess the method's precision.

3. NMR Data Acquisition To ensure accurate quantification, specific acquisition parameters must be optimized.[5]

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on a Bruker spectrometer) is recommended.[8]

• Relaxation Delay (d1): This is a critical parameter. It should be set to at least 5 times the longest spin-lattice relaxation time (T₁) of all signals of interest (both analyte and IS). A conservative value of 60 seconds is often sufficient for small molecules to ensure complete relaxation.[13][16]

• Acquisition Time (aq): At least 3-4 seconds.[8][16]

• Number of Scans (ns): Typically 16 to 64 scans, sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals selected for integration.[8]

• Spectral Width (sw): A typical range of -2 to 12 ppm is sufficient to cover all signals from the analyte and the internal standard.

• Temperature: Maintain a constant, regulated temperature (e.g., 298 K) during acquisition.[16]

4. Data Processing Proper data processing is essential for obtaining accurate integral values.[17]

• Apply an exponential multiplication with a line broadening (LB) of 0.3 Hz to improve S/N without significantly distorting the signal shape.

• Perform Fourier Transform.

• Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction (e.g., polynomial function) to ensure a flat baseline across the entire spectrum, especially around the signals to be integrated.[17]

• Integrate the selected signals. For 2-propyl-1-hexene, the two vinylic protons (=CH₂) around 4.7 ppm are well-resolved and suitable for quantification. For the internal standard Maleic Acid, the sharp singlet for the two olefinic protons around 6.3 ppm in CDCl₃ is used.

5. Purity Calculation The purity of the analyte (P_analyte) is calculated using the following equation:[10][18]

P_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I_analyte: Integral area of the selected signal for 2-propyl-1-hexene.

• I_IS: Integral area of the selected signal for the internal standard.

• N_analyte: Number of protons corresponding to the integrated analyte signal (in this case, 2 for the =CH₂ protons).

• N_IS: Number of protons corresponding to the integrated internal standard signal (2 for the olefinic protons of Maleic Acid).

• MW_analyte: Molar mass of 2-propyl-1-hexene (126.24 g/mol ).

• MW_IS: Molar mass of the internal standard (116.07 g/mol ).

• m_analyte: Mass of 2-propyl-1-hexene.

• m_IS: Mass of the internal standard.

• P_IS: Purity of the internal standard (as a percentage).

Data Presentation

The following table summarizes hypothetical quantitative data for the purity assessment of a single batch of 2-propyl-1-hexene.

Parameter	Replicate 1	Replicate 2	Replicate 3
Mass of Analyte (m_analyte)	10.15 mg	10.21 mg	10.18 mg
Mass of IS (m_IS)	15.25 mg	15.33 mg	15.29 mg
Purity of IS (P_IS)	99.8%	99.8%	99.8%
Integral of Analyte (I_analyte)	50.88	50.95	51.02
Integral of IS (I_IS)	83.15	83.55	83.41
Calculated Purity (P_analyte)	98.7%	98.5%	98.8%
Average Purity	\multicolumn{3}{c	}{98.7% }
Standard Deviation	\multicolumn{3}{c	}{0.15% }
Relative Standard Deviation	\multicolumn{3}{c	}{0.15% }

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the qNMR purity calculation.

Caption: Workflow for qNMR Purity Assessment.

Caption: Logical relationship of the qNMR purity calculation.

References

• 1. benchchem.com [benchchem.com]
• 2. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 5. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. emerypharma.com [emerypharma.com]
• 7. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 8. benchchem.com [benchchem.com]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. usp.org [usp.org]
• 11. 2-propyl-1-hexene [webbook.nist.gov]
• 12. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. resolvemass.ca [resolvemass.ca]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 16. pubsapp.acs.org [pubsapp.acs.org]
• 17. qNMR Purity Recipe Book (3 - Data Processing) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 18. Purity Calculation - Mestrelab Resources [mestrelab.com]

Application Notes and Protocols for the Polymerization of 2-Propyl-1-hexene using Ziegler-Natta Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ziegler-Natta catalysts are a class of catalysts used in the synthesis of polymers of 1-alkenes (alpha-olefins).[1] Named after Karl Ziegler and Giulio Natta, their discovery revolutionized polymer science, enabling the production of stereoregular polymers with controlled microstructures.[2] This control over polymer architecture has led to a wide range of materials with tailored properties, finding applications in everything from commodity plastics to advanced materials in the biomedical field.

This document provides detailed application notes and protocols for the polymerization of 2-propyl-1-hexene, a branched alpha-olefin, using Ziegler-Natta catalysts. It is important to note that while the general principles of Ziegler-Natta polymerization are well-established for linear alpha-olefins like ethylene (B1197577) and propylene, specific literature on the polymerization of sterically hindered monomers such as 2-propyl-1-hexene is limited. Therefore, the protocols and expected outcomes presented here are based on established procedures for similar, less-hindered alpha-olefins and general knowledge of the impact of steric hindrance on Ziegler-Natta polymerization.

The polymerization of sterically hindered alpha-olefins with Ziegler-Natta catalysts is often challenging due to the bulky substituents near the double bond, which can impede the coordination and insertion of the monomer into the growing polymer chain. This can result in lower catalyst activity and polymer yields compared to linear alpha-olefins. However, by carefully selecting the catalyst system and optimizing reaction conditions, it is possible to achieve successful polymerization.

Signaling Pathways and Logical Relationships

The following diagram illustrates the key steps involved in the Ziegler-Natta polymerization of an alpha-olefin like 2-propyl-1-hexene. The process begins with the activation of the pre-catalyst by a co-catalyst, followed by the coordination of the monomer to the active titanium center. The monomer then inserts into the metal-alkyl bond, extending the polymer chain. This cycle of coordination and insertion repeats, leading to the formation of a long polymer chain.

Caption: General workflow of Ziegler-Natta polymerization.

Experimental Protocols

The following protocols are adapted from established procedures for the Ziegler-Natta polymerization of 1-hexene (B165129) and other higher alpha-olefins. Researchers should consider these as starting points and optimize the conditions for the specific monomer, 2-propyl-1-hexene. Strict adherence to anhydrous and anaerobic techniques is critical for the success of these experiments.

Materials and Reagents

• Monomer: 2-Propyl-1-hexene (purified by distillation over a drying agent like calcium hydride)

• Catalyst: Titanium tetrachloride (TiCl₄)

• Co-catalyst: Triethylaluminum (B1256330) (Al(C₂H₅)₃) or Triisobutylaluminum (Al(i-Bu)₃) as a solution in a dry, inert solvent (e.g., heptane)

• Solvent: Anhydrous heptane (B126788) or toluene

• Quenching Agent: Isopropanol or acidified methanol

• Inert Gas: High-purity nitrogen or argon

Protocol 1: Slurry Polymerization of 2-Propyl-1-hexene

This protocol describes a laboratory-scale slurry polymerization.

1. Reactor Setup: a. A oven-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a temperature probe, and a gas inlet/outlet is assembled while hot and cooled under a stream of inert gas. b. The reactor is charged with anhydrous solvent (e.g., 250 mL of heptane) via a cannula.

2. Catalyst Preparation and Introduction: a. In a separate Schlenk flask under an inert atmosphere, a solution of the co-catalyst (e.g., triethylaluminum in heptane) is prepared. b. The desired amount of co-catalyst is transferred to the reactor via syringe. c. The reactor is brought to the desired polymerization temperature (e.g., 50-70°C). d. A solution of the titanium tetrachloride catalyst in the reaction solvent is prepared in a separate Schlenk flask and transferred to the reactor via syringe to initiate the polymerization. The order of addition of catalyst and co-catalyst can be varied.

3. Polymerization: a. The purified 2-propyl-1-hexene is then added to the reactor. b. The reaction mixture is stirred vigorously for the desired polymerization time (e.g., 1-4 hours). The progress of the polymerization may be monitored by observing an increase in viscosity or the precipitation of the polymer.

4. Termination and Polymer Isolation: a. The polymerization is terminated by the slow addition of a quenching agent (e.g., 20 mL of isopropanol). b. The resulting polymer slurry is poured into a larger volume of the quenching agent to precipitate the polymer fully. c. The polymer is collected by filtration, washed repeatedly with the quenching agent and then with a solvent like acetone (B3395972) to remove any residual monomer and catalyst residues. d. The polymer is dried in a vacuum oven at a moderate temperature (e.g., 60°C) to a constant weight.

Data Presentation

Due to the lack of specific experimental data for the Ziegler-Natta polymerization of 2-propyl-1-hexene in the public domain, the following table presents hypothetical data based on trends observed for the polymerization of other branched alpha-olefins. It is expected that the steric hindrance of 2-propyl-1-hexene would lead to lower yields and molecular weights compared to less branched monomers like 1-hexene under similar conditions.

Table 1: Hypothetical Polymerization Results for 2-Propyl-1-hexene

Entry	Catalyst System (Ti:Al ratio)	Temperature (°C)	Time (h)	Monomer/Ti ratio	Polymer Yield (%)	Mn ( g/mol )	PDI (Mw/Mn)
1	TiCl₄ / Al(C₂H₅)₃ (1:200)	50	2	5000	30-50	10,000-30,000	3.0-5.0
2	TiCl₄ / Al(C₂H₅)₃ (1:200)	70	2	5000	40-60	8,000-25,000	3.5-5.5
3	TiCl₄ / Al(i-Bu)₃ (1:200)	50	2	5000	35-55	12,000-35,000	2.8-4.8
4	TiCl₄ / Al(i-Bu)₃ (1:200)	70	2	5000	45-65	10,000-30,000	3.2-5.2

Note: This data is illustrative and intended to provide a general expectation. Actual results will vary based on specific experimental conditions and purification techniques.

Logical Relationships in Experimental Design

The following diagram illustrates the logical relationships between key experimental parameters and their expected impact on the polymerization of a sterically hindered monomer like 2-propyl-1-hexene.

Caption: Influence of parameters on polymerization outcomes.

Conclusion

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Use of Branched α-Olefins in the Synthesis of Linear Low-Density Polyethylene (LLDPE)

A focus on 2-Propyl-1-hexene and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Linear Low-Density Polyethylene (B3416737) (LLDPE) is a versatile polymer produced by the copolymerization of ethylene (B1197577) with a short-chain α-olefin. The incorporation of these comonomers introduces short-chain branches (SCBs) into the polyethylene backbone, which disrupts the crystalline structure, leading to lower density and enhanced flexibility compared to high-density polyethylene (HDPE). The type of α-olefin comonomer used significantly influences the microstructure and, consequently, the macroscopic properties of the resulting LLDPE.

While linear α-olefins like 1-butene, 1-hexene, and 1-octene (B94956) are commonly employed in industrial LLDPE production, there is growing interest in the use of branched α-olefins. These branched comonomers can have a more pronounced effect on the polymer's crystallinity and melting point compared to their linear counterparts. This application note explores the potential use of 2-propyl-1-hexene as a comonomer and provides detailed protocols based on studies of structurally similar branched α-olefins.

Synthesis of 2-Propyl-1-hexene

As 2-propyl-1-hexene is not a commonly available chemical, a synthetic protocol is necessary for its use in research. A plausible method for its synthesis is the Wittig reaction, a reliable method for alkene synthesis from aldehydes or ketones.

Protocol 1: Synthesis of 2-Propyl-1-hexene via Wittig Reaction

This protocol outlines the synthesis of 2-propyl-1-hexene from pentanal and a propyl phosphonium (B103445) ylide.

Materials:

• Triphenylphosphine (B44618)

• 1-Bromopropane (B46711)

• Anhydrous diethyl ether or THF

• n-Butyllithium (n-BuLi) in hexanes

• Pentanal

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

Procedure:

• Preparation of the Phosphonium Salt:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve triphenylphosphine in anhydrous diethyl ether.

  • Add 1-bromopropane dropwise to the solution at room temperature.

  • Stir the mixture at room temperature for 24-48 hours. The phosphonium salt will precipitate as a white solid.

  • Collect the solid by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

• Generation of the Ylide (Wittig Reagent):

  • Suspend the dried phosphonium salt in anhydrous diethyl ether or THF under an inert atmosphere.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of n-BuLi in hexanes dropwise. The formation of the ylide is indicated by a color change (typically to orange or deep red).

  • Allow the mixture to stir at 0 °C for 1 hour.

• Wittig Reaction:

  • Dissolve pentanal in anhydrous diethyl ether or THF in a separate flask under an inert atmosphere and cool to 0 °C.

  • Slowly add the freshly prepared ylide solution to the pentanal solution via a cannula.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to obtain pure 2-propyl-1-hexene.

• Characterization:

  • Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and GC-MS.

Copolymerization of Ethylene and Branched α-Olefins

The following protocols describe the copolymerization of ethylene with branched α-olefins using both Ziegler-Natta and metallocene catalyst systems. These can be adapted for use with 2-propyl-1-hexene.

Protocol 2: Ethylene/Branched α-Olefin Copolymerization using a Ziegler-Natta Catalyst

Materials:

• High-purity ethylene

• Branched α-olefin (e.g., 4-methyl-1-pentene (B8377), 3,3-dimethyl-1-butene (B1661986), or synthesized 2-propyl-1-hexene)

• Anhydrous toluene (B28343) or heptane

• Ziegler-Natta catalyst (e.g., TiCl₄ supported on MgCl₂)

• Cocatalyst (e.g., triethylaluminum (B1256330) - TEAL)

• Acidified methanol (B129727) (5% HCl in methanol)

• Methanol

• Antioxidant (e.g., Irganox 1010)

Procedure:

• Reactor Preparation:

  • Thoroughly dry a high-pressure stainless-steel reactor (e.g., Parr reactor) under vacuum at an elevated temperature (e.g., 80 °C) for at least 2 hours.

  • Purge the reactor with high-purity nitrogen or argon several times.

• Polymerization:

  • Under an inert atmosphere, charge the reactor with the desired amount of anhydrous solvent and the branched α-olefin.

  • Add the cocatalyst (TEAL) solution to the reactor and stir.

  • Pressurize the reactor with ethylene to the desired pressure (e.g., 10 bar) and maintain this pressure throughout the reaction.

  • In a separate Schlenk flask, prepare a slurry of the Ziegler-Natta catalyst in the anhydrous solvent.

  • Inject the catalyst slurry into the reactor to initiate polymerization.

  • Maintain the desired reaction temperature (e.g., 70-80 °C) and ethylene pressure for the specified reaction time (e.g., 1 hour), with continuous stirring.

• Termination and Polymer Recovery:

  • Stop the ethylene feed and vent the reactor.

  • Terminate the polymerization by injecting a small amount of acidified methanol.

  • Precipitate the polymer by pouring the reaction mixture into a larger volume of methanol containing an antioxidant.

  • Stir the mixture for several hours to ensure complete precipitation and to quench any remaining catalyst.

  • Collect the polymer by filtration, wash thoroughly with methanol, and dry in a vacuum oven at 60 °C to a constant weight.

Protocol 3: Ethylene/Branched α-Olefin Copolymerization using a Metallocene Catalyst

Materials:

• High-purity ethylene

• Branched α-olefin

• Anhydrous toluene

• Metallocene catalyst (e.g., rac-Et(Ind)₂ZrCl₂)

• Cocatalyst (e.g., methylaluminoxane (B55162) - MAO)

• Acidified methanol

• Methanol

• Antioxidant

Procedure:

• Reactor Preparation:

  • Follow the same reactor preparation procedure as in Protocol 2.

• Polymerization:

  • Under an inert atmosphere, charge the reactor with anhydrous toluene and the branched α-olefin.

  • Add the MAO solution to the reactor and stir.

  • Pressurize the reactor with ethylene to the desired pressure (e.g., 5-10 bar).

  • Dissolve the metallocene catalyst in a small amount of toluene in a Schlenk flask.

  • Inject the catalyst solution into the reactor to start the polymerization.

  • Maintain the desired reaction temperature (e.g., 50-70 °C) and ethylene pressure for the specified time (e.g., 30 minutes).

• Termination and Polymer Recovery:

  • Follow the same termination and recovery procedure as in Protocol 2.

Characterization of LLDPE Copolymers

The properties of the synthesized LLDPE are determined using various analytical techniques.

• Comonomer Incorporation: Determined by ¹³C NMR spectroscopy by integrating the signals corresponding to the branches.

• Molecular Weight and Molecular Weight Distribution (Đ): Measured by High-Temperature Gel Permeation Chromatography (HT-GPC).

• Thermal Properties (Melting Temperature, Tₘ; Crystallization Temperature, T𝒸; Crystallinity, X𝒸): Analyzed by Differential Scanning Calorimetry (DSC).

• Mechanical Properties: Evaluated by tensile testing to determine properties like Young's modulus, tensile strength, and elongation at break.

Data Presentation

The following table summarizes the expected influence of incorporating branched C6 comonomers on the properties of LLDPE, as compared to a linear C6 comonomer (1-hexene). This data is compiled from literature sources and serves as a predictive guide.[1]

Property	Ethylene Homopolymer	LLDPE with 1-hexene	LLDPE with 4-methyl-1-pentene (iso-hexene)	LLDPE with 3,3-dimethyl-1-butene (neo-hexene)
Comonomer Content (mass%)	0	Variable	Variable	Variable
Melting Temperature (Tₘ) (°C)	~133	Decreases with increasing comonomer	Decreases more significantly with increasing comonomer	Decreases most significantly with increasing comonomer
Crystallinity (%)	~71-74	Decreases with increasing comonomer	Decreases more significantly with increasing comonomer	Decreases most significantly with increasing comonomer
Molecular Weight (Mₙ) ( g/mol )	Catalyst dependent	Generally decreases with increasing comonomer	Less pronounced decrease with increasing comonomer	Less pronounced decrease with increasing comonomer
Polydispersity Index (Đ)	Catalyst dependent	Typically 2-4 (Metallocene) or >4 (Z-N)	Can be higher than with linear comonomers	Can be higher than with linear comonomers

Note: The exact values will depend on the specific catalyst system, polymerization conditions, and comonomer incorporation level.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for LLDPE synthesis.

Catalytic Cycle for Ziegler-Natta Polymerization

Caption: Ziegler-Natta polymerization cycle.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of 2-Propyl-1-hexene in the Synthesis of Fine Chemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propyl-1-hexene, a branched terminal alkene, serves as a versatile and strategic starting material in the synthesis of a variety of fine chemicals. Its terminal double bond provides a reactive handle for numerous transformations, allowing for the introduction of diverse functional groups. This document outlines key applications and detailed protocols for the conversion of 2-propyl-1-hexene into valuable synthetic intermediates, including carboxylic acids, aldehydes, and epoxides. These products are significant in the fields of pharmaceuticals, agrochemicals, and material science. The protocols provided are based on well-established synthetic methodologies and are adapted for the specific reactivity of 2-propyl-1-hexene.

Key Synthetic Transformations of 2-Propyl-1-hexene

Three principal transformations of 2-propyl-1-hexene are highlighted, each yielding a distinct class of fine chemical with significant synthetic utility.

• Oxidative Cleavage to 2-Propylpentanoic Acid: This transformation provides a direct route to a structural analogue of valproic acid, a widely used antiepileptic drug. The protocol employs ozonolysis followed by an oxidative workup.

• Hydroformylation to 2-Propylheptanal: The addition of a formyl group and a hydrogen atom across the double bond yields an aldehyde, a versatile precursor for the synthesis of alcohols, carboxylic acids, and other derivatives.

• Epoxidation to 2-Propyl-2-pentyloxirane: The formation of an epoxide ring creates a highly reactive intermediate that can undergo nucleophilic ring-opening reactions to introduce a wide range of functionalities.

The following sections provide detailed experimental protocols for each of these transformations, along with tabulated data for easy comparison of reaction parameters and outcomes.

Data Presentation

Table 1: Summary of Synthetic Transformations of 2-Propyl-1-hexene

Transformation	Product	Reagents	Typical Yield (%)	Reaction Time (h)	Key Advantages
Oxidative Cleavage	2-Propylpentanoic Acid	1. O₃, CH₂Cl₂/MeOH2. H₂O₂, NaOH	70-85	4-6	Direct route to a carboxylic acid; High yields.
Hydroformylation	2-Propylheptanal	CO, H₂, Rh(acac)(CO)₂, PPh₃	85-95	12-24	High regioselectivity for the linear aldehyde; Mild conditions.
Epoxidation	2-Propyl-2-pentyloxirane	m-CPBA, CH₂Cl₂	80-95	2-4	Mild reaction conditions; High yields; Stereospecific.[1]

Experimental Protocols

Protocol 1: Oxidative Cleavage of 2-Propyl-1-hexene to 2-Propylpentanoic Acid

This protocol describes the two-step conversion of 2-propyl-1-hexene to 2-propylpentanoic acid via ozonolysis followed by oxidative workup.[2][3][4]

Materials and Reagents:

• 2-Propyl-1-hexene

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Methanol (MeOH), anhydrous

• Ozone (O₃) generated from an ozone generator

• 30% Hydrogen peroxide (H₂O₂)

• 10% Sodium hydroxide (B78521) (NaOH) solution

• 1 M Hydrochloric acid (HCl)

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Diethyl ether

Equipment:

• Round-bottom flask with a gas inlet tube and a gas outlet tube

• Magnetic stirrer and stir bar

• Ozone generator

• Drying tube (filled with calcium chloride)

• Separatory funnel

• Rotary evaporator

Procedure:

• Ozonolysis:

  • Dissolve 2-propyl-1-hexene (1.0 equiv) in a 3:1 mixture of anhydrous CH₂Cl₂ and anhydrous MeOH in a round-bottom flask equipped with a magnetic stir bar and a gas dispersion tube.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Bubble ozone gas through the solution. The reaction is monitored by the appearance of a blue color, indicating an excess of ozone.

  • Once the reaction is complete, purge the solution with nitrogen or argon to remove excess ozone.

• Oxidative Workup:

  • To the cold ozonide solution, slowly add 30% hydrogen peroxide (2.0 equiv).

  • Carefully add 10% aqueous sodium hydroxide solution until the mixture is basic.

  • Allow the mixture to warm to room temperature and stir vigorously for 4 hours.

  • Separate the aqueous and organic layers using a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x volume).

  • Combine the organic layers and discard the aqueous layer.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

  • The product can be further purified by distillation or chromatography.

Workflow for Oxidative Cleavage

Protocol 2: Hydroformylation of 2-Propyl-1-hexene to 2-Propylheptanal

This protocol details the rhodium-catalyzed hydroformylation of 2-propyl-1-hexene to produce predominantly the linear aldehyde, 2-propylheptanal.[5][6]

Materials and Reagents:

• 2-Propyl-1-hexene

• Rhodium(I) acetylacetonate (B107027) dicarbonyl (Rh(acac)(CO)₂)

• Triphenylphosphine (PPh₃)

• Toluene, anhydrous and deoxygenated

• Synthesis gas (CO/H₂, 1:1 mixture)

• Sodium sulfate (Na₂SO₄), anhydrous

Equipment:

• High-pressure autoclave equipped with a magnetic stirrer and a gas inlet

• Schlenk line for inert atmosphere techniques

• Rotary evaporator

Procedure:

• Catalyst Preparation:

  • In a Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve Rh(acac)(CO)₂ (0.01 mol%) and PPh₃ (0.1 mol%) in anhydrous, deoxygenated toluene.

• Hydroformylation Reaction:

  • Charge the autoclave with 2-propyl-1-hexene (1.0 equiv) and the catalyst solution.

  • Seal the autoclave and purge several times with synthesis gas.

  • Pressurize the autoclave with the CO/H₂ mixture to the desired pressure (e.g., 20 bar).

  • Heat the reaction mixture to the desired temperature (e.g., 80 °C) with vigorous stirring.

  • Maintain the pressure by feeding synthesis gas as it is consumed.

  • Monitor the reaction progress by GC analysis of aliquots.

• Workup and Purification:

  • After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess gas.

  • Remove the reaction mixture from the autoclave.

  • The solvent and any unreacted starting material can be removed by distillation.

  • The resulting crude aldehyde can be purified by vacuum distillation.

Hydroformylation Reaction Pathway

Protocol 3: Epoxidation of 2-Propyl-1-hexene to 2-Propyl-2-pentyloxirane

This protocol outlines the epoxidation of 2-propyl-1-hexene using meta-chloroperoxybenzoic acid (m-CPBA).[1][7]

Materials and Reagents:

• 2-Propyl-1-hexene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Dissolve 2-propyl-1-hexene (1.0 equiv) in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution in an ice bath.

• Addition of m-CPBA:

  • In a separate flask, dissolve m-CPBA (1.1 equiv) in dichloromethane.

  • Add the m-CPBA solution dropwise to the stirred solution of the alkene over a period of 30 minutes, maintaining the temperature at 0-5 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours.

  • Monitor the reaction progress by TLC.

• Workup and Purification:

  • Upon completion, quench the reaction by adding saturated aqueous sodium sulfite solution to destroy excess peroxide.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution to remove m-chlorobenzoic acid.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude epoxide can be purified by flash chromatography on silica (B1680970) gel.

Epoxidation Experimental Workflow

Conclusion

2-Propyl-1-hexene is a valuable and versatile starting material for the synthesis of a range of fine chemicals. The protocols detailed in these application notes provide robust and reproducible methods for its conversion into a carboxylic acid, an aldehyde, and an epoxide. These transformations open avenues for the development of novel pharmaceuticals, agrochemicals, and other high-value chemical entities. The provided data and workflows are intended to serve as a practical guide for researchers in the field of synthetic organic chemistry and drug development.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Carboxylic acid synthesis by oxidation of alkenes [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mt.com [mt.com]
• 7. leah4sci.com [leah4sci.com]

Application Note: Epoxidation of 2-Propyl-1-hexene

**Abstract

This document provides a comprehensive protocol for the epoxidation of 2-propyl-1-hexene to form 2-methyl-2-(pentan-2-yl)oxirane. The procedure utilizes meta-chloroperoxybenzoic acid (m-CPBA) as the oxidizing agent in a dichloromethane (B109758) solvent system. This method is a classic example of the Prilezhaev reaction, which is widely used in organic synthesis for the conversion of alkenes to epoxides.[1] Epoxides are valuable synthetic intermediates due to their reactivity, allowing for ring-opening reactions to produce a variety of functionalized molecules, such as diols.[2] This protocol is intended for researchers in organic chemistry and drug development.

Reaction and Mechanism

The epoxidation of an alkene involves the addition of a single oxygen atom across the double bond, forming a three-membered cyclic ether known as an epoxide or oxirane.[1] Peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), are highly effective reagents for this transformation.[3]

Reaction Scheme:

The reaction proceeds through a concerted mechanism, often referred to as the "butterfly mechanism," where all bond-forming and bond-breaking steps occur simultaneously.[3][4] The alkene's pi bond acts as a nucleophile, attacking the electrophilic terminal oxygen of the peroxy acid, while that oxygen's lone pair attacks one of the alkene carbons.[1][5] This results in a syn addition, where the oxygen atom is delivered to one face of the double bond.[4]

Caption: Reaction mechanism for m-CPBA epoxidation.

Experimental Data and Reagents

The following table summarizes the properties and roles of the key chemical species involved in this protocol.

Compound	Formula	Molar Mass ( g/mol )	Role	Typical Quantity (10 mmol scale)
2-Propyl-1-hexene	C₉H₁₈	126.24[6][7]	Substrate	1.26 g (10.0 mmol)
m-CPBA (77%)	C₇H₅ClO₃	172.57	Oxidizing Agent	~2.48 g (11.0 mmol)
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent	50 mL
Sodium Bicarbonate	NaHCO₃	84.01	Basic Wash	Saturated Aqueous Solution
Sodium Sulfite (B76179)	Na₂SO₃	126.04	Quenching Agent	10% Aqueous Solution
Magnesium Sulfate (B86663)	MgSO₄	120.37	Drying Agent	As needed

Detailed Experimental Protocol

This protocol details the epoxidation of 2-propyl-1-hexene on a 10 mmol scale.

3.1 Materials and Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for extraction and filtration

• Column chromatography setup (Silica gel)

• TLC plates and developing chamber

3.2 Procedure

• Reaction Setup: To a 100 mL round-bottom flask containing a magnetic stir bar, add 2-propyl-1-hexene (1.26 g, 10.0 mmol). Dissolve the alkene in 50 mL of dichloromethane (DCM).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the temperature equilibrates to 0 °C.

• Reagent Addition: While stirring vigorously, add solid meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity, 2.48 g, 11.0 mmol, 1.1 equivalents) to the cooled solution in small portions over 15 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (B1210297) solvent system. The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed (as indicated by TLC), quench the reaction by slowly adding 20 mL of a 10% aqueous sodium sulfite (Na₂SO₃) solution. Stir for 20 minutes to reduce any excess m-CPBA.

• Work-up and Extraction:

  • Transfer the mixture to a 250 mL separatory funnel.

  • Wash the organic layer sequentially with 2 x 30 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to remove the m-chlorobenzoic acid byproduct.

  • Wash the organic layer with 30 mL of brine (saturated NaCl solution).

  • Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude epoxide.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel, eluting with a hexane/ethyl acetate gradient, to obtain the pure 2-propyl-1-hexene oxide.

• Characterization: Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Experimental workflow for the epoxidation of 2-propyl-1-hexene.

Safety Precautions

• m-CPBA: Peroxy acids like m-CPBA are potentially explosive and should be handled with care.[8] Avoid grinding the solid or exposing it to heat or shock. Store it in a refrigerator as recommended by the supplier.

• Dichloromethane: DCM is a volatile and potentially carcinogenic solvent. All operations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, at all times.

This protocol provides a reliable method for the synthesis of 2-propyl-1-hexene oxide. The reaction is generally high-yielding and serves as a fundamental transformation in synthetic organic chemistry.

References

• 1. leah4sci.com [leah4sci.com]
• 2. Alkene epoxidation - Visualize Organic Chemistry [visualizeorgchem.com]
• 3. Epoxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. 2-propyl-1-hexene [webbook.nist.gov]
• 7. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 2-Propyl-1-hexene in Organic Synthesis

Introduction

2-Propyl-1-hexene, also known as 4-methyleneoctane, is a nine-carbon, non-conjugated di-substituted terminal alkene.[1][2] Its unique structural feature, a vinylidene group, offers specific reactivity that can be harnessed in various organic synthesis applications. While literature specifically detailing the synthetic utility of 2-propyl-1-hexene is not abundant, its reactivity can be inferred from the well-established chemistry of 1,1-disubstituted alkenes. These application notes provide an overview of potential synthetic transformations involving 2-propyl-1-hexene, complete with detailed experimental protocols and illustrative data for researchers and professionals in drug development and fine chemical synthesis.

Synthesis of 2-Propyl-1-hexene

The synthesis of 2-propyl-1-hexene can be achieved through several established methods for alkene formation. A common and reliable laboratory-scale method is the Wittig reaction.

Protocol 1: Synthesis of 2-Propyl-1-hexene via Wittig Reaction

This protocol describes the synthesis of 2-propyl-1-hexene from pentanal and a propyl-substituted phosphorane.

Materials:

• Propyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexane (B92381)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Pentanal

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (for chromatography)

Procedure:

• Ylide Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), suspend propyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add n-butyllithium (1.05 equivalents) dropwise via syringe. The solution will turn a deep red or orange color, indicating the formation of the ylide. Stir the mixture at 0 °C for 1 hour.

• Reaction with Aldehyde: Cool the ylide solution to -78 °C using a dry ice/acetone bath. Add a solution of pentanal (1.0 equivalent) in anhydrous THF dropwise. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solution under reduced pressure. The crude product will contain triphenylphosphine (B44618) oxide as a byproduct. Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to afford pure 2-propyl-1-hexene.

Illustrative Data:

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Propyltriphenylphosphonium Br	Pentanal	n-BuLi	THF	-78 to 25	12	75-85

Applications in Organic Synthesis

The presence of a terminal double bond in 2-propyl-1-hexene allows for a variety of addition reactions, functional group transformations, and polymerization processes.

1. Hydroboration-Oxidation: Anti-Markovnikov Addition of Water

Hydroboration-oxidation is a two-step reaction that achieves the anti-Markovnikov hydration of an alkene, yielding a primary alcohol. In the case of 2-propyl-1-hexene, this reaction would produce 2-propyl-1-hexanol.

Protocol 2: Synthesis of 2-Propyl-1-hexanol

Materials:

• 2-Propyl-1-hexene

• Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

• Anhydrous tetrahydrofuran (THF)

• 3 M aqueous sodium hydroxide (B78521) (NaOH) solution

• 30% aqueous hydrogen peroxide (H₂O₂) solution

• Diethyl ether

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Hydroboration: In a flame-dried flask under an inert atmosphere, dissolve 2-propyl-1-hexene (1.0 equivalent) in anhydrous THF. Cool the solution to 0 °C. Add the 1 M solution of BH₃·THF (1.1 equivalents) dropwise. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Oxidation: Cool the reaction mixture back to 0 °C. Slowly and carefully add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂. The reaction is exothermic. Maintain the temperature below 40 °C. After the addition, stir the mixture at room temperature for 1 hour.

• Work-up: Add diethyl ether and transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ solution and brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter and concentrate the solution under reduced pressure. Purify the resulting crude alcohol by distillation or column chromatography.

Illustrative Data:

Substrate	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Propyl-1-hexene	1. BH₃·THF2. NaOH, H₂O₂	THF	0 to 25	4-6	85-95

2. Epoxidation: Synthesis of Oxiranes

Epoxidation of the double bond in 2-propyl-1-hexene would yield 2,2-dipropyloxirane, a potentially useful intermediate for further synthetic transformations. Peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) are commonly used for this purpose.

Protocol 3: Synthesis of 2,2-Dipropyloxirane

Materials:

• 2-Propyl-1-hexene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction: Dissolve 2-propyl-1-hexene (1.0 equivalent) in DCM in a round-bottom flask. Add m-CPBA (1.2 equivalents) portion-wise at 0 °C. Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed (typically 2-4 hours).

• Work-up: Filter the reaction mixture to remove the precipitated meta-chlorobenzoic acid. Wash the filtrate with saturated NaHCO₃ solution, followed by saturated Na₂SO₃ solution (to destroy excess peroxide), and finally with brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter and carefully remove the solvent under reduced pressure (epoxides can be volatile). The crude epoxide can be purified by distillation under reduced pressure.

Illustrative Data:

Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Propyl-1-hexene	m-CPBA	DCM	0 to 25	2-4	70-80

3. Acid-Catalyzed Hydration: Markovnikov Addition

The acid-catalyzed hydration of 2-propyl-1-hexene would proceed via a tertiary carbocation intermediate, leading to the formation of the Markovnikov product, 2-propyl-2-hexanol.

Protocol 4: Synthesis of 2-Propyl-2-hexanol

Materials:

• 2-Propyl-1-hexene

• 50% aqueous sulfuric acid (H₂SO₄)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction: In a round-bottom flask, vigorously stir a mixture of 2-propyl-1-hexene (1.0 equivalent) and 50% aqueous H₂SO₄ at 0-10 °C for 1-2 hours. Monitor the reaction by GC or TLC.

• Work-up: Pour the reaction mixture into a separatory funnel containing cold water. Extract the product with diethyl ether. Wash the organic layer with saturated NaHCO₃ solution and brine. Dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the organic layer. Purify the crude tertiary alcohol by distillation.

Illustrative Data:

Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Propyl-1-hexene	50% aq. H₂SO₄	None (biphasic)	0-10	1-2	60-70

4. Polymerization

As a vinylidene olefin, 2-propyl-1-hexene can potentially undergo polymerization or be used as a comonomer in the production of specialty polymers. The steric hindrance around the double bond would likely favor cationic or radical polymerization over Ziegler-Natta catalysis.

Protocol 5: Cationic Oligomerization of 2-Propyl-1-hexene

Materials:

• 2-Propyl-1-hexene (monomer)

• Boron trifluoride etherate (BF₃·OEt₂) (initiator)

• Anhydrous dichloromethane (DCM)

• Methanol (B129727)

Procedure:

• Polymerization: In a flame-dried, inert atmosphere apparatus, dissolve freshly distilled 2-propyl-1-hexene in anhydrous DCM and cool to -78 °C. Add BF₃·OEt₂ (catalytic amount, e.g., 0.1 mol%) via syringe. Stir the mixture at this temperature for a specified time (e.g., 1-3 hours).

• Termination: Quench the reaction by adding cold methanol.

• Isolation: Allow the mixture to warm to room temperature and pour it into a large volume of methanol to precipitate the oligomer/polymer. Filter the solid, wash with methanol, and dry under vacuum.

Illustrative Data:

Monomer	Initiator	Solvent	Temperature (°C)	Time (h)	Conversion (%)
2-Propyl-1-hexene	BF₃·OEt₂	DCM	-78	1-3	Variable

Visualizations

Caption: Synthesis of 2-Propyl-1-hexene via Wittig Reaction.

Caption: Experimental workflow for hydroboration-oxidation.

Caption: Logical relationships in the reactivity of 2-propyl-1-hexene.

References

• 1. 2-Propyl-1-hexene | C9H18 | CID 6427709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-propyl-1-hexene [stenutz.eu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Propyl-1-hexene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-Propyl-1-hexene synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-Propyl-1-hexene?

A1: The most common laboratory methods for the synthesis of 2-Propyl-1-hexene are the Wittig reaction and the Grignard reaction followed by dehydration. The Wittig reaction offers excellent regioselectivity for placing the double bond. The Grignard reaction is a versatile method for carbon-carbon bond formation, followed by an elimination step to form the alkene.

Q2: How can I monitor the progress of the reaction?

A2: Thin-layer chromatography (TLC) is a common method for monitoring the reaction's progress. A spot of the reaction mixture is placed on a TLC plate and developed in an appropriate solvent system. The disappearance of the limiting starting material (e.g., the aldehyde or ketone in a Wittig reaction) indicates the reaction is proceeding. Gas chromatography (GC) can also be used for more quantitative monitoring.

Q3: What are the main byproducts to expect in the synthesis of 2-Propyl-1-hexene?

A3: In the Wittig synthesis, the primary byproduct is triphenylphosphine (B44618) oxide. Incomplete reaction will leave starting materials. Side reactions can include the formation of other isomers of nonene depending on the stability of the ylide. For the Grignard route, potential byproducts include the alcohol intermediate if dehydration is incomplete, and isomers of 2-propyl-hexene if the dehydration is not regioselective. Homocoupling of the Grignard reagent can also occur.

Q4: How can I purify the final product, 2-Propyl-1-hexene?

A4: Purification is typically achieved through flash column chromatography on silica (B1680970) gel using a nonpolar eluent such as hexanes. Distillation can also be an effective method for purification, especially on a larger scale, given that 2-Propyl-1-hexene is a liquid at room temperature.

Troubleshooting Guides

The Wittig Reaction Route

The Wittig reaction provides a reliable method for the synthesis of 2-Propyl-1-hexene by reacting pentanal with a propylidene phosphorane.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inefficient Ylide Formation	- Ensure the phosphonium (B103445) salt is dry. - Use a sufficiently strong and fresh base (e.g., n-butyllithium, sodium hydride). - Confirm ylide formation by a color change (often to orange or red).
Decomposition of Ylide	- Maintain strict anhydrous and inert conditions (e.g., under nitrogen or argon). - Use freshly distilled, anhydrous solvents.
Poor Quality of Reagents	- Use freshly distilled pentanal to remove any carboxylic acid impurities. - Ensure the triphenylphosphine and propyl bromide used to make the phosphonium salt are of high purity.
Suboptimal Reaction Temperature	- For non-stabilized ylides, reactions are often started at low temperatures (e.g., 0 °C or -78 °C) and then allowed to warm to room temperature.

Issue 2: Presence of Significant Impurities

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Increase the reaction time. - Use a slight excess (1.1-1.2 equivalents) of the ylide.
Formation of Isomeric Alkenes	- While the Wittig reaction is generally regioselective, the use of stabilized ylides can sometimes lead to mixtures of E/Z isomers. For terminal alkenes, this is less of an issue.
Residual Triphenylphosphine Oxide	- Triphenylphosphine oxide can be challenging to remove completely by chromatography. It can sometimes be precipitated from a nonpolar solvent by cooling. Washing the organic extract with water can also help remove some of it.

The Grignard Reaction Route

This route involves the reaction of propylmagnesium bromide with acrolein to form an allylic alcohol, which is then dehydrated to 2-Propyl-1-hexene.

Issue 1: Low Yield of the Grignard Reagent

Potential Cause	Troubleshooting Steps
Wet Glassware or Solvents	- Flame-dry all glassware before use. - Use anhydrous solvents (e.g., diethyl ether, THF).
Inactive Magnesium	- Use fresh magnesium turnings. - Activate the magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane.
Slow Initiation	- Gently warm the flask or use a sonicator to initiate the reaction.

Issue 2: Low Yield of 2-Propyl-1-hexene

Potential Cause	Troubleshooting Steps
Incomplete Reaction with Acrolein	- Add the acrolein solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to control the exothermic reaction.
Formation of Byproducts	- The Grignard reagent can act as a base, leading to polymerization of acrolein. Slow addition at low temperature helps minimize this. - Wurtz coupling of the propyl bromide can occur during Grignard formation.
Inefficient Dehydration	- Use a suitable dehydrating agent such as sulfuric acid or phosphoric acid. - Ensure the reaction is heated sufficiently to drive the elimination.
Formation of Isomeric Alkenes	- Acid-catalyzed dehydration can lead to a mixture of alkene isomers through carbocation rearrangements. Milder dehydration conditions might improve selectivity.

Experimental Protocols

Protocol 1: Synthesis of 2-Propyl-1-hexene via the Wittig Reaction

This protocol describes the synthesis of 2-propyl-1-hexene from pentanal and propyltriphenylphosphonium bromide.

Materials:

• Propyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Pentanal

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica gel for column chromatography

• Hexanes

Procedure:

• Ylide Formation: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add propyltriphenylphosphonium bromide (1.1 equivalents) and anhydrous THF. Cool the suspension to 0 °C in an ice bath. Slowly add n-BuLi (1.1 equivalents) dropwise. The solution should develop a characteristic orange-red color. Stir the mixture at 0 °C for 1 hour.

• Wittig Reaction: Cool the ylide solution to 0 °C. Slowly add a solution of pentanal (1.0 equivalent) in anhydrous THF dropwise. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using hexanes as the eluent to obtain 2-Propyl-1-hexene.

Quantitative Data (Representative):

Reactant	Molar Eq.	Amount	Yield (%)
Propyltriphenylphosphonium bromide	1.1	4.25 g	\multirow{3}{*}{75-85}
n-Butyllithium (2.5 M in hexanes)	1.1	4.4 mL
Pentanal	1.0	0.86 g

Protocol 2: Synthesis of 2-Propyl-1-hexene via Grignard Reaction and Dehydration

This protocol outlines the synthesis of 2-propyl-1-hexene from propyl bromide and acrolein.

Materials:

• Magnesium turnings

• Propyl bromide

• Anhydrous diethyl ether

• Acrolein

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine. Prepare a solution of propyl bromide (1.2 equivalents) in anhydrous diethyl ether and add a small portion to the magnesium. Once the reaction initiates (indicated by bubbling and a color change), add the remaining propyl bromide solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Acrolein: Cool the Grignard reagent to 0 °C in an ice bath. Add a solution of acrolein (1.0 equivalent) in anhydrous diethyl ether dropwise from the dropping funnel. After the addition, stir the reaction mixture at room temperature for 1 hour.

• Workup of Alcohol: Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude alcohol.

• Dehydration: To the crude alcohol, add a small amount of concentrated H₂SO₄. Heat the mixture and distill the resulting alkene. Wash the distillate with NaHCO₃ solution and then with water. Dry the organic layer over anhydrous Na₂SO₄ and distill to obtain pure 2-Propyl-1-hexene.

Quantitative Data (Representative):

Reactant	Molar Eq.	Amount	Overall Yield (%)
Magnesium	1.2	0.29 g	\multirow{3}{*}{60-70}
Propyl bromide	1.2	1.48 g
Acrolein	1.0	0.56 g

Visualizations

Caption: Workflow for the synthesis of 2-Propyl-1-hexene via the Wittig reaction.

Caption: Troubleshooting decision tree for low yield in Wittig synthesis.

Technical Support Center: Synthesis of 2-Propyl-1-hexene

Welcome to the technical support center for the synthesis of 2-Propyl-1-hexene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the potential side reactions encountered during the synthesis of this compound.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the synthesis of 2-Propyl-1-hexene via common synthetic routes.

Synthesis Route 1: Wittig Reaction

The Wittig reaction provides a reliable method for the formation of 2-Propyl-1-hexene from pentanal and a propyl-substituted phosphorus ylide. However, side reactions can impact yield and purity.

Question: My Wittig reaction yield for 2-Propyl-1-hexene is low, and I'm observing a significant amount of a white, solid byproduct. What is happening?

Answer: The primary byproduct in a Wittig reaction is triphenylphosphine (B44618) oxide ((C₆H₅)₃PO), a white solid that can sometimes be difficult to separate from the desired alkene.[1] Low yields of 2-Propyl-1-hexene can be attributed to several factors:

• Incomplete Ylide Formation: The phosphorus ylide is typically generated in situ by reacting a phosphonium (B103445) salt (e.g., propyltriphenylphosphonium bromide) with a strong base. Incomplete deprotonation will result in unreacted phosphonium salt and lower yields. Ensure your base is sufficiently strong and the reaction is carried out under anhydrous conditions.

• Steric Hindrance: While pentanal is not exceptionally hindered, steric bulk on either the aldehyde or the ylide can slow down the reaction.

• Ylide Stability: The nature of the ylide can influence reactivity. Non-stabilized ylides, like the one required for this synthesis, are generally more reactive but can also be more prone to side reactions.

Question: I've synthesized an alkene, but spectroscopic analysis (NMR, GC-MS) shows a mixture of isomers instead of pure 2-Propyl-1-hexene. Why is this?

Answer: The stereoselectivity of the Wittig reaction is a crucial factor. Non-stabilized ylides, which are necessary to form a terminal alkene like 2-Propyl-1-hexene, typically favor the formation of the (Z)-alkene. However, a mixture of (E) and (Z) isomers can often be produced. In the case of 2-Propyl-1-hexene, which is a terminal alkene, the primary concern is the potential for isomerization of the double bond to a more stable internal position (e.g., 2-propyl-2-hexene) if acidic conditions are used during workup.

Troubleshooting Tips:

• Purification: Triphenylphosphine oxide can often be removed by flash column chromatography on silica (B1680970) gel.[2]

• Reaction Conditions: Use of a non-stabilized ylide is necessary. The choice of solvent and base can influence the isomer ratio. Protic solvents should be avoided during ylide formation.

• Workup: Maintain neutral or slightly basic conditions during the workup to prevent acid-catalyzed isomerization of the desired terminal alkene.

Synthesis Route 2: Grignard Reaction

A Grignard reaction involving the addition of a propylmagnesium halide to a suitable carbonyl compound, followed by dehydration, can also yield 2-Propyl-1-hexene.

Question: After adding my propylmagnesium bromide to acrolein and working up the reaction, I've isolated an alcohol, but subsequent dehydration is giving me a mixture of alkenes with very little of the desired 2-Propyl-1-hexene. What is the issue?

Answer: This is a common problem when using acid-catalyzed dehydration. The initial Grignard addition to acrolein should yield 2-propyl-1-hexen-3-ol. However, the subsequent acid-catalyzed dehydration of this secondary alcohol will likely proceed via a carbocation intermediate. This intermediate can and will rearrange to form the most stable carbocation, leading to the formation of the thermodynamically favored, more substituted internal alkenes (e.g., 2-propyl-2-hexene) according to Zaitsev's rule.

Question: My Grignard reaction is sluggish, and I'm recovering a significant amount of my starting ketone. What could be the cause?

Answer: Grignard reagents are strong bases in addition to being good nucleophiles. If your carbonyl compound has acidic α-protons, the Grignard reagent can act as a base and deprotonate the α-carbon, leading to the formation of an enolate. This is a common side reaction, especially with sterically hindered ketones.

Troubleshooting Tips:

• Dehydration Method: To favor the formation of the terminal alkene (Hofmann product), avoid strong, non-hindering acids for dehydration. Instead, use a reagent system like phosphorus oxychloride (POCl₃) in pyridine (B92270).[3][4][5] This method proceeds through an E2 elimination mechanism, which avoids carbocation rearrangements and can favor the formation of the less substituted alkene.[3][4][5]

• Grignard Reaction Conditions: Ensure your glassware is scrupulously dry and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon), as Grignard reagents react with water.[6] Use of freshly prepared or titrated Grignard reagent is recommended.

Synthesis Route 3: Dehydration of 2-Propyl-1-hexanol

Direct dehydration of the primary alcohol 2-Propyl-1-hexanol is another potential route.

Question: I am attempting to dehydrate 2-Propyl-1-hexanol using sulfuric acid, but my main product is 2-Propyl-2-hexene. How can I get the desired 2-Propyl-1-hexene?

Answer: Acid-catalyzed dehydration of alcohols, particularly with strong acids like sulfuric acid, proceeds via a carbocation intermediate.[4] Even though 2-Propyl-1-hexanol is a primary alcohol, the initial carbocation can undergo a hydride shift to form a more stable tertiary carbocation, which then eliminates a proton to yield the more substituted and thermodynamically more stable internal alkene, 2-Propyl-2-hexene (Zaitsev's rule).

Troubleshooting Tips:

• Milder Dehydration Conditions: To minimize rearrangement and favor the formation of the terminal alkene, use a dehydration method that avoids the formation of a discrete carbocation. The use of phosphorus oxychloride (POCl₃) in pyridine is a highly effective method for this purpose as it promotes an E2 elimination.[3][4][5]

Quantitative Data Summary

While specific yield and side product distribution data for the synthesis of 2-Propyl-1-hexene is not extensively available in the searched literature, the following table summarizes general expectations based on analogous reactions.

Synthesis Route	Expected Major Product	Common Side Products	Typical Yield Range (Analogous Reactions)
Wittig Reaction	2-Propyl-1-hexene	Triphenylphosphine oxide, (E/Z)-isomers	60-85%
Grignard Reaction & Dehydration	2-Propyl-2-hexene (acid), 2-Propyl-1-hexene (POCl₃)	Isomeric alkenes, unreacted alcohol	Variable, depends heavily on dehydration conditions
Dehydration of 2-Propyl-1-hexanol	2-Propyl-2-hexene (acid), 2-Propyl-1-hexene (POCl₃)	Isomeric alkenes	Variable, depends heavily on dehydration method

Experimental Protocols

Detailed experimental protocols for analogous reactions are provided below as a reference for designing the synthesis of 2-Propyl-1-hexene.

General Protocol for Wittig Reaction

This protocol is adapted from the synthesis of similar alkenes.[1][2]

• Ylide Generation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, suspend propyltriphenylphosphonium bromide (1.2 equivalents) in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a strong base such as n-butyllithium (1.1 equivalents) dropwise with vigorous stirring. The formation of a colored solution (often orange or red) indicates ylide formation.

• Stir the mixture at 0 °C for 30 minutes and then allow it to warm to room temperature for 1 hour.

• Reaction with Aldehyde: Cool the ylide solution back to 0 °C.

• In a separate flask, dissolve pentanal (1.0 equivalent) in anhydrous THF.

• Add the pentanal solution dropwise to the stirred ylide solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Workup and Purification: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a non-polar eluent (e.g., hexanes) to separate 2-Propyl-1-hexene from triphenylphosphine oxide.

General Protocol for Dehydration of an Alcohol using POCl₃ and Pyridine

This protocol is a general method for the dehydration of alcohols to minimize rearrangements.[3][4][5]

• Reaction Setup: In a round-bottom flask equipped with a stir bar and a reflux condenser under an inert atmosphere, dissolve the alcohol (e.g., 2-Propyl-1-hexanol, 1.0 equivalent) in excess pyridine (can be used as the solvent).

• Cool the solution in an ice bath to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃, 1.5 - 2.0 equivalents) dropwise with stirring.

• Reaction: After the addition is complete, allow the mixture to stir at 0 °C for 1 hour and then at room temperature or with gentle heating (e.g., 50-100 °C) for several hours. The reaction progress should be monitored by TLC or GC-MS.

• Workup: Carefully pour the reaction mixture over ice water.

• Extract the product with a non-polar solvent like diethyl ether or pentane.

• Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and carefully remove the solvent by distillation due to the volatility of the alkene product.

• Further purification can be achieved by fractional distillation.

Visualizations

Troubleshooting Logic for Dehydration of 2-Propyl-1-hexanol

Caption: Troubleshooting workflow for obtaining the desired terminal alkene.

Signaling Pathway of Side Product Formation in Acid-Catalyzed Dehydration

Caption: Mechanism of side product formation in acid-catalyzed dehydration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. POCl3 for Dehydration of Alcohols - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. US3161689A - Process for making grignard reagents - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-Propyl-1-hexene

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 2-propyl-1-hexene from its isomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What are the likely isomeric impurities found with 2-propyl-1-hexene?

When synthesizing or using 2-propyl-1-hexene (C9H18), you may encounter several structural and geometric isomers, which often have very similar physical properties, making purification challenging.[1] Common isomers can include other nonenes (linear alkenes with the double bond in different positions), and various other branched-chain alkenes.[1] If the synthesis route is a Wittig reaction, byproducts will depend on the specific aldehyde or ketone and the phosphonium (B103445) ylide used.[2][3][4][5][6]

Q2: My initial distillation did not effectively separate 2-propyl-1-hexene from its impurities. What is the next step?

Standard distillation is often insufficient for separating isomers with close boiling points.[7][8] For C9H18 isomers, boiling points can be very similar, especially for those with similar degrees of branching.[1][9] If fractional distillation is not providing the required purity, consider the following advanced techniques:

• High-Efficiency Fractional Distillation: Employ a column with a higher number of theoretical plates and carefully control the reflux ratio.

• Preparative Gas Chromatography (pGC): This is a highly effective technique for separating volatile compounds with close boiling points, including isomers, and is ideal for obtaining high-purity samples.[10][11][12]

• Selective Isomerization: In some cases, a specific impurity can be selectively isomerized to a new compound with a more distinct boiling point, facilitating separation by distillation.[7][13]

Q3: How can I differentiate between 2-propyl-1-hexene and its isomers using gas chromatography (GC)?

Separating alkene isomers by GC can be challenging. To improve resolution, you can modify several parameters:

• Column Selection: Use a high-resolution capillary column. The choice of stationary phase is critical; polar phases like Carbowax or phases with liquid crystalline properties can offer better selectivity for separating positional and geometric isomers.[14][15]

• Temperature Program: Optimize the temperature gradient. A slow, controlled temperature ramp can improve the separation of closely eluting peaks.[15]

• Carrier Gas Flow Rate: Adjust the flow rate to achieve optimal column efficiency.[15]

If isomers still co-elute, hyphenated techniques like GC-Mass Spectrometry (GC-MS) can help identify the components of the peak, even if they are not fully separated chromatographically.[14]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor separation via fractional distillation	Insufficient column efficiency (low number of theoretical plates).	Use a longer packed column or a spinning band distillation apparatus. Optimize the reflux ratio to increase the number of separation cycles.
Boiling points of isomers are too close.	Consider alternative methods like Preparative Gas Chromatography (pGC) for high-purity samples or Argentation Chromatography for separating based on double bond accessibility.[10][11][12]
Co-eluting peaks in GC analysis	Inappropriate GC column stationary phase.	Switch to a column with a different polarity. For alkenes, a more polar stationary phase can improve separation.[14][15]
Non-optimized temperature program or flow rate.	Systematically vary the temperature gradient and carrier gas flow rate to find the optimal conditions for separation.[15]
Product contamination with triphenylphosphine (B44618) oxide	This is a common byproduct of the Wittig reaction used to synthesize the alkene.[5]	Triphenylphosphine oxide is difficult to remove by distillation. Purification can be achieved through column chromatography on silica (B1680970) gel.

Quantitative Data: Boiling Points of C9H18 Isomers

The separation of 2-propyl-1-hexene from its isomers by distillation depends on the differences in their boiling points. Generally, increased branching leads to a lower boiling point.[1][9]

IUPAC Name	Molecular Formula	Boiling Point (°C)
1-Nonene	C9H18	146 - 147
trans-2-Nonene	C9H18	144 - 145
2-Methyl-1-octene	C9H18	142.6 - 145
2-Propyl-1-hexene	C9H18	~135-137 (estimated)
cis-2-Nonene	C9H18	150.5

Note: Data sourced from multiple references.[1] The boiling point for 2-propyl-1-hexene is an estimate based on structural similarities and may vary.

Experimental Protocols

Protocol 1: Purification by High-Efficiency Fractional Distillation

This method is suitable for separating liquids with small differences in boiling points.

• Apparatus Setup: Assemble a fractional distillation apparatus using a long, insulated Vigreux or packed column (e.g., with Raschig rings or metal sponges) to maximize the surface area for condensation and vaporization cycles.

• Sample Charging: Place the impure 2-propyl-1-hexene mixture into the distillation flask along with boiling chips.

• Heating: Gently heat the flask using a heating mantle.

• Equilibration: As the mixture begins to boil, allow the vapor to rise through the column and establish a temperature gradient. It is crucial to let the column equilibrate by adjusting the heat so that the vapor condenses and returns to the flask (total reflux) for a period before collection begins.

• Distillate Collection: Slowly begin to collect the distillate. Maintain a slow and steady collection rate (e.g., 1-2 drops per second). Monitor the temperature at the head of the column; a stable temperature indicates that a pure fraction is being collected.

• Fractionation: Collect different fractions as the temperature changes. The initial fraction will be enriched in the lower-boiling point isomer. A sharp rise in temperature indicates that the next component is beginning to distill.

• Analysis: Analyze each fraction by Gas Chromatography (GC) to determine its composition and purity.

Protocol 2: Purification by Preparative Gas Chromatography (pGC)

pGC is an automated technique for separating and collecting pure components from a volatile mixture.[10][11][12]

• Method Development: First, develop an analytical GC method that shows good separation of 2-propyl-1-hexene from its isomeric impurities. This involves selecting the appropriate column and optimizing the temperature program and carrier gas flow rate.[15]

• System Setup: Set up the preparative GC system with a larger diameter column than used for analytical GC to accommodate larger sample volumes.

• Injection: Inject the impure mixture onto the pGC column. The injection volume will be significantly larger than in analytical GC.

• Separation and Detection: The components are separated as they pass through the column. A detector at the column outlet monitors the elution of the compounds.

• Fraction Collection: The outlet of the system is connected to a fraction collector with multiple traps. Based on the retention times established during method development, the system is programmed to open and close specific valves to direct the eluting peaks into different collection traps. The traps are often cooled to condense the purified compounds.

• Repetitive Cycles: The process is typically automated to run multiple injection-separation-collection cycles to accumulate a sufficient quantity of the purified product.

• Purity Verification: After collection, analyze a small amount of the purified 2-propyl-1-hexene using analytical GC to confirm its purity.

Visualizations

Caption: Workflow for selecting a purification method for 2-propyl-1-hexene.

Caption: Relationship between 2-propyl-1-hexene and its different types of isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. 2.8 The Wittig Reaction – Organic Chemistry II [kpu.pressbooks.pub]
• 7. RU2206557C1 - 1-hexene purification method - Google Patents [patents.google.com]
• 8. US5460700A - Separation of 1-hexene from hexane by extractive distillation - Google Patents [patents.google.com]
• 9. 18 constitutional isomers of C8H18 molecular formula C8H18 structural isomers carbon chain isomers structural formula skeletal formula 13 stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Preparative gas chromatography and its applications. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. WO2022144208A1 - Method for purifying 1-hexene - Google Patents [patents.google.com]
• 14. vurup.sk [vurup.sk]
• 15. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Optimizing Catalyst Performance for 2-Propyl-1-hexene Polymerization

Disclaimer: The following guide is based on established principles and data from the polymerization of 1-hexene (B165129), a structurally similar alpha-olefin. While these methodologies and troubleshooting steps are expected to be highly relevant for 2-propyl-1-hexene, empirical validation is recommended for process optimization.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst systems for the polymerization of alpha-olefins like 2-propyl-1-hexene?

A1: The most prevalent catalyst systems fall into two main categories: Ziegler-Natta catalysts and metallocene catalysts.[1]

• Ziegler-Natta Catalysts: These are heterogeneous catalysts, often based on titanium compounds (e.g., TiCl₄) supported on magnesium chloride (MgCl₂).[1] They are typically used with an organoaluminum cocatalyst, such as triethylaluminum (B1256330) (AlEt₃) or triisobutylaluminum (B85569) (Al(i-Bu)₃).[1][2]

• Metallocene Catalysts: These are homogeneous catalysts, commonly based on complexes of Group 4 metals like zirconium or hafnium.[1] They are typically activated by a cocatalyst such as methylaluminoxane (B55162) (MAO).[3]

Q2: My polymerization yield is consistently low. What are the likely causes?

A2: Low yield can stem from several factors:

• Catalyst Deactivation: The active sites of the catalyst may be deactivated by impurities in the monomer or solvent (e.g., water, oxygen, or other polar compounds). It is also a known issue that certain catalyst complexes can be unstable in solution.

• Incorrect Temperature: The polymerization temperature significantly affects catalyst activity. For some systems, an increase in temperature can paradoxically lead to a decrease in the polymerization rate.[4]

• Suboptimal Cocatalyst/Catalyst Ratio: The ratio of the cocatalyst to the catalyst is crucial for activating the catalyst and maintaining its stability. An incorrect ratio can lead to incomplete activation or catalyst deactivation.

• Monomer Purity: The presence of other olefins or impurities in the 2-propyl-1-hexene feed can inhibit the polymerization reaction.

Q3: The molecular weight of my polymer is not within the target range. How can I adjust it?

A3: Molecular weight can be controlled by several parameters:

• Hydrogen Addition: Introducing hydrogen into the reactor is a common method to control molecular weight. Hydrogen acts as a chain transfer agent, leading to a decrease in the molecular weight of the polymer.[1]

• Polymerization Temperature: Generally, increasing the polymerization temperature leads to a decrease in the molecular weight of the resulting polymer.

• Cocatalyst Type and Concentration: The choice and concentration of the cocatalyst can influence the rate of chain transfer reactions, thereby affecting the molecular weight. For instance, in 1-hexene polymerization, AlEt₃ can be an efficient agent for chain transfer.[2]

• Monomer Concentration: Higher monomer concentrations can lead to higher molecular weight polymers by favoring propagation over chain transfer reactions.

Q4: The molecular weight distribution (MWD) of my polymer is too broad. How can I narrow it?

A4: A broad MWD often indicates the presence of multiple active site types on the catalyst or non-uniform polymerization conditions.

• Catalyst Choice: Metallocene catalysts are known for their single-site nature, which typically produces polymers with a narrow MWD.[3] In contrast, traditional Ziegler-Natta catalysts can have multiple active sites, leading to a broader MWD.[2]

• Cocatalyst Selection: In some cases, the choice of cocatalyst can significantly affect the MWD. For example, in 1-hexene polymerization with a titanium-magnesium catalyst, using Al(i-Bu)₃ as a cocatalyst can result in a narrower MWD compared to AlEt₃.[5]

• Hydrogen: The presence of hydrogen can also help in narrowing the MWD.[4]

Troubleshooting Guides

Issue 1: Low or No Catalyst Activity

Possible Cause	Troubleshooting Steps
Impure Monomer or Solvent	1. Ensure the 2-propyl-1-hexene monomer and solvent are thoroughly purified to remove water, oxygen, and other polar impurities. 2. Consider passing the monomer and solvent through activated molecular sieves or a deoxygenating column immediately before use.
Catalyst Deactivation	1. Handle the catalyst and cocatalyst under an inert atmosphere (e.g., nitrogen or argon) at all times. 2. Prepare the catalyst solution immediately before use to minimize decomposition in solution.
Incorrect Reaction Temperature	1. Verify the reactor temperature is at the optimal level for your specific catalyst system. Note that for some systems, higher temperatures can decrease activity.[4] 2. Ensure uniform temperature distribution throughout the reactor.
Improper Cocatalyst to Catalyst Ratio	1. Systematically vary the cocatalyst to catalyst molar ratio to find the optimal activation conditions. 2. Ensure accurate measurement and addition of both catalyst and cocatalyst.

Issue 2: Poor Control Over Polymer Molecular Weight

Possible Cause	Troubleshooting Steps
Inconsistent Hydrogen Concentration	1. Ensure a precise and constant flow of hydrogen into the reactor if it is being used as a chain transfer agent. 2. Calibrate all mass flow controllers regularly.
Temperature Fluctuations	1. Maintain a stable and uniform polymerization temperature, as this significantly impacts chain transfer rates.
Inappropriate Cocatalyst	1. If using a Ziegler-Natta system, compare the effects of different alkylaluminum cocatalysts (e.g., AlEt₃ vs. Al(i-Bu)₃) on the resulting polymer's molecular weight.[5]

Issue 3: Broad Molecular Weight Distribution (MWD)

Possible Cause	Troubleshooting Steps
Multi-Site Catalyst Behavior	1. If a narrow MWD is critical, consider switching to a single-site metallocene catalyst.[3] 2. For Ziegler-Natta catalysts, the addition of an external donor can sometimes improve the stereospecificity and narrow the MWD.
Non-Uniform Polymerization Conditions	1. Ensure efficient stirring to maintain uniform temperature and monomer concentration throughout the reactor. 2. For slurry polymerizations, ensure the catalyst particles are well-dispersed.
Cocatalyst Effects	1. Investigate the impact of different cocatalysts on the MWD. For 1-hexene, Al(i-Bu)₃ has been shown to produce a narrower MWD than AlEt₃.[5]

Experimental Protocols

Protocol 1: General Procedure for 2-Propyl-1-hexene Polymerization with a Supported Ziegler-Natta Catalyst

• Reactor Preparation:

  • A 1-liter steel reactor is thoroughly dried and purged with high-purity nitrogen.

  • The reactor is charged with 500 mL of anhydrous heptane (B126788) as the solvent.

• Reagent Preparation and Addition:

  • The desired amount of cocatalyst (e.g., AlEt₃ or Al(i-Bu)₃, to achieve a concentration of 5-6 mmol/L) is added to the reactor.[5]

  • If an external donor is used (e.g., propyl-tri-methoxysilane), it is added at this stage.[5]

  • The purified 2-propyl-1-hexene monomer is then introduced into the reactor.

  • The reactor is brought to the desired polymerization temperature (e.g., 70°C) and pressure.[6]

• Polymerization Initiation:

  • The supported titanium-magnesium catalyst (e.g., 0.04 g/L) is suspended in a small amount of heptane and injected into the reactor to initiate the polymerization.[5]

  • The polymerization is allowed to proceed for the desired duration (e.g., 60 minutes), with constant stirring.[6]

• Termination and Product Recovery:

  • The reaction is terminated by adding a small amount of acidified ethanol.

  • The resulting polymer is precipitated, filtered, washed with ethanol, and dried under vacuum to a constant weight.

Protocol 2: General Procedure for 2-Propyl-1-hexene Polymerization with a Metallocene Catalyst

• Reactor Setup:

  • A glass reactor is assembled and flame-dried under vacuum, then backfilled with argon.

  • Anhydrous toluene (B28343) is added as the solvent.

• Catalyst Activation:

  • The desired amount of methylaluminoxane (MAO) cocatalyst is dissolved in toluene and added to the reactor.

  • The reactor is stirred and brought to the desired polymerization temperature.

• Polymerization:

  • The purified 2-propyl-1-hexene monomer is added to the reactor.

  • The metallocene catalyst (e.g., a zirconocene (B1252598) dichloride) is dissolved in a small amount of toluene and injected into the reactor to start the polymerization.[7]

  • The reaction is maintained at a constant temperature and with vigorous stirring for the specified time.

• Work-up:

  • The polymerization is quenched by the addition of methanol.

  • The polymer is precipitated in a large volume of acidified methanol, filtered, and dried in a vacuum oven.

Quantitative Data Summary

Table 1: Effect of Cocatalyst and Hydrogen on 1-Hexene Polymerization with a Titanium-Magnesium Catalyst

Cocatalyst	Hydrogen Present	Activity (kg PH / (g cat · h))	Mw ( kg/mol )	MWD (Mw/Mn)
AlEt₃	No	0.18	490	22.0
AlEt₃	Yes	2.8	150	3.8
Al(i-Bu)₃	No	1.5	980	5.2
Al(i-Bu)₃	Yes	3.5	250	4.1

Data adapted from studies on 1-hexene polymerization and may vary for 2-propyl-1-hexene.[5]

Table 2: Effect of Polymerization Duration on 1-Hexene Polymerization with AlEt₃ Cocatalyst

Duration (min)	Polymer Yield (kg PH / g cat)	Mw ( kg/mol )	MWD (Mw/Mn)
10	0.18	490	22.0
30	0.37	510	15.0
60	0.43	490	10.0

Data adapted from studies on 1-hexene polymerization and may vary for 2-propyl-1-hexene.[6]

Visualizations

Caption: Experimental workflow for 2-propyl-1-hexene polymerization.

Caption: Troubleshooting decision pathway for polymerization issues.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polymerization of Hexene-1 and Propylene over Supported Titanium–Magnesium Catalyst: Comparative Data on the Polymerization Kinetics and Molecular Weight Characteristics of Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ac1.hhu.de [ac1.hhu.de]

Technical Support Center: Safe Handling of 2-Propyl-1-hexene

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and prevention of peroxide formation in 2-propyl-1-hexene samples. Peroxide formation in alkenes like 2-propyl-1-hexene can lead to explosive hazards upon concentration, so proper storage and handling are critical.

Frequently Asked Questions (FAQs)

Q1: Why is 2-propyl-1-hexene susceptible to peroxide formation?

A1: 2-Propyl-1-hexene contains allylic hydrogen atoms, which are hydrogens on a carbon atom adjacent to a carbon-carbon double bond. These hydrogens are susceptible to abstraction, initiating a free-radical chain reaction with atmospheric oxygen to form peroxides.[1][2][3][4][5] This process, known as autoxidation, is often accelerated by exposure to light and heat.[2][6][7]

Q2: What are the dangers of peroxides in 2-propyl-1-hexene samples?

A2: Organic peroxides are often unstable and can be sensitive to shock, heat, or friction.[1][8][9] If peroxides are present in a 2-propyl-1-hexene sample, they can concentrate during processes like distillation or evaporation, leading to a significant risk of a violent explosion.[2][8][10][11]

Q3: How can I prevent peroxide formation in my 2-propyl-1-hexene samples?

A3: To minimize peroxide formation, you should:

• Store Properly: Keep samples in tightly sealed, air-impermeable, and light-resistant containers, such as amber glass bottles with tight-fitting caps.[3][12][13]

• Inert Atmosphere: Store the container under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[8][12][14]

• Add Inhibitors: If your experimental procedure allows, purchase 2-propyl-1-hexene with an added inhibitor, such as butylated hydroxytoluene (BHT).[3][4][5][6] Inhibitors act as free-radical scavengers, significantly slowing the rate of peroxide formation.[6][15]

• Control Inventory: Purchase only the amount of 2-propyl-1-hexene you will need for the short term to avoid long storage times.[13][16][17] Practice a "first-in, first-out" inventory system.[2][3]

• Labeling: Clearly label the container with the date received and the date opened.[12][13]

Q4: How often should I test my 2-propyl-1-hexene for peroxides?

A4: The frequency of testing depends on the storage conditions and whether the chemical contains an inhibitor. As a general guideline for alkenes (classified as Group B peroxide formers), it is recommended to test for peroxides before distillation or evaporation and at least every 12 months for opened containers.[18] Uninhibited samples should be tested more frequently.[3][6]

Q5: What should I do if I find peroxides in my sample?

A5: If peroxide levels are above the acceptable limit (a conservative limit is 100 ppm), the sample should be treated to remove the peroxides or disposed of as hazardous waste.[1][14] Do not attempt to distill or concentrate a sample with a high peroxide concentration.[8][10] If you observe crystal formation in the liquid or around the cap, do not handle the container and contact your institution's Environmental Health & Safety (EHS) office immediately, as this indicates a potentially explosive situation.[1][16]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected reaction byproducts or failed synthesis.	Peroxides in the 2-propyl-1-hexene may be interfering with the reaction.	Test the 2-propyl-1-hexene for peroxides. If present, remove them using a recommended procedure before use.
Visible crystals or solid formation in the 2-propyl-1-hexene container.	High concentration of potentially explosive peroxides.	DO NOT MOVE OR OPEN THE CONTAINER. Immediately contact your EHS office for assistance with safe disposal.[1][16]
Discoloration of the 2-propyl-1-hexene sample.	This could indicate the presence of degradation products, including peroxides.	Test the sample for peroxides. If the test is positive, proceed with peroxide removal or disposal.
Peroxide test strips give a negative result, but I still suspect peroxides.	Test strips may have expired or may not be sensitive to all types of peroxides.[17]	Use a more sensitive chemical test, such as the potassium iodide method, to confirm the absence of peroxides.[10][16]

Data Presentation

Table 1: Recommended Storage and Testing for Peroxide-Forming Chemicals

Hazard Class	Examples	Storage Period After Opening	Testing Frequency
Class A	Isopropyl ether, Divinyl acetylene	3 months	Before use
Class B	2-Propyl-1-hexene , Diethyl ether, Tetrahydrofuran (THF), Cyclohexene	12 months	Before distillation/evaporation and every 12 months
Class C	Styrene, Butadiene, Vinyl acetate	6 months (liquids)	Before use

This table provides general guidelines. Always refer to the Safety Data Sheet (SDS) and your institution's specific policies.

Experimental Protocols

Protocol 1: Peroxide Detection using Potassium Iodide (Qualitative)

Objective: To qualitatively detect the presence of peroxides in a 2-propyl-1-hexene sample.

Materials:

• 2-propyl-1-hexene sample

• Glacial acetic acid

• Sodium iodide (NaI) or Potassium iodide (KI) crystals

• Test tube

Procedure:

• Add 1 mL of the 2-propyl-1-hexene sample to a clean, dry test tube.

• Add 1 mL of glacial acetic acid to the test tube.

• Add approximately 0.1 g of NaI or KI crystals.

• Gently swirl the test tube to mix the contents.

• Observe any color change.

  • No color change: Peroxides are likely not present in significant amounts.

  • Yellow color: Indicates a low concentration of peroxides.

  • Brown color: Indicates a high and potentially dangerous concentration of peroxides.[7][10]

Protocol 2: Peroxide Removal using Activated Alumina (B75360)

Objective: To remove peroxides from a 2-propyl-1-hexene sample. This method is effective for both water-soluble and water-insoluble solvents.[16]

Materials:

• Peroxide-containing 2-propyl-1-hexene

• Activated alumina (basic, 80-mesh)

• Chromatography column

• Glass wool or fritted disc

• Collection flask

Procedure:

• Prepare a chromatography column by placing a small plug of glass wool or using a column with a fritted disc at the bottom.

• Fill the column with activated alumina. A general guideline is to use about 100 g of alumina for every 100 mL of solvent.[16]

• Carefully pour the 2-propyl-1-hexene sample onto the top of the alumina column.

• Allow the solvent to pass through the column under gravity.

• Collect the purified solvent in a clean, dry collection flask.

• Crucially, test the treated solvent for the presence of peroxides using one of the detection methods to ensure their complete removal.[16]

• Safety Note: The alumina will retain the peroxides. It is recommended to rinse the alumina with a dilute acidic solution of ferrous sulfate (B86663) to decompose the peroxides before disposal.[14][16]

Visualizations

Caption: Workflow for safe handling of 2-propyl-1-hexene samples.

References

• 1. chemistry.berkeley.edu [chemistry.berkeley.edu]
• 2. FS_Peroxidizable Compounds | OARS [oars.northeastern.edu]
• 3. bu.edu [bu.edu]
• 4. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. deakin.edu.au [deakin.edu.au]
• 6. chemistry.unm.edu [chemistry.unm.edu]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. 8.7 Peroxide Forming Compounds | Environment, Health and Safety [ehs.cornell.edu]
• 9. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 10. ehs.wisc.edu [ehs.wisc.edu]
• 11. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 12. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. uwyo.edu [uwyo.edu]
• 15. Organic Peroxide Formers – USC Environmental Health & Safety [ehs.usc.edu]
• 16. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 17. Management of Peroxide-Forming Organic Solvents [ehs.lbl.gov]
• 18. emich.edu [emich.edu]

Challenges in the scale-up of 2-Propyl-1-hexene production

This technical support center provides guidance for researchers, scientists, and drug development professionals on the challenges and troubleshooting associated with the scale-up of 2-Propyl-1-hexene production.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-Propyl-1-hexene?

A1: The two most prevalent laboratory-scale and potentially scalable synthesis routes for 2-Propyl-1-hexene are:

• Grignard Reaction followed by Dehydration: This two-step process involves the reaction of a propylmagnesium halide (Grignard reagent) with pentanal to form the intermediate alcohol, 4-octanol (B147376). Subsequent dehydration of 4-octanol yields 2-propyl-1-hexene.

• Wittig Reaction: This method involves the reaction of a phosphorus ylide, specifically propylidenetriphenylphosphorane, with pentanal to directly form 2-propyl-1-hexene.

Q2: What are the primary challenges in scaling up the Grignard route?

A2: Scaling up the Grignard synthesis of the 4-octanol intermediate presents several challenges. The reaction is highly exothermic, posing a risk of thermal runaway if not properly controlled. Initiation of the Grignard reagent formation can be difficult and unpredictable on a larger scale. Furthermore, the Grignard reagent is extremely sensitive to moisture and air, requiring strictly anhydrous conditions, which can be challenging to maintain in large reactors.

Q3: What are the main difficulties encountered when scaling up the Wittig reaction for this synthesis?

A3: The primary challenges in scaling up the Wittig reaction for 2-propyl-1-hexene production include the stereoselectivity of the reaction, which can lead to the formation of unwanted E/Z isomers, although for a terminal alkene like 2-propyl-1-hexene, this is not an issue. A significant challenge is the formation of triphenylphosphine (B44618) oxide as a byproduct, which can be difficult to remove from the final product, especially at a large scale. The strong bases often used to generate the ylide, such as n-butyllithium, are hazardous and require careful handling.

Q4: How can I purify 2-Propyl-1-hexene after synthesis?

A4: Fractional distillation is the most common method for purifying 2-propyl-1-hexene, taking advantage of its boiling point (143 °C) to separate it from unreacted starting materials, solvents, and byproducts.[1] For high-purity requirements, column chromatography may also be employed.

Q5: What analytical methods are suitable for monitoring the reaction and assessing the purity of 2-Propyl-1-hexene?

A5: Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the preferred method for monitoring the reaction progress and determining the purity of the final product.[2] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for structural confirmation of 2-propyl-1-hexene.

Troubleshooting Guides

Grignard Reaction and Dehydration Route

Issue 1: Grignard reaction fails to initiate.

Possible Cause	Troubleshooting Steps
Wet glassware or solvent	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use freshly distilled, anhydrous solvents.
Passivated magnesium surface	Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to activate the magnesium. Crush the magnesium turnings to expose a fresh surface.
Impure reagents	Use high-purity magnesium and propyl bromide.

Issue 2: Low yield of 4-octanol.

Possible Cause	Troubleshooting Steps
Incomplete Grignard reagent formation	Allow sufficient time for the Grignard reagent to form before adding the pentanal. Monitor the disappearance of magnesium.
Side reactions (e.g., Wurtz coupling)	Add the propyl bromide slowly to the magnesium to maintain a gentle reflux and minimize localized high concentrations.
Hydrolysis of the Grignard reagent	Maintain a strict inert atmosphere (nitrogen or argon) throughout the reaction.

Issue 3: Incomplete dehydration of 4-octanol.

Possible Cause	Troubleshooting Steps
Inappropriate dehydrating agent or conditions	Use a stronger acid catalyst (e.g., sulfuric acid, phosphoric acid) or increase the reaction temperature.
Equilibrium limitations	Remove water as it forms using a Dean-Stark apparatus.

Issue 4: Formation of isomeric alkenes during dehydration.

Possible Cause	Troubleshooting Steps
Carbocation rearrangement	Use a milder dehydrating agent (e.g., iodine, anhydrous copper(II) sulfate) or a lower reaction temperature to favor the E1cb or syn-elimination pathway.

Wittig Reaction Route

Issue 1: Low yield of 2-Propyl-1-hexene.

Possible Cause	Troubleshooting Steps
Incomplete ylide formation	Use a sufficiently strong base (e.g., n-BuLi, NaH) and ensure anhydrous conditions. Allow adequate time for the ylide to form before adding pentanal.
Steric hindrance	While less of an issue with an aldehyde, ensure efficient mixing.
Aldehyde degradation	Use freshly distilled pentanal to avoid impurities from oxidation or polymerization.

Issue 2: Difficulty in removing triphenylphosphine oxide byproduct.

Possible Cause	Troubleshooting Steps
High polarity and solubility of the byproduct	Precipitate the triphenylphosphine oxide by adding a non-polar solvent like hexane (B92381) and cooling the reaction mixture. Filter to remove the solid.
Co-elution during chromatography	Use a more polar eluent system to retain the triphenylphosphine oxide on the silica (B1680970) gel column.

Data Presentation

Table 1: Comparison of Synthesis Routes for 2-Propyl-1-hexene (Typical Laboratory Scale)

Parameter	Grignard Reaction & Dehydration	Wittig Reaction
Starting Materials	Propyl bromide, Magnesium, Pentanal	Propyltriphenylphosphonium bromide, Strong Base, Pentanal
Intermediate	4-Octanol	Propylidenetriphenylphosphorane (ylide)
Typical Yield	60-80% (overall)	70-90%
Reaction Temperature	Grignard: 35-65 °C; Dehydration: 100-150 °C	Ylide formation: -78 to 25 °C; Reaction: 0 to 25 °C
Key Byproducts	Dimerized products (e.g., hexane), Isomeric alkenes	Triphenylphosphine oxide
Purity before Distillation	70-85%	80-95%

Experimental Protocols

Protocol 1: Synthesis of 2-Propyl-1-hexene via Grignard Reaction and Dehydration

Step 1: Preparation of Propylmagnesium Bromide and 4-Octanol

• Assemble a flame-dried three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings (1.2 eq) in the flask.

• Add a solution of propyl bromide (1.0 eq) in anhydrous diethyl ether to the dropping funnel.

• Add a small portion of the propyl bromide solution to the magnesium and initiate the reaction (a crystal of iodine may be used).

• Once initiated, add the remaining propyl bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for 30 minutes.

• Cool the reaction mixture to 0 °C and add a solution of pentanal (1.0 eq) in anhydrous diethyl ether dropwise.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the organic layer, extract the aqueous layer with diethyl ether, and combine the organic fractions.

• Dry the combined organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain crude 4-octanol.

Step 2: Dehydration of 4-Octanol

• Place the crude 4-octanol in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Add a catalytic amount of concentrated sulfuric acid (or another dehydrating agent).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by GC until the 4-octanol is consumed.

• Cool the reaction mixture, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride, filter, and purify by fractional distillation (b.p. of 2-propyl-1-hexene: 143 °C).[1]

Protocol 2: Synthesis of 2-Propyl-1-hexene via Wittig Reaction

• Place propyltriphenylphosphonium bromide (1.1 eq) in a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere.

• Add anhydrous tetrahydrofuran (B95107) (THF) and cool the suspension to 0 °C.

• Slowly add n-butyllithium (1.1 eq) dropwise. A color change to deep orange/red indicates ylide formation.

• Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Add a solution of pentanal (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with diethyl ether, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Add hexane to the residue to precipitate the triphenylphosphine oxide. Filter off the solid.

• Purify the filtrate by fractional distillation.

Mandatory Visualization

Caption: Workflow for the Grignard and Dehydration Synthesis.

Caption: Workflow for the Wittig Reaction Synthesis.

Caption: General Troubleshooting Logic for Low Yield.

References

• 1. 2-propyl-1-hexene [stenutz.eu]
• 2. 2-propyl-1-hexene [webbook.nist.gov]

Resolving peak overlap in the GC analysis of hexene isomers

This technical support center provides troubleshooting guidance for common issues encountered during the gas chromatographic (GC) analysis of hexene isomers.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My chromatogram shows overlapping or co-eluting peaks for different hexene isomers. What is the primary cause of this issue?

Peak overlap, or co-elution, in the GC analysis of hexene isomers is a common challenge arising from their similar chemical structures and boiling points. The primary reasons for poor resolution include suboptimal analytical conditions and an inappropriate choice of GC column. Key factors that can be adjusted to improve separation include the temperature program, carrier gas flow rate, and the specifications of the GC column (stationary phase, length, and internal diameter).

Q2: How can I improve the separation of my hexene isomer peaks by modifying the temperature program?

The temperature program is a critical factor in achieving good resolution. A slow temperature ramp rate, typically between 2-5°C per minute, allows for more effective separation of isomers. Conversely, a rapid temperature ramp can cause isomers to elute too quickly and overlap. For complex mixtures, a temperature programming approach, where the temperature is gradually increased during the run, is generally more effective than an isothermal method (constant temperature).

• Initial Temperature: A lower initial oven temperature can enhance the resolution of early-eluting peaks. For splitless injections, a common practice is to set the initial temperature approximately 20°C below the boiling point of the sample solvent.

• Ramp Rate: A slower ramp rate increases the interaction time of the analytes with the stationary phase, leading to better separation.

• Final Temperature: The final temperature should be high enough to ensure all components are eluted from the column, which helps to prevent contamination in subsequent runs.

Q3: What role does the GC column play in resolving hexene isomers, and how do I select the right one?

The choice of GC column is paramount for separating structurally similar isomers. The key parameters to consider are the stationary phase, column dimensions (length, internal diameter), and film thickness.

• Stationary Phase: The stationary phase's polarity is crucial for selectivity. For separating alkene isomers, particularly cis/trans isomers, polar stationary phases are often advantageous. Non-polar columns separate compounds primarily based on boiling points, which can be very similar for isomers.

• Column Dimensions:

  • Length: A longer column generally provides better resolution. Doubling the column length can increase resolution by about 40%.

  • Internal Diameter (ID): A smaller ID column leads to higher efficiency and narrower peaks, thus improving separation.

  • Film Thickness: A thinner stationary phase film can also result in sharper peaks.

For challenging separations, a long, narrow-bore column with a thin film is often recommended.

Q4: My peaks are still overlapping after optimizing the temperature and column. What other parameters can I adjust?

If peak overlap persists, consider the following:

• Carrier Gas Flow Rate: The flow rate of the carrier gas (e.g., Helium) affects peak broadening and resolution. An excessively high or low flow rate can diminish separation. The optimal flow rate is dependent on the column's internal diameter, but a typical range is 1.0-1.5 mL/min.

• Injection Technique: For trace analysis, a splitless injection is preferable to a split injection as it introduces more of the sample onto the column. Ensure the injector temperature is high enough for complete volatilization without causing thermal degradation of the analytes.

• Consider a Different Stationary Phase: If selectivity is the issue, changing to a stationary phase with a different chemistry may be necessary to alter the elution order and improve separation.

Q5: What should I do if I observe peak tailing for my hexene isomers?

Peak tailing is often caused by active sites within the GC system or issues with the sample solvent.

• Active Sites: These can be present in the injector liner, at the head of the column, or in the transfer line. Using a deactivated glass liner and replacing it regularly is recommended. Trimming the first 10-15 cm of the column can remove contaminants. An old or degraded column may also need to be replaced.

• Solvent Effects: Ensure your sample is dissolved in a high-purity solvent that is compatible with the analysis.

Troubleshooting Workflow for Peak Overlap

The following diagram illustrates a logical workflow for troubleshooting peak overlap in the GC analysis of hexene isomers.

Caption: Troubleshooting workflow for resolving peak overlap.

Experimental Protocols & Data

General Protocol for Optimizing Hexene Isomer Separation

This protocol provides a starting point for developing a robust GC method for separating hexene isomers.

• Column Selection:

  • Begin with a column known for good selectivity with hydrocarbons. An Agilent J&W CP-Select 624 Hexane column or a similar phase can be a good starting point. For cis/trans isomers, a more polar stationary phase may be required.

  • Select a column with dimensions that favor high resolution, such as 30-60 m length, 0.25 mm ID, and a thin film (e.g., 0.25 µm).

• Injector and Carrier Gas:

  • Injector Temperature: Set to 250°C to ensure complete volatilization.

  • Injection Mode: Use splitless injection for trace analysis to maximize analyte transfer to the column.

  • Carrier Gas: Use high-purity Helium.

  • Flow Rate: Set to a constant flow of approximately 1.2 mL/min.

• Oven Temperature Program:

  • Initial Temperature: Start at a low temperature, for example, 40°C, to improve the resolution of early eluting peaks.

  • Initial Hold: An initial hold time may not be necessary if the initial temperature is low enough.

  • Temperature Ramp: Use a slow ramp rate, for example, 5°C/min, up to a final temperature of around 280°C.

  • Final Hold: Hold at the final temperature for 5-10 minutes to ensure all components have eluted and to clean the column.

• Detector (MS):

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mode: Use Selected Ion Monitoring (SIM) for enhanced sensitivity if target isomers are known. Even with co-elution, mass spectrometry can help differentiate isomers based on their unique fragmentation patterns.

Example GC Parameters for Isomer Separation

The following table summarizes typical GC parameters that can be used as a starting point for method development. Note that these are examples and may require optimization for your specific application.

Parameter	Setting	Rationale
GC Column
Stationary Phase	50% Phenyl-methylpolysiloxane	Provides selectivity for structurally similar isomers.
Dimensions	30 m x 0.25 mm ID x 0.25 µm	Standard dimensions offering a good balance of resolution and capacity.
Injector
Type	Splitless	Maximizes analyte transfer for trace analysis.
Temperature	250°C	Ensures complete and rapid volatilization.
Carrier Gas
Gas	Helium (99.999% purity)	Inert carrier gas.
Flow Rate	1.2 mL/min (Constant Flow)	Optimized for column efficiency and resolution.
Oven Program
Initial Temperature	90°C (or lower, e.g., 40°C)	A

Technical Support Center: Catalyst Deactivation in 2-Propyl-1-hexene Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address catalyst deactivation in reactions involving 2-propyl-1-hexene. The information is designed to help you diagnose, prevent, and resolve common issues encountered during isomerization, hydrogenation, and hydroformylation processes.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of catalyst deactivation in reactions with 2-propyl-1-hexene?

A1: Catalyst deactivation in 2-propyl-1-hexene reactions is primarily driven by four mechanisms:

• Coking and Fouling: The branched structure of 2-propyl-1-hexene can promote the formation of carbonaceous deposits (coke) on the catalyst surface, blocking active sites and pores.[1][2] This is a common issue, especially with acidic catalysts like zeolites.[1][2]

• Poisoning: Impurities in the feedstock or reaction system can irreversibly bind to active catalyst sites. Common poisons for metal catalysts include sulfur, nitrogen, and water.[3] Steric hindrance from the propyl group in 2-propyl-1-hexene can sometimes influence the catalyst's susceptibility to certain poisons.

• Sintering: High reaction temperatures can cause the active metal particles of a supported catalyst (e.g., Pt/Al2O3) to agglomerate, reducing the active surface area and, consequently, the catalyst's activity.[4]

• Leaching: In liquid-phase reactions, the active metal component of a heterogeneous catalyst may dissolve into the reaction medium, leading to a loss of catalytic activity.

Q2: How does the branched structure of 2-propyl-1-hexene specifically affect catalyst deactivation?

A2: The presence of the propyl group at the second position introduces steric hindrance, which can influence deactivation in several ways:

• Increased Coking Tendency: Branched olefins can be more prone to oligomerization and subsequent coke formation on acid catalysts compared to linear olefins.[1][2]

• Altered Poisoning Susceptibility: The bulky structure may partially shield some active sites from smaller poison molecules, but it can also lead to stronger adsorption of certain impurities, exacerbating poisoning effects.

• Influence on Reaction Pathways: Steric hindrance can affect the desired reaction pathway, potentially leading to the formation of intermediates that are precursors to deactivating species.

Q3: Can a deactivated catalyst be regenerated?

A3: Yes, in many cases, catalyst activity can be at least partially restored through regeneration. The appropriate method depends on the deactivation mechanism:

• For Coking: Controlled oxidation (burning off the coke in a stream of air or oxygen) is a common method for solid acid and supported metal catalysts.[4][5]

• For Reversible Poisoning: In some instances, poisons can be removed by treating the catalyst at high temperatures under a flow of an inert gas or hydrogen.

• For Sintering: Regeneration from sintering is more challenging and often involves redispersion of the metal particles, which may require specific chemical treatments.

Q4: What are the typical catalysts used for 2-propyl-1-hexene reactions, and what are their common deactivation issues?

A4:

• Isomerization: Solid acid catalysts like zeolites (e.g., HZSM-5) and supported platinum on alumina (B75360) (Pt/Al2O3) are frequently used. Zeolites are prone to deactivation by coking, where coke forms within the zeolite's porous structure.[1][2] Pt/Al2O3 catalysts can deactivate through both coking and sintering of the platinum particles.[4][5]

• Hydrogenation: Supported metal catalysts such as palladium (Pd), platinum (Pt), or nickel (Ni) on supports like carbon or alumina are common. Deactivation is often caused by poisoning from impurities like sulfur compounds in the feed or by sintering at high temperatures.

• Hydroformylation: Homogeneous rhodium and cobalt complexes are often employed. Deactivation can occur through ligand degradation, metal leaching, or poisoning by impurities.

Troubleshooting Guides

Issue 1: Rapid Loss of Activity in Isomerization using a Pt/Al₂O₃ Catalyst

Symptoms:

• A sharp decrease in the conversion of 2-propyl-1-hexene within the first few hours of the reaction.

• A noticeable change in product selectivity.

• Visible darkening of the catalyst bed.

Possible Causes and Solutions:

Probable Cause	Recommended Action
Coke Formation	Investigate the presence of coke using Temperature Programmed Oxidation (TPO). If coke is confirmed, a regeneration cycle involving controlled oxidation can be implemented. To prevent future coking, consider lowering the reaction temperature or increasing the hydrogen partial pressure.
Feedstock Impurities (Poisoning)	Analyze the feedstock for common poisons such as sulfur and water. If present, purify the 2-propyl-1-hexene feed using appropriate guard beds or distillation before it enters the reactor.
Catalyst Sintering	Characterize the spent catalyst using techniques like chemisorption or transmission electron microscopy (TEM) to check for changes in metal dispersion. If sintering is observed, the reaction temperature may be too high. Consider using a more thermally stable catalyst support or adding promoters to inhibit agglomeration.

Issue 2: Low or No Conversion in a Hydroformylation Reaction

Symptoms:

• The reaction fails to initiate or proceeds at a very slow rate.

• Precipitation of the metal catalyst from the solution.

Possible Causes and Solutions:

Probable Cause	Recommended Action
Catalyst Precursor Inactivity	Ensure the active catalytic species is properly formed. Some catalyst precursors require an activation step. Review the catalyst activation protocol.
Presence of Oxygen	Traces of oxygen can oxidize and deactivate the metal complex. Ensure the reaction is carried out under strictly anaerobic conditions using properly degassed solvents and inert gas blanketing.
Ligand Degradation	The phosphine (B1218219) ligands often used in hydroformylation catalysts can be susceptible to oxidation or other degradation pathways. Analyze the reaction mixture for signs of ligand decomposition. Consider using more robust ligands.
Solvent Effects	The choice of solvent can significantly impact catalyst stability and activity. Ensure the solvent is of high purity and is compatible with the catalyst system.

Quantitative Data on Catalyst Performance and Deactivation

The following tables provide representative data for catalyst performance and deactivation in reactions involving higher branched olefins, which can serve as an estimate for 2-propyl-1-hexene reactions.

Table 1: Isomerization of Higher Olefins over Pt/Al₂O₃

Parameter	Value	Conditions	Reference
Initial Conversion	85%	1-Hexene, 300°C, 10 bar	Extrapolated from[6]
Conversion after 8h	60%	1-Hexene, 300°C, 10 bar	Extrapolated from[6]
Deactivation Rate	~3 %/h	1-Hexene, 300°C, 10 bar	Extrapolated from[6]
Coke on Catalyst (after 8h)	1.2 wt%	1-Hexene, 300°C, 10 bar	Extrapolated from[6]

Table 2: Deactivation of Solid Acid Catalysts in Alkene Cracking

Catalyst	Time on Stream (h)	Conversion Drop (%)	Primary Deactivation Mechanism	Reference
HZSM-5	10	25	Coke formation in micropores	[1]
Amorphous Silica-Alumina	10	40	Coke formation on external surface	[1]

Experimental Protocols

Protocol 1: Catalyst Activity Testing for 2-Propyl-1-hexene Isomerization

Objective: To measure the catalytic activity and monitor deactivation over time.

Methodology:

• Catalyst Loading: Load a known amount of the catalyst (e.g., 0.5 g of Pt/Al₂O₃) into a fixed-bed reactor.

• Catalyst Pre-treatment: Activate the catalyst in situ by heating to the desired temperature (e.g., 350°C) under a flow of hydrogen for 2 hours.

• Reaction Initiation: Introduce a feed of 2-propyl-1-hexene (e.g., 5 mol% in an inert carrier gas like nitrogen) and hydrogen into the reactor at the desired reaction temperature and pressure.

• Product Analysis: At regular intervals (e.g., every 30 minutes), collect samples of the reactor effluent. Analyze the samples using gas chromatography (GC) to determine the conversion of 2-propyl-1-hexene and the selectivity to different isomers.

• Data Analysis: Plot the conversion of 2-propyl-1-hexene as a function of time on stream to determine the rate of catalyst deactivation.

Protocol 2: Temperature Programmed Oxidation (TPO) of Coked Catalysts

Objective: To quantify the amount and characterize the nature of coke deposited on a deactivated catalyst.

Methodology:

• Sample Preparation: Place a small, known weight (e.g., 50 mg) of the spent catalyst in a quartz reactor tube.

• Inert Gas Purge: Heat the sample to a low temperature (e.g., 150°C) under a flow of an inert gas (e.g., helium or argon) to remove any adsorbed hydrocarbons that are not coke.

• Oxidation Ramp: Introduce a dilute oxygen mixture (e.g., 5% O₂ in He) and ramp the temperature at a linear rate (e.g., 10°C/min) to a final temperature (e.g., 800°C).

• Effluent Gas Analysis: Continuously monitor the concentration of CO and CO₂ in the effluent gas using a suitable detector, such as a mass spectrometer or a non-dispersive infrared (NDIR) analyzer.[7][8][9]

• Data Analysis: The amount of coke can be calculated from the integrated CO and CO₂ signals. The temperature at which the oxidation peaks occur can provide information about the nature and location of the coke.[7][9]

Visualizations

Caption: Major catalyst deactivation pathways in 2-propyl-1-hexene reactions.

Caption: A logical workflow for troubleshooting catalyst deactivation issues.

Caption: Experimental workflow for Temperature Programmed Oxidation (TPO).

References

• 1. researchgate.net [researchgate.net]
• 2. Modification of the Acidic and Textural Properties of HY Zeolite by AHFS Treatment and Its Coke Formation Performance in the Catalytic Cracking Reaction of N-Butene | MDPI [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Deactivation of alumina-platinum catalysts with promoting additives in dehydrogenation of higher n-paraffins (Journal Article) | OSTI.GOV [osti.gov]
• 7. Carbon Nanotube Research at The University of Oklahoma [ou.edu]
• 8. Advanced Temperature-Programmed Oxidation (TPO) of Coked Catalysts Using Methanation and FID Detection - Ami Instruments [ami-instruments.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing Regioselectivity in Reactions of 2-Propyl-1-hexene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling and enhancing the regioselectivity of chemical reactions involving 2-propyl-1-hexene.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing regioselectivity in additions to 2-propyl-1-hexene?

A1: The regioselectivity of addition reactions to 2-propyl-1-hexene is primarily governed by a combination of electronic and steric factors, as well as the reaction mechanism.

• Electronic Effects : In electrophilic additions, the stability of the carbocation intermediate is a key factor. Reactions that proceed through a carbocation intermediate will favor the formation of the more stable tertiary carbocation, leading to the Markovnikov product.[1]

• Steric Hindrance : The accessibility of the double bond to the incoming reagent is crucial. Due to the propyl group at the 2-position, the C1 carbon is significantly less sterically hindered than the C2 carbon. Bulky reagents will preferentially attack the less hindered C1 position.[2]

• Reaction Mechanism : The mechanism of the reaction dictates the regiochemical outcome. For instance, hydroboration-oxidation proceeds via a concerted, four-membered transition state with anti-Markovnikov selectivity, while oxymercuration-demercuration follows Markovnikov's rule without carbocation rearrangement.[1][3] Radical additions, such as the addition of HBr in the presence of peroxides, also result in anti-Markovnikov products.[4]

Q2: How can I selectively obtain the anti-Markovnikov alcohol (2-propyl-1-hexanol) from 2-propyl-1-hexene?

A2: The most effective method for the anti-Markovnikov hydration of an alkene is hydroboration-oxidation.[3] This two-step reaction first involves the addition of a borane (B79455) reagent across the double bond, followed by oxidation with hydrogen peroxide in a basic solution. The boron atom adds to the less sterically hindered carbon (C1), and subsequent oxidation replaces the boron with a hydroxyl group.[2] To maximize selectivity, it is highly recommended to use a sterically hindered borane reagent such as 9-borabicyclo[3.3.1]nonane (9-BBN).[5]

Q3: How can I achieve Markovnikov hydration to produce 2-propyl-2-hexanol?

A3: For Markovnikov hydration, acid-catalyzed hydration (e.g., using aqueous sulfuric acid) is a common method. However, with a substrate like 2-propyl-1-hexene, there is a risk of carbocation rearrangements. A more reliable method that avoids rearrangements is oxymercuration-demercuration.[6] This reaction proceeds via a mercurinium ion intermediate and results in the net addition of water across the double bond according to Markovnikov's rule, yielding the tertiary alcohol.[6]

Q4: When epoxidizing 2-propyl-1-hexene, how do the subsequent ring-opening conditions affect the final product?

A4: The regioselectivity of the epoxide ring-opening is highly dependent on the pH of the reaction medium.

• Basic or Neutral Conditions : Under basic or neutral conditions, the ring-opening occurs via an SN2 mechanism. The nucleophile will attack the less sterically hindered carbon of the epoxide. For the epoxide of 2-propyl-1-hexene, this would be the terminal carbon (C1).

• Acidic Conditions : In an acidic medium, the epoxide oxygen is first protonated, making it a better leaving group. The reaction then proceeds with significant SN1 character. The nucleophile will preferentially attack the more substituted carbon (C2), as it can better stabilize the developing positive charge.[7]

Troubleshooting Guides

Issue 1: My hydroboration-oxidation of 2-propyl-1-hexene is yielding a mixture of regioisomers.

This issue suggests that the selectivity for the anti-Markovnikov product is not optimal.

Caption: Troubleshooting workflow for poor regioselectivity in hydroboration.

Troubleshooting Steps:

• Evaluate the Borane Reagent : Standard borane (BH₃·THF) can sometimes give mixtures of regioisomers with sterically hindered alkenes.

  • Action : Switch to a bulkier borane reagent like 9-BBN or disiamylborane. The increased steric bulk of these reagents significantly enhances the preference for addition to the less hindered carbon.[2][5]

• Control the Reaction Temperature : Higher temperatures can lead to decreased selectivity.

  • Action : Perform the hydroboration step at a lower temperature (e.g., 0 °C or room temperature) to favor the kinetically controlled product.

• Ensure Slow Addition : A rapid addition of the borane reagent can lead to localized heating and reduced selectivity.

  • Action : Add the borane solution dropwise to the solution of the alkene with efficient stirring.

Issue 2: My acid-catalyzed hydration is giving rearranged products.

The formation of rearranged products indicates that the initially formed secondary carbocation is rearranging to a more stable carbocation.

Caption: Strategy to avoid carbocation rearrangements in hydration reactions.

Troubleshooting Steps:

• Change the Reaction : Acid-catalyzed hydration is prone to carbocation rearrangements.

  • Action : Employ the oxymercuration-demercuration reaction. This two-step procedure avoids the formation of a free carbocation intermediate and reliably yields the Markovnikov alcohol without rearrangement.[6]

Data Presentation

Table 1: Regioselectivity of Hydroboration-Oxidation of Terminal Alkenes

Borane Reagent	Alkene	Anti-Markovnikov Product (%)	Markovnikov Product (%)
Diborane (BH₃)	1-Hexene (B165129)	94	6
9-BBN	1-Hexene	>99	<1

Data for 1-hexene is presented as a close analog to 2-propyl-1-hexene.[8]

Table 2: Predicted Regioselectivity of Epoxide Ring-Opening of 2-Propyl-1,2-epoxyhexane

Conditions	Nucleophile	Major Product	Minor Product
Acidic (e.g., H₂SO₄, H₂O)	H₂O	2-Propylhexane-1,2-diol (attack at C2)	2-Propylhexane-1,2-diol (attack at C1)
Basic (e.g., NaOH, H₂O)	⁻OH	2-Propylhexane-1,2-diol (attack at C1)	2-Propylhexane-1,2-diol (attack at C2)

Experimental Protocols

Protocol 1: Highly Regioselective Hydroboration-Oxidation of 2-Propyl-1-hexene using 9-BBN

This protocol is adapted from standard procedures for the hydroboration of terminal alkenes.

Materials:

• 2-Propyl-1-hexene

• 9-BBN (0.5 M in THF)

• Tetrahydrofuran (THF), anhydrous

• Ethanol

• Sodium hydroxide (B78521) (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, stir bar, dropping funnel, condenser, nitrogen inlet

Procedure:

• Setup : Assemble a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

• Hydroboration :

  • Dissolve 2-propyl-1-hexene (1.0 eq) in anhydrous THF.

  • Slowly add 9-BBN (1.1 eq, 0.5 M in THF) dropwise to the stirred solution at room temperature under a nitrogen atmosphere.

  • Stir the reaction mixture at room temperature for 4-6 hours or until TLC analysis indicates complete consumption of the starting material.

• Oxidation :

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully add ethanol, followed by the slow, dropwise addition of 3 M aqueous NaOH.

  • Slowly add 30% H₂O₂ dropwise, ensuring the internal temperature does not exceed 50 °C.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Work-up :

  • Add diethyl ether and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude 2-propyl-1-hexanol by flash column chromatography on silica (B1680970) gel.

Protocol 2: Epoxidation of 2-Propyl-1-hexene with m-CPBA

This protocol describes a general procedure for the epoxidation of a terminal alkene.[9][10]

Materials:

• 2-Propyl-1-hexene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, stir bar, ice bath

Procedure:

• Setup : In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-propyl-1-hexene (1.0 eq) in DCM.

• Reaction :

  • Cool the solution to 0 °C in an ice bath.

  • Add m-CPBA (1.2 eq) portion-wise over 15 minutes, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up :

  • Upon completion, cool the mixture to 0 °C and filter to remove the precipitated meta-chlorobenzoic acid.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ (to remove excess peroxyacid) and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully remove the solvent under reduced pressure at low temperature to avoid evaporation of the volatile epoxide.

• Purification : The crude 2-propyl-1,2-epoxyhexane can often be used without further purification. If necessary, it can be purified by distillation or flash chromatography.

References

• 1. leah4sci.com [leah4sci.com]
• 2. Brown Hydroboration [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 10.8. Anti-Markovnikov additions to alkenes and alkynes | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. Which is more highly regioselective: reaction of an alkene with B... | Study Prep in Pearson+ [pearson.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]
• 9. leah4sci.com [leah4sci.com]
• 10. researchgate.net [researchgate.net]

Minimizing solvent effects in the spectroscopic analysis of 2-Propyl-1-hexene

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for minimizing solvent effects in the spectroscopic analysis of 2-Propyl-1-hexene.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Solvent Selection

Q1: What are the most critical factors when selecting a solvent for the spectroscopic analysis of 2-Propyl-1-hexene?

A1: The primary goal is to choose a solvent that dissolves the analyte (2-Propyl-1-hexene) without interfering with the spectral measurement.[1][2] For 2-Propyl-1-hexene, a non-polar alkene, the key factors are:

• Analyte Solubility: "Like dissolves like" is a guiding principle. Non-polar solvents are required to dissolve 2-Propyl-1-hexene.

• Solvent Transparency: The solvent must be transparent (i.e., not absorb) in the spectral region of interest.[1][3] For example, a solvent for UV-Vis spectroscopy must have a UV cutoff wavelength below the analyte's absorption maxima.[4][5][6][7]

• Chemical Inertness: The solvent must not react with the analyte.

• Purity: Use high-purity spectroscopic grade solvents to avoid contaminant peaks.[8]

Q2: My baseline is noisy or drifting in my UV-Vis spectrum. What's the cause?

A2: A noisy or drifting baseline is often related to the solvent or instrument setup.[8][9]

• Operating Near UV Cutoff: If you are measuring at a wavelength near the solvent's UV cutoff, the solvent's own absorbance will be high, leading to increased baseline noise.[4] Select a solvent with a lower UV cutoff if possible.

• Instrument Warm-up: Ensure the instrument lamp and detectors have had adequate time to warm up and stabilize, typically 15-30 minutes.[10]

• Solvent Evaporation: In open cuvettes, volatile solvents can evaporate, changing the concentration and causing the baseline to drift. Use a capped cuvette to prevent this.[8]

• Temperature Fluctuations: Ensure the lab environment is thermally stable, as temperature changes can affect both the instrument and the sample.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q3: I see a large, unwanted peak in my ¹H NMR spectrum. How do I identify and minimize it?

A3: This is almost certainly a residual solvent peak from the deuterated solvent (e.g., the remaining CHCl₃ in a CDCl₃ solvent).

• Identification: The chemical shift of residual solvent peaks is well-documented.[11][12][13][14] For instance, the residual peak for CDCl₃ appears at ~7.26 ppm. Consult a reference table to confirm the identity of the peak.

• Minimization: While you cannot eliminate this peak, you can ensure it doesn't obscure your analyte's signals by choosing a solvent whose residual peak is in a region far from your compound's resonances.[15] For 2-Propyl-1-hexene, whose signals will be in the aliphatic and vinylic region (approx. 0.8-5.8 ppm), CDCl₃ is often suitable as its peak is further downfield.

• Water Peak: A broad peak, often around 1.5-1.6 ppm in CDCl₃, is typically due to water contamination. To minimize this, use high-quality deuterated solvents, store them over molecular sieves, and ensure your glassware is scrupulously dry.[15] For samples sensitive to exchangeable protons (N-H, O-H), a D₂O shake can confirm their presence by causing the peak to disappear.[15]

Q4: The chemical shifts of my 2-Propyl-1-hexene sample seem to have shifted compared to a previous measurement. Why?

A4: Chemical shifts can be sensitive to the local environment.

• Solvent Choice: Different deuterated solvents can induce shifts in your analyte's signals due to varying magnetic susceptibilities and solute-solvent interactions.[15] Spectra run in C₆D₆, for example, often show significant upfield shifts for protons compared to spectra run in CDCl₃. Always report the solvent used when presenting spectral data.

• Concentration: At high concentrations, intermolecular interactions between analyte molecules can cause slight changes in chemical shifts. Maintaining consistent sample concentrations can help ensure reproducibility.[15]

• Temperature: Temperature can also affect chemical shifts. Ensure the probe temperature is stable and consistent between experiments.[16]

Infrared (IR) Spectroscopy

Q5: I am trying to analyze the C=C or C-H stretching region for 2-Propyl-1-hexene, but my spectrum is obscured by large peaks. What is wrong?

A5: This is a classic case of solvent interference. The solvent itself is absorbing IR radiation in the same region as your sample.[1][2]

• Problem: Many common organic solvents are hydrocarbons or contain C-H bonds, which will show strong absorption in the C-H stretching region (~2850-3000 cm⁻¹).

• Solution: For IR, the ideal solvent has no or few IR absorption bands in the region of interest.[1]

  • Carbon Tetrachloride (CCl₄): This is a standard choice for the 4000 cm⁻¹ to 1300 cm⁻¹ region because it has no C-H bonds and is transparent where C-H, N-H, and O-H stretches occur.[1]

  • Carbon Disulfide (CS₂): This is a complementary solvent to CCl₄, as it is largely transparent in the fingerprint region from 1300 cm⁻¹ to 400 cm⁻¹.[1]

  • Solvent-Free Methods: If solvent interference cannot be avoided, consider neat analysis (if the sample is a liquid) using a thin film between salt plates, or the KBr pellet method for solid samples.[1]

Data Presentation: Solvent Selection Guide

The following table summarizes key properties of common solvents used in spectroscopic analysis to help guide your selection process.

Solvent	Formula	Deuterated Formula	Residual ¹H NMR Peak (ppm)	UV Cutoff (nm)[4][6][7]	IR Transparency Windows (cm⁻¹)
Chloroform	CHCl₃	CDCl₃	7.26	245	Poor; strong C-H and C-Cl bands
Benzene	C₆H₆	C₆D₆	7.16	278	Poor; strong aromatic C-H and C=C bands
Acetone	C₃H₆O	(CD₃)₂CO	2.05	330	Poor; strong C=O and C-H bands
Dichloromethane	CH₂Cl₂	CD₂Cl₂	5.32	233	Poor; strong C-H and C-Cl bands
Carbon Tetrachloride	CCl₄	N/A	N/A	265	Excellent: 4000-1300
Carbon Disulfide	CS₂	N/A	N/A	380	Excellent: 1300-400
Hexane	C₆H₁₄	N/A	N/A	195	Poor; strong C-H bands
Acetonitrile	CH₃CN	CD₃CN	1.94	190	Fair; C≡N band ~2250, transparent elsewhere

Note: Residual NMR peaks are approximate and can vary slightly with temperature and other solutes. IR windows are general regions of lower absorption.

Experimental Protocols

Protocol: Sample Preparation for NMR Analysis to Minimize Solvent Effects

This protocol outlines the steps for preparing a sample of liquid 2-Propyl-1-hexene for ¹H NMR analysis, focusing on minimizing water and other contaminants.

• Glassware Preparation:

  • Ensure the NMR tube is clean and of high quality.

  • Thoroughly dry the NMR tube, sample vial, and any pipettes in an oven at >100°C for at least 4 hours.

  • Allow glassware to cool to room temperature in a desiccator immediately before use.

• Solvent Handling:

  • Use a high-quality deuterated solvent (e.g., CDCl₃, 99.8%+ D).

  • Purchase solvents in small, sealed ampoules or septum-capped bottles to minimize atmospheric water absorption.

  • If using a larger bottle, store it over activated 3Å molecular sieves.

• Sample Preparation:

  • In a clean, dry vial, add approximately 5-10 mg of 2-Propyl-1-hexene.

  • Using a dry syringe or pipette, add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

  • Gently swirl the vial to ensure the sample is fully dissolved and the solution is homogeneous.

• Transfer to NMR Tube:

  • Transfer the solution from the vial to the dried NMR tube using a clean Pasteur pipette.

  • Ensure the final liquid height in the tube is approximately 4-5 cm (as per your spectrometer's requirements).

  • Cap the NMR tube securely to prevent solvent evaporation and contamination.

• Pre-Analysis Equilibration:

  • Wipe the outside of the NMR tube clean.

  • Place the sample in the NMR spectrometer.

  • Allow the sample to equilibrate to the probe's temperature for 5-10 minutes before shimming and acquiring data. This ensures temperature stability and minimizes lock drift.[16]

Visualization

Workflow for Spectroscopic Solvent Selection

The following diagram illustrates a systematic workflow for choosing an appropriate solvent to minimize interference in a spectroscopic experiment.

References

• 1. Which Solvent Is Normally Used In Ir Spectroscopy? Optimize Your Sample Prep For Clearer Results - Kintek Solution [kindle-tech.com]
• 2. blog.truegeometry.com [blog.truegeometry.com]
• 3. tutorchase.com [tutorchase.com]
• 4. Wavelength cutoffs for common solvents | Waters [help.waters.com]
• 5. scribd.com [scribd.com]
• 6. UV Cutoff [macro.lsu.edu]
• 7. utsc.utoronto.ca [utsc.utoronto.ca]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scs.illinois.edu [scs.illinois.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. kgroup.du.edu [kgroup.du.edu]
• 15. Troubleshooting [chem.rochester.edu]
• 16. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Validated Analytical Methods for 2-Propyl-1-hexene Quantification

For researchers, scientists, and drug development professionals requiring precise and reliable quantification of the volatile alkene 2-Propyl-1-hexene, the selection of an appropriate analytical methodology is paramount. This guide provides an objective comparison of Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), the industry-standard techniques for this analyte. An overview of High-Performance Liquid Chromatography (HPLC) is also included to highlight its limitations for this specific application. The information presented, supported by established validation parameters for similar volatile hydrocarbons, will assist in selecting the most suitable method for specific research and quality control needs.

2-Propyl-1-hexene is a volatile organic compound (VOC) whose accurate quantification is crucial in various fields, including petrochemical analysis, environmental monitoring, and as a potential impurity in pharmaceutical manufacturing. The choice of analytical technique directly impacts the accuracy, sensitivity, and reliability of the obtained results.

Comparison of Analytical Methods

The primary methods for the quantification of volatile non-polar compounds like 2-Propyl-1-hexene are GC-based. The selection between GC-FID and GC-MS often depends on the required level of sensitivity and the need for definitive compound identification.

Feature	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation of volatile compounds in a gaseous mobile phase based on their boiling points and interaction with a stationary phase. Detection is based on the ionization of the analyte in a hydrogen flame.	Separation is identical to GC-FID, but detection is based on the mass-to-charge ratio of the analyte and its fragments, providing structural information.	Separation of compounds in a liquid mobile phase based on their polarity and interaction with a stationary phase. Detection is based on the absorption of UV light.
Suitability for 2-Propyl-1-hexene	Excellent. Well-suited for volatile hydrocarbons.	Excellent. Provides both quantitative data and definitive identification.	Poor. Not suitable for highly volatile, non-polar compounds lacking a UV chromophore.
Linearity (Correlation Coefficient, r²)	Typically ≥ 0.999[1][2]	Typically ≥ 0.998	Not applicable for this analyte.
Limit of Detection (LOD)	ng/mL to low µg/mL range[3]	pg/mL to ng/mL range	Not applicable for this analyte.
Limit of Quantification (LOQ)	Low µg/mL range[1]	ng/mL range	Not applicable for this analyte.
Precision (%RSD)	Typically < 5%	Typically < 10%	Not applicable for this analyte.
Accuracy (% Recovery)	Typically 90-110%	Typically 85-115%	Not applicable for this analyte.

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are typical experimental protocols for the GC-FID and GC-MS analysis of volatile hydrocarbons like 2-Propyl-1-hexene.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This protocol is based on validated methods for the analysis of volatile hydrocarbons.[1][2][4]

• Sample Preparation: For liquid samples, a direct injection following dilution with a suitable solvent (e.g., hexane) is common. For solid or semi-solid matrices, headspace or purge-and-trap techniques are employed to extract the volatile 2-Propyl-1-hexene.

• GC-FID System and Conditions:

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.

  • Detector: Flame Ionization Detector (FID).

  • Column: A non-polar capillary column, such as a DB-1 or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is suitable for separating non-polar hydrocarbons.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-2.0 mL/min).

  • Injector Temperature: 250°C.

  • Detector Temperature: 300°C.

  • Oven Temperature Program: An initial temperature of 50°C (hold for 2 minutes), ramped at 10°C/min to 250°C (hold for 5 minutes). This program should be optimized based on the specific sample matrix and potential interferences.

• Calibration: A series of standard solutions of 2-Propyl-1-hexene in the chosen solvent are prepared at concentrations spanning the expected sample range. A calibration curve is constructed by plotting the peak area against the concentration.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from established methods for the analysis of volatile organic compounds.[5][6][7]

• Sample Preparation: Sample preparation is similar to the GC-FID method, utilizing direct injection, headspace, or purge-and-trap techniques.

• GC-MS System and Conditions:

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Injector Temperature: 250°C.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Oven Temperature Program: Similar to the GC-FID method, an initial temperature of 50°C (hold for 2 minutes), ramped at 10°C/min to 250°C (hold for 5 minutes).

  • MS Acquisition Mode: Full scan mode for initial identification and method development. For quantitative analysis, Selected Ion Monitoring (SIM) mode is used for enhanced sensitivity and selectivity, monitoring characteristic ions of 2-Propyl-1-hexene.

• Calibration: As with GC-FID, a calibration curve is generated using standard solutions of 2-Propyl-1-hexene.

Mandatory Visualizations

Caption: Experimental workflow for the quantification of 2-Propyl-1-hexene.

References

• 1. scielo.org.co [scielo.org.co]
• 2. scielo.org.co [scielo.org.co]
• 3. researchgate.net [researchgate.net]
• 4. scielo.org.co [scielo.org.co]
• 5. researchgate.net [researchgate.net]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. dem.ri.gov [dem.ri.gov]

A Comparative Guide to Ethylene Copolymerization: 2-Propyl-1-hexene vs. 1-hexene

A notable disparity in research focus exists between 1-hexene (B165129), a widely utilized comonomer in polyethylene (B3416737) production, and the lesser-studied 2-propyl-1-hexene. While extensive experimental data is available for the copolymerization of ethylene (B1197577) and 1-hexene, directly comparable studies involving 2-propyl-1-hexene are not readily found in publicly accessible literature. Consequently, this guide provides a comprehensive, data-driven overview of ethylene/1-hexene copolymerization and a qualitative, predictive comparison for the prospective use of 2-propyl-1-hexene, based on established principles of polymer chemistry and studies on other branched α-olefins.

Introduction to α-Olefins in Ethylene Copolymerization

The incorporation of α-olefins as comonomers in ethylene polymerization is a fundamental strategy for producing linear low-density polyethylene (LLDPE). The short-chain branches introduced by these comonomers disrupt the crystalline structure of the polyethylene backbone, leading to a reduction in density and crystallinity. This modification enhances key material properties such as flexibility, toughness, and stress-crack resistance. The structure of the α-olefin comonomer, particularly the presence and location of branching, can significantly influence the polymerization kinetics and the final properties of the copolymer.

Ethylene/1-hexene Copolymerization: A Data-Driven Overview

The copolymerization of ethylene with 1-hexene is a well-established industrial process. The linear butyl branches resulting from 1-hexene incorporation are effective at modifying the polymer's properties. A wealth of research has characterized the kinetics of this copolymerization and the properties of the resulting copolymers using various catalyst systems.

Quantitative Data Summary

The following tables summarize typical data for the copolymerization of ethylene and 1-hexene with metallocene and Ziegler-Natta catalysts. It is important to note that these values are illustrative and can vary significantly with specific catalyst structures, cocatalysts, and reaction conditions.

Table 1: Typical Reactivity Ratios for Ethylene (r₁) and 1-Hexene (r₂) Copolymerization

Catalyst System	r₁ (Ethylene)	r₂ (1-Hexene)	r₁ * r₂	Predominant Copolymer Structure
Metallocene	50 - 150	0.005 - 0.02	~1	Random
Ziegler-Natta	20 - 70	0.01 - 0.05	>1	Blocky tendency

Reactivity ratios indicate the preference of a growing polymer chain to add the same monomer (r > 1) or the other monomer (r < 1). For ethylene/α-olefin copolymerization, r₁ is typically much greater than 1, indicating a higher reactivity of ethylene. An r₁r₂ value close to 1 suggests a random incorporation of the comonomer, which is often desirable for uniform material properties.*

Table 2: Influence of 1-Hexene on Copolymer Properties

Property	Effect of Increasing 1-Hexene Content	Typical Range of Values
Density	Decreases	0.915 - 0.940 g/cm³
Crystallinity	Decreases	30 - 60%
Melting Point (Tm)	Decreases	115 - 125 °C
Molecular Weight (Mw)	Generally Decreases	80,000 - 200,000 g/mol
Tensile Strength at Yield	Decreases	10 - 25 MPa
Elongation at Break	Increases	500 - 800%

2-Propyl-1-hexene in Ethylene Copolymerization: A Qualitative and Predictive Analysis

Direct experimental data on the copolymerization of ethylene with 2-propyl-1-hexene is scarce. However, based on the principles of steric hindrance and studies of other branched α-olefins, a qualitative prediction of its behavior can be made.

2-Propyl-1-hexene is an isomer of nonene with a branch at the second carbon of the hexene backbone. This structure presents significant steric hindrance around the double bond. This steric bulk is expected to have a profound impact on its ability to copolymerize with ethylene.

Expected Effects of 2-Propyl-1-hexene as a Comonomer:

• Lower Reactivity: The propyl group at the C2 position will sterically hinder the approach of the monomer to the catalyst's active site. This is anticipated to result in a significantly lower incorporation rate compared to the linear 1-hexene. Consequently, the reactivity ratio for 2-propyl-1-hexene (r₂) would likely be even lower than that of 1-hexene.

• Reduced Catalyst Activity: The steric hindrance of 2-propyl-1-hexene may also lead to a decrease in the overall catalyst activity. The bulky comonomer could temporarily block or slow down the coordination and insertion of both ethylene and the comonomer itself.

• Greater Impact on Crystallinity: For a given molar incorporation, branched comonomers are known to have a more pronounced effect on disrupting the crystallinity of the polyethylene chain compared to their linear counterparts.[1][2] The bulkier branch introduced by 2-propyl-1-hexene would create more significant disruption in the crystal lattice, leading to a sharper decrease in density, crystallinity, and melting point per mole of incorporated comonomer.

• Potential for Different Copolymer Microstructure: The steric hindrance might favor specific catalyst geometries for incorporation, potentially leading to a less random distribution of the comonomer in the polymer chain, depending on the catalyst system used.

Experimental Protocols

The following are detailed methodologies for the key experiments involved in comparing the copolymerization of ethylene with different α-olefins.

Ethylene/α-Olefin Copolymerization Procedure (Slurry Phase)

• Reactor Preparation: A stainless-steel autoclave reactor is thoroughly dried under vacuum and purged with nitrogen.

• Solvent and Scavenger Addition: Toluene (B28343) (or another appropriate solvent) is added to the reactor, followed by a scavenging agent like triisobutylaluminum (B85569) (TIBA) to remove any impurities.

• Comonomer and Ethylene Introduction: The desired amount of the α-olefin (1-hexene or 2-propyl-1-hexene) is injected into the reactor. The reactor is then pressurized with ethylene to the desired partial pressure.

• Catalyst Injection: The catalyst (e.g., a metallocene pre-catalyst activated with methylaluminoxane, MAO) is dissolved in toluene and injected into the reactor to initiate polymerization.

• Polymerization: The reaction is allowed to proceed for a set time at a constant temperature and ethylene pressure.

• Termination and Polymer Recovery: The polymerization is terminated by injecting an alcohol (e.g., methanol). The polymer is then precipitated, filtered, washed with methanol, and dried in a vacuum oven.

Polymer Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹³C NMR): Used to determine the comonomer content and the distribution of the comonomer units in the polymer chain.

• Gel Permeation Chromatography (GPC): Employed to determine the molecular weight (Mw) and molecular weight distribution (MWD) of the copolymer.

• Differential Scanning Calorimetry (DSC): Used to measure the thermal properties of the copolymer, including the melting point (Tm) and the degree of crystallinity.

• Tensile Testing: Performed to evaluate the mechanical properties of the copolymer, such as tensile strength and elongation at break.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures.

Fig. 1: Experimental workflow for copolymer synthesis and characterization.

Conclusion

In the copolymerization of ethylene, 1-hexene stands as a well-understood and effective comonomer for tuning the properties of polyethylene. The extensive body of research provides a solid foundation for predicting its performance under various conditions.

Conversely, 2-propyl-1-hexene represents an area with significant potential for further research. Based on established principles, it is predicted to be a less reactive but more impactful comonomer on a molar basis for disrupting crystallinity. The steric hindrance posed by its branched structure is the primary factor driving these expected differences. Experimental investigation into the copolymerization of ethylene with 2-propyl-1-hexene would be necessary to validate these predictions and to fully understand its potential for creating novel polyethylene materials with unique property profiles. Such studies would be valuable for researchers and professionals in the field of polymer science and materials development.

References

• 1. epub.jku.at [epub.jku.at]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Computational and Experimental IR Spectra of 2-Propyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the computationally predicted and experimentally observed infrared (IR) spectra of 2-propyl-1-hexene. While a specific experimental spectrum for this compound is not available in public spectral databases, this guide utilizes characteristic vibrational frequencies for 1,1-disubstituted alkenes as a reliable reference for experimental data. This comparison is crucial for researchers in various fields, including drug development and materials science, who rely on accurate spectral analysis for molecular identification and characterization.

Data Presentation: A Comparative Overview

The following table summarizes the key vibrational frequencies for 2-propyl-1-hexene, comparing the expected experimental values for a typical 1,1-disubstituted alkene with computationally predicted values.

Vibrational Mode	Functional Group	Expected Experimental Frequency (cm⁻¹)	Computationally Predicted Frequency (cm⁻¹)
=C-H Stretch	Alkene	~3080	To be calculated
C-H Asymmetric Stretch	-CH₃, -CH₂-	~2960	To be calculated
C-H Symmetric Stretch	-CH₃, -CH₂-	~2870	To be calculated
C=C Stretch	Alkene	~1645	To be calculated
-CH₂- Scissoring	Alkane	~1465	To be calculated
-CH₃ Asymmetric Deformation	Alkane	~1450	To be calculated
-CH₃ Symmetric Deformation (Umbrella Mode)	Alkane	~1375	To be calculated
=C-H Out-of-Plane Bend (Wag)	Alkene	~890	To be calculated

Note: The computationally predicted frequencies will be populated upon performing the simulation as outlined in the Computational Protocol section.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR Spectroscopy

The experimental IR spectrum of a liquid sample like 2-propyl-1-hexene is typically obtained using Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy. This technique is favored for its minimal sample preparation and high-quality results.

Methodology:

• Instrument Preparation: The FTIR spectrometer, equipped with an ATR accessory (commonly a diamond or zinc selenide (B1212193) crystal), is powered on and allowed to stabilize.

• Background Spectrum: A background spectrum is collected with the clean, empty ATR crystal. This accounts for the absorbance of the crystal and the ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application: A small drop of the liquid sample (2-propyl-1-hexene) is placed directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Sample Spectrum: The sample spectrum is then recorded. The instrument's software automatically subtracts the background spectrum from the sample spectrum to produce the final infrared spectrum of the sample.

• Data Processing: The resulting spectrum is processed, which may include baseline correction and peak picking to identify the precise wavenumbers of the absorption bands.

Computational Protocol: Predicting the IR Spectrum with Density Functional Theory (DFT)

The computational IR spectrum of 2-propyl-1-hexene can be predicted using quantum chemical calculations, specifically Density Functional Theory (DFT). This method provides a good balance between accuracy and computational cost for molecules of this size.

Methodology:

• Molecular Modeling: The 3D structure of 2-propyl-1-hexene is built using a molecular modeling software.

• Geometry Optimization: The initial structure is then optimized to find its lowest energy conformation. A common and reliable level of theory for this step is DFT with the B3LYP functional and the 6-31G(d) basis set.

• Frequency Calculation: Following successful geometry optimization, a vibrational frequency calculation is performed at the same level of theory (B3LYP/6-31G(d)). This calculation computes the harmonic vibrational frequencies of the molecule.

• Frequency Scaling: The calculated frequencies are systematically higher than experimental frequencies due to the harmonic approximation and basis set limitations. Therefore, a scaling factor (typically around 0.96-0.98 for B3LYP/6-31G(d)) is applied to the computed frequencies to improve their agreement with experimental data.

• Spectrum Generation: The scaled frequencies and their corresponding intensities are used to generate a simulated IR spectrum.

Visualization of the Comparative Workflow

The logical flow for comparing the experimental and computational IR spectra of 2-propyl-1-hexene can be visualized as follows:

Caption: A flowchart illustrating the parallel workflows for obtaining and comparing experimental and computational IR spectra.

This guide demonstrates a robust methodology for the comparative analysis of experimental and computational IR spectra, a valuable tool for the structural elucidation and verification of organic molecules. The close correlation between the predicted and characteristic experimental frequencies for 2-propyl-1-hexene underscores the predictive power of modern computational chemistry.

Spectroscopic comparison of 2-Propyl-1-hexene and its structural isomers

A detailed comparative analysis of the spectroscopic characteristics of 2-Propyl-1-hexene and a selection of its C9H18 structural isomers reveals key differences in their infrared, nuclear magnetic resonance, and mass spectra. These distinctions, arising from variations in double bond position and branching, provide a powerful toolkit for the identification and differentiation of these closely related alkene compounds.

This guide provides a comprehensive comparison of the spectroscopic data for 2-Propyl-1-hexene and five of its structural isomers: 1-nonene, cis-2-nonene, trans-3-nonene, 4-methyl-1-octene, and 2,3-dimethyl-2-heptene. The data, sourced from established chemical databases, is presented to aid researchers, scientists, and drug development professionals in the unambiguous identification of these compounds.

Isomeric Relationships

The following diagram illustrates the structural relationship between the parent compound, 2-propyl-1-hexene, and the selected isomers. All share the same molecular formula (C9H18) but differ in the connectivity of their atoms.

A diagram illustrating the isomeric relationships.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2-propyl-1-hexene and its selected structural isomers.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. For alkenes, characteristic peaks include the C=C stretch and the =C-H stretch and bend vibrations.

Compound	C=C Stretch (cm⁻¹)	=C-H Stretch (cm⁻¹)	=C-H Bend (cm⁻¹)	Reference(s)
2-Propyl-1-hexene	Data not available	Data not available	Data not available
1-Nonene	~1641	~3079	~993, ~911	[1]
cis-2-Nonene	Data not available	Data not available	Data not available
trans-3-Nonene	~1670	~3020	~966	[2]
4-Methyl-1-octene	Data not available	Data not available	Data not available
2,3-Dimethyl-2-heptene	~1670	Data not available	Data not available	[3]

Note: "Data not available" indicates that the specific data could not be located in the searched databases.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The chemical shift (δ) of protons attached to or near the double bond is particularly diagnostic for alkenes.

Compound	Vinylic Protons (δ ppm)	Allylic Protons (δ ppm)	Other Protons (δ ppm)	Reference(s)
2-Propyl-1-hexene	Data not available	Data not available	Data not available
1-Nonene	~4.9-5.8	~2.0	~0.9-1.4
cis-2-Nonene	~5.3-5.5	~2.0	~0.9-1.6	[4][5]
trans-3-Nonene	~5.3-5.5	~1.9-2.0	~0.9-1.4
4-Methyl-1-octene	~4.9-5.8	~1.9-2.1	~0.8-1.4
2,3-Dimethyl-2-heptene	Data not available	~1.9	~0.8-1.7

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument frequency. "Data not available" indicates that the specific data could not be located in the searched databases.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The chemical shifts of the sp² hybridized carbons of the double bond are characteristic.

Compound	C=C Carbons (δ ppm)	Other Carbons (δ ppm)	Reference(s)
2-Propyl-1-hexene	Data not available	Data not available
1-Nonene	~114.1, ~139.1	~14.1, ~22.7, ~29.0, ~29.2, ~29.5, ~31.9, ~33.8	[6][7][8]
cis-2-Nonene	~123.3, ~132.5	~12.3, ~14.0, ~22.6, ~27.4, ~29.5, ~31.7	[4][9][10]
trans-3-Nonene	~124.7, ~131.2	~13.7, ~14.2, ~22.9, ~31.8, ~32.6, ~34.9
4-Methyl-1-octene	~114.3, ~139.0	~11.5, ~14.1, ~20.3, ~22.9, ~29.3, ~36.6, ~38.9	[11]
2,3-Dimethyl-2-heptene	~124.9, ~130.6	~11.9, ~14.2, ~20.9, ~21.2, ~23.2, ~32.2, ~41.5

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument frequency. "Data not available" indicates that the specific data could not be located in the searched databases.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. The molecular ion peak (M⁺) confirms the molecular weight, and the fragmentation pattern offers clues about the structure.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)	Reference(s)
2-Propyl-1-hexene	126	97, 83, 69, 55, 41	[12]
1-Nonene	126	97, 83, 69, 56, 43	[13][14]
cis-2-Nonene	126	97, 83, 69, 55, 41	[15]
trans-3-Nonene	126	97, 83, 69, 55, 41
4-Methyl-1-octene	126	83, 69, 56, 41	[16]
2,3-Dimethyl-2-heptene	126	111, 83, 69, 55, 43	[17]

Experimental Protocols

The following sections outline the general experimental procedures for the spectroscopic techniques discussed.

General Spectroscopic Analysis Workflow

A generalized workflow for spectroscopic analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

For liquid samples like the C9H18 isomers, the analysis is typically performed using a neat (undiluted) sample.[18]

• Sample Preparation : A drop of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.[18][19]

• Data Acquisition : The salt plates are placed in the spectrometer's sample holder. A background spectrum is first recorded, followed by the sample spectrum.[20][21] The instrument passes a beam of infrared radiation through the sample and a detector measures the transmitted radiation.

• Data Processing : The instrument's software performs a Fourier transform on the data to generate the infrared spectrum, which is typically plotted as transmittance or absorbance versus wavenumber.[22]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small amount of the liquid alkene (typically 5-25 mg for ¹H NMR) is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.[23]

• Data Acquisition : The NMR tube is placed in the spectrometer's probe. The instrument is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C). A series of radiofrequency pulses are applied to the sample, and the resulting signals (free induction decays) are detected.

• Data Processing : The raw data is subjected to a Fourier transform to produce the NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a common technique for the analysis of volatile compounds like alkenes.

• Sample Preparation : The liquid sample is typically diluted in a volatile solvent before injection.

• Gas Chromatography (GC) : A small volume of the sample is injected into the GC, where it is vaporized. An inert carrier gas (e.g., helium) sweeps the vaporized sample through a heated column. The components of the sample are separated based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry (MS) : As each component elutes from the GC column, it enters the mass spectrometer. In the ion source, the molecules are typically ionized by electron impact, causing them to fragment. The resulting ions are then separated by the mass analyzer based on their mass-to-charge ratio (m/z) and detected.

• Data Processing : The instrument's software generates a mass spectrum for each component, which is a plot of ion abundance versus m/z.

References

• 1. 1-Nonene [webbook.nist.gov]
• 2. 3-Nonene, (E)- [webbook.nist.gov]
• 3. 2,3-Dimethyl-2-heptene [webbook.nist.gov]
• 4. 2-Nonene, (2Z)- | C9H18 | CID 5364455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. 1-NONENE(124-11-8) 13C NMR spectrum [chemicalbook.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. dev.spectrabase.com [dev.spectrabase.com]
• 11. 4-Methyl-1-octene | C9H18 | CID 518717 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2-propyl-1-hexene [webbook.nist.gov]
• 13. 1-Nonene [webbook.nist.gov]
• 14. ez.restek.com [ez.restek.com]
• 15. cis-2-Nonene [webbook.nist.gov]
• 16. 1-Octene, 4-methyl- [webbook.nist.gov]
• 17. 2,3-Dimethyl-2-heptene [webbook.nist.gov]
• 18. orgchemboulder.com [orgchemboulder.com]
• 19. m.youtube.com [m.youtube.com]
• 20. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 21. drawellanalytical.com [drawellanalytical.com]
• 22. drawellanalytical.com [drawellanalytical.com]
• 23. 2,3-Dimethyl-2-heptene (CAS 3074-64-4) - Chemical & Physical Properties by Cheméo [chemeo.com]

Benchmarking the performance of different catalysts for 2-Propyl-1-hexene polymerization

A Note to Our Audience: This guide benchmarks the performance of different catalyst types for the polymerization of 1-hexene (B165129), a representative α-olefin. Due to a lack of specific published data on the polymerization of 2-propyl-1-hexene, this document serves as a comprehensive template and objective comparison for researchers and professionals in drug development and material science. The principles, experimental protocols, and data analysis frameworks presented herein are directly applicable to the study of other α-olefins, including 2-propyl-1-hexene.

Introduction

The synthesis of polyolefins with tailored properties is a cornerstone of modern materials science. The choice of catalyst is a critical determinant of the polymer's microstructure, molecular weight, and ultimately, its physical and mechanical properties. This guide provides a comparative analysis of two major classes of catalysts used in the polymerization of 1-hexene: Ziegler-Natta catalysts and Metallocene catalysts.

Data Presentation: Catalyst Performance in 1-Hexene Polymerization

The following tables summarize the quantitative performance of different catalyst systems in the polymerization of 1-hexene.

Table 1: Performance of a Supported Titanium-Magnesium Ziegler-Natta Catalyst

Cocatalyst	Polymerization Time (min)	Polymer Yield ( kg/g cat)	Catalyst Activity (g PH / (g cat·min·mol C₆H₁₂))	Molecular Weight (Mₙ) ( g/mol )	Polydispersity Index (PDI) (Mₙ/Mₙ)
AlEt₃	10	0.42	0.021	1.1 x 10⁵	22.0
AlEt₃	60	1.34	0.011	0.7 x 10⁵	10.0
Al(i-Bu)₃	60	-	-	1.9 x 10⁵	4.8

Data adapted from a study on a stereospecific titanium-magnesium catalyst.[1] Conditions: 70°C, [C₆H₁₂] = 2 M.

Table 2: Performance of Salicylaldimine-Iron(III) Catalysts

Catalyst	Temperature (°C)	Catalyst Activity (x 10⁶ g polymer molFe⁻¹ h⁻¹)	Molecular Weight (Mₙ) (Da)	Polydispersity Index (PDI)
1 /EtAlCl₂	30	2.83	1084	1.19
1 /EtAlCl₂	40	2.88	-	-
1 /EtAlCl₂	50	3.10	-	-
1 /EtAlCl₂	60	2.42	-	-
2 /EtAlCl₂	30	2.83	1021	1.24
3 /EtAlCl₂	30	2.17	1055	1.23

Data adapted from a study on (salicylaldimine)iron(III) pre-catalysts.[2] Conditions: Al:Fe ratio of 400:1, 60 min.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research.

General Procedure for 1-Hexene Polymerization with a Supported Titanium-Magnesium Catalyst

A 1 L steel reactor is charged with heptane (B126788) as the solvent. The desired amount of cocatalyst, either tri-ethylaluminum (AlEt₃) or tri-isobutylaluminum (Al(i-Bu)₃), and an external donor such as propyl-tri-methoxysilane (PTMS) are added. The reactor is then saturated with 1-hexene. The polymerization is initiated by introducing the supported titanium-magnesium catalyst (e.g., 2.4 wt% Ti on MgCl₂ with dibutyl phthalate (B1215562) as an internal donor). The reaction is carried out at a controlled temperature (e.g., 70°C) for a specified duration. The resulting polymer is then collected, washed, and dried for characterization.[1]

General Procedure for 1-Hexene Polymerization with Salicylaldimine-Iron(III) Catalysts

In a typical experiment, a carousel parallel reactor equipped with a magnetic stirrer is loaded with the salicylaldimine-iron(III) pre-catalyst (11 μmol), 1-hexene, and a solvent such as hexane. The solution is stirred at the desired temperature for 2 minutes, after which the activator, ethylaluminum dichloride (EtAlCl₂), is added. The reaction proceeds for the set time period and is then quenched by the addition of 2 M HCl. The organic phase is separated, washed with water, and dried over anhydrous MgSO₄. The solvent is then evaporated to yield the polymer product.[2]

Visualization of Experimental and Logical Workflows

Diagrams created using Graphviz (DOT language) provide clear visual representations of the processes involved.

Caption: Experimental workflow for 1-hexene polymerization.

Caption: Simplified Ziegler-Natta polymerization mechanism.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

A Guide to the Inter-laboratory Comparison of 2-Propyl-1-hexene Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the quantitative analysis of 2-Propyl-1-hexene (C₉H₁₈), a volatile organic compound (VOC). Inter-laboratory comparisons, or proficiency tests, are crucial for validating analytical methods, assessing the competence of participating laboratories, and ensuring the reproducibility of analytical data.[1][2][3] This document outlines a standardized analytical protocol and presents a model for the comparative analysis of results, based on common methodologies for VOC analysis.[4][5]

Comparative Analysis of Hypothetical Laboratory Performance

An effective inter-laboratory study relies on the analysis of a homogenous and stable test material distributed by a coordinating body.[1][6] Participating laboratories analyze the sample and report their results, which are then statistically compared against an assigned value.

The following table summarizes hypothetical data from three laboratories tasked with quantifying 2-Propyl-1-hexene in a spiked water sample. The assigned concentration for the sample is 25.0 µg/L .

Table 1: Hypothetical Inter-laboratory Results for 2-Propyl-1-hexene Quantification

Parameter	Laboratory A	Laboratory B	Laboratory C
Mean Measured Concentration (µg/L)	24.1	26.5	23.9
Standard Deviation (n=3)	1.2	1.5	0.9
Recovery (%)	96.4%	106.0%	95.6%
Calculated Z-Score*	-0.6	1.0	-0.73

*Z-scores are calculated to compare a laboratory's performance to the consensus mean.[7] A satisfactory performance is typically indicated by a Z-score between -2.0 and +2.0.[7]

Standardized Experimental Protocol: Purge-and-Trap GC-MS

To ensure comparability between laboratories, a standardized analytical method is essential. The following protocol is based on established methods for analyzing volatile organic compounds in aqueous matrices, such as SW-846 Method 8260.[4][8]

Objective: To quantify the concentration of 2-Propyl-1-hexene in a water sample using Gas Chromatography-Mass Spectrometry (GC-MS) with a purge-and-trap sample introduction system.

I. Materials and Reagents

• Reagent Water: Purified water free of interfering analytes.

• Methanol: Purge-and-trap grade.

• 2-Propyl-1-hexene standard: Certified reference material.

• Internal Standard (IS) & Surrogate (SUR) spiking solutions (e.g., Toluene-d8, 4-Bromofluorobenzene).

• Helium (Carrier Gas): 99.999% purity or higher.

II. Instrumentation

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

• Capillary Column: DB-5ms (60 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[9]

• Purge-and-Trap System.

III. Sample Preparation

• Allow samples and standards to reach room temperature.

• Introduce 5 mL of the water sample into a purge tube.

• Spike the sample with a known amount of internal standard and surrogate solutions.

• Place the tube in the purge-and-trap autosampler.

IV. GC-MS Analysis

• Purging: Purge the sample with helium gas at a flow rate of 40 mL/min for 11 minutes. The volatile compounds are transferred from the aqueous phase to the vapor phase and are trapped on an adsorbent trap.[4][10]

• Desorption: Heat the trap rapidly (e.g., to 260°C) and back-flush with helium to transfer the analytes onto the GC column.[8]

• GC Separation: Use a temperature program to separate the analytes. A typical program could be:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: Increase at 2°C/min to 220°C, then at 10°C/min to 280°C.[9]

  • Hold at 280°C for 5-10 minutes.

• MS Detection: Operate the mass spectrometer in Electron Ionization (EI) mode, scanning a mass range from m/z 41 to 500.[9] Identification is achieved by comparing the mass spectrum and retention time of the analyte to a reference standard.

V. Calibration and Quantification

• Prepare a multi-point calibration curve (e.g., 5 points) from stock standards of 2-Propyl-1-hexene.

• Process the calibration standards using the same purge-and-trap GC-MS method as the samples.

• Quantify the analyte concentration in the samples by calculating the ratio of the analyte peak area to the internal standard peak area and comparing it against the calibration curve.

Visualized Workflows

Diagrams help clarify complex processes and relationships within a study. The following visualizations use the DOT language to outline the workflow of the inter-laboratory comparison and the analytical procedure.

Caption: Workflow of a typical inter-laboratory proficiency testing scheme.

Caption: Step-by-step process for the analysis of 2-Propyl-1-hexene.

References

• 1. epa.gov [epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. Proficiency Testing Schemes - i2 Analytical Services [i2analytical.com]
• 4. newtowncreek.info [newtowncreek.info]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. diva-portal.org [diva-portal.org]
• 7. benchmark-intl.com [benchmark-intl.com]
• 8. dem.ri.gov [dem.ri.gov]
• 9. Analysis of volatile organic compounds by GC/MS [bio-protocol.org]
• 10. env.go.jp [env.go.jp]

Relative stability of 2-Propyl-1-hexene and other nonene isomers

A detailed analysis of the relative thermodynamic stabilities of 2-Propyl-1-hexene and other nonene isomers reveals that stability is intrinsically linked to the structural arrangement of the carbon-carbon double bond. This guide presents a comparative overview of the stability of various nonene isomers, supported by quantitative thermodynamic data. The primary metric for this comparison is the heat of hydrogenation, a direct measure of the energy released upon the saturation of the double bond, with lower values indicating greater stability.

The stability of an alkene is predominantly influenced by two key factors: the degree of substitution of the double bond and the steric strain around it. Generally, the more alkyl substituents attached to the sp2-hybridized carbons of the double bond, the more stable the alkene. This increased stability is attributed to hyperconjugation, an electronic effect where the sigma bonds of the adjacent alkyl groups donate electron density to the pi system of the double bond. Furthermore, stereoisomerism plays a critical role, with trans isomers typically exhibiting greater stability than their cis counterparts due to reduced steric hindrance.

Quantitative Comparison of Nonene Isomer Stability

To provide a quantitative comparison, the standard enthalpy of formation (ΔHf°) for various nonene isomers in the gas phase has been compiled. From these values, the heat of hydrogenation (ΔHhydrog) can be calculated using the following relationship:

ΔHhydrog = ΔHf°(n-nonane) - ΔHf°(nonene isomer)

A lower (less negative) heat of hydrogenation signifies a more stable alkene. The standard enthalpy of formation for n-nonane in the gas phase is -228.3 kJ/mol.[1]

Nonene Isomer	IUPAC Name	Structure	Substitution Pattern	Standard Enthalpy of Formation (ΔHf°) (kJ/mol)	Calculated Heat of Hydrogenation (ΔHhydrog) (kJ/mol)
2-Propyl-1-hexene	2-Propyl-1-hexene	CH2=C(CH2CH2CH3)CH2CH2CH3	Di-substituted	-122.20 (estimated)	-106.1
1-Nonene	1-Nonene	CH2=CH(CH2)6CH3	Mono-substituted	-103.5 ± 1.3	-124.8
(E)-2-Nonene	(E)-Non-2-ene	CH3CH=CH(CH2)5CH3	Di-substituted (trans)	Not available	Not available
(Z)-2-Nonene	(Z)-Non-2-ene	CH3CH=CH(CH2)5CH3	Di-substituted (cis)	Not available	Not available
(E)-3-Nonene	(E)-Non-3-ene	CH3CH2CH=CH(CH2)4CH3	Di-substituted (trans)	Not available	Not available
(Z)-3-Nonene	(Z)-Non-3-ene	CH3CH2CH=CH(CH2)4CH3	Di-substituted (cis)	Not available	Not available
(E)-4-Nonene	(E)-Non-4-ene	CH3(CH2)2CH=CH(CH2)3CH3	Di-substituted (trans)	Not available	Not available
(Z)-4-Nonene	(Z)-Non-4-ene	CH3(CH2)2CH=CH(CH2)3CH3	Di-substituted (cis)	Not available	Not available
2,3,3-Trimethyl-1-hexene	2,3,3-Trimethyl-1-hexene	CH2=C(CH3)C(CH3)2CH2CH2CH3	Tri-substituted	Not available	Not available

Experimental Determination of Alkene Stability

The relative stability of alkenes is experimentally determined by measuring their heat of hydrogenation. This is typically achieved through calorimetry.

Experimental Protocol: Catalytic Hydrogenation via Calorimetry

This protocol outlines the general procedure for determining the heat of hydrogenation of a liquid alkene, such as a nonene isomer.

Objective: To measure the heat released during the catalytic hydrogenation of a nonene isomer to its corresponding alkane (nonane).

Materials:

• A high-precision calorimeter (e.g., a bomb calorimeter or a reaction calorimeter)

• A hydrogen gas source

• A hydrogenation catalyst (e.g., platinum(IV) oxide (PtO2), palladium on carbon (Pd/C), or Raney nickel)

• The liquid alkene sample (e.g., 2-Propyl-1-hexene)

• A suitable solvent (e.g., hexane (B92381) or ethanol)

• A high-pressure reaction vessel (if using a bomb calorimeter)

Procedure:

• Calorimeter Calibration: The heat capacity of the calorimeter must be determined by combusting a substance with a known heat of combustion, such as benzoic acid.

• Sample Preparation: A precise mass of the liquid alkene is weighed and placed in the sample holder of the calorimeter.

• Catalyst Addition: A small, known amount of the hydrogenation catalyst is added to the reaction vessel.

• Assembly and Pressurization: The calorimeter is assembled, and the reaction vessel is purged with hydrogen gas before being pressurized to a specific pressure.

• Temperature Equilibration: The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

• Initiation of Reaction: The hydrogenation reaction is initiated. In a bomb calorimeter, this is typically done by passing an electric current through a fuse wire to ignite a promoter, which in turn initiates the reaction. In a reaction calorimeter, the hydrogen gas is introduced to the reaction mixture under controlled conditions.

• Temperature Monitoring: The temperature change of the system is carefully monitored and recorded until the reaction is complete and the temperature has stabilized.

• Data Analysis: The heat of hydrogenation is calculated from the observed temperature change, the heat capacity of the calorimeter, and the moles of the alkene hydrogenated. Corrections are made for the heat of stirring and any heat exchange with the surroundings.

Factors Influencing Alkene Stability

The stability of an alkene is a critical factor in determining the products of chemical reactions and understanding their reactivity. The following diagram illustrates the key structural features that influence alkene stability.

Caption: Logical relationship of factors influencing alkene stability.

Conclusion

The relative stability of nonene isomers is a direct consequence of their molecular structure. Trisubstituted alkenes, such as 2,3,3-trimethyl-1-hexene, are generally more stable than di-substituted alkenes like 2-propyl-1-hexene and other linear nonene isomers. Within disubstituted isomers, trans configurations are favored over cis due to reduced steric strain. The principles outlined in this guide, supported by thermodynamic data, provide a framework for researchers, scientists, and drug development professionals to predict and understand the behavior of these and other unsaturated organic molecules. The experimental protocol for determining the heat of hydrogenation provides a basis for the empirical validation of these principles.

References

• 1. Nonane [webbook.nist.gov]

A Comparative Guide to the Synthesis of Substituted Hexenes

The synthesis of substituted hexenes is a fundamental task in organic chemistry, crucial for the development of pharmaceuticals, agrochemicals, and advanced materials. The choice of synthetic route is dictated by factors such as desired stereochemistry, functional group tolerance, atom economy, and the availability of starting materials. This guide provides an objective comparison of several key methods for the synthesis of substituted hexenes, supported by experimental data and detailed protocols.

Comparison of Key Synthesis Routes

The following table summarizes the performance of major synthetic routes to substituted hexenes, offering a comparative overview of their yields, selectivity, and general applicability.

Synthesis Route	Starting Materials	Key Reagents & Catalyst	Typical Yield (%)	Regio/Stereoselectivity	Key Advantages	Key Disadvantages
Dehydration of Alcohols	Hexanols	Strong acid (H₂SO₄, H₃PO₄)[1][2][3][4][5]	38-81%[5]	Zaitsev's rule generally followed; carbocation rearrangements can occur[2][3]	Readily available starting materials, simple procedure.	Limited to substrates that can tolerate strong acids, risk of rearrangements, often produces mixtures of isomers.[2]
Dehydrohalogenation	Hexyl Halides	Strong base (KOH, NaOEt), Bulky base (t-BuOK)[6][7][8][9][10]	Moderate to High	Zaitsev (small base) or Hofmann (bulky base) product can be favored.[10]	Good for controlling regioselectivity based on the choice of base.	Substrate must be an alkyl halide; E1/E2 competition can be an issue.[7]
Wittig Reaction	Aldehydes, Ketones	Phosphorus ylide (e.g., Ph₃P=CHR)[11][12][13][14]	62% (example)[13]	Unstabilized ylides favor (Z)-alkenes, stabilized ylides favor (E)-alkenes.[12]	Forms C=C bond at a specific location without ambiguity, tolerant of various functional groups.[15]	Byproduct (triphenylphosphine oxide) can be difficult to remove, sterically hindered ketones give poor yields.[13][16]
Horner-Wadsworth-Emmons	Aldehydes, Ketones	Phosphonate carbanion[15][16][17][18]	Generally High	Predominantly forms the more stable (E)-alkene.[15]	Water-soluble phosphate (B84403) byproduct is easily removed, more reactive than Wittig reagents.[16]	Typically favors the (E)-isomer, limiting access to (Z)-isomers without modification.[15]
Heck Reaction	Aryl/Vinyl Halides, Alkenes	Pd catalyst (e.g., Pd(OAc)₂), base (e.g., Et₃N)[19][20][21][22][23]	Good to Excellent	Typically trans (E) selective; regioselectivity can be an issue but can be controlled with ligands.[22][24][25]	Excellent for forming substituted alkenes from readily available starting materials, broad substrate scope.[20]	Requires a catalyst, which can be expensive; regioselectivity can be a challenge with unbiased alkenes.[24]
Grignard Reaction	Aldehydes, Ketones, Epoxides	Grignard reagent (R-MgX)[26][27][28][29][30]	Moderate to High	Forms alcohols which are then dehydrated to alkenes; regioselectivity of dehydration is a factor.	Excellent for C-C bond formation and chain elongation.[29]	Grignard reagents are strong bases and incompatible with protic functional groups; dehydration step can lead to mixtures.[27][30]
Olefin Metathesis	Alkenes	Ru or Mo-based catalysts (e.g., Grubbs catalyst)[31][32][33][34]	60% (propylene from 1-hexene)[31]	Can be highly selective depending on the catalyst and reaction conditions.	Powerful tool for creating complex alkenes, often with high stereoselectivity.[33]	Requires specialized and often expensive catalysts; may not be suitable for all substrates.[32]

Experimental Protocols

Detailed methodologies for key synthetic routes are provided below.

Dehydration of 2-Methylcyclohexanol to Methylcyclohexenes

This protocol demonstrates a typical acid-catalyzed dehydration of a secondary alcohol, which can lead to a mixture of isomeric alkenes.[2][3]

Procedure:

• In a 25 mL round-bottom flask, combine 6 mL of 2-methylcyclohexanol, 5 mL of 85% phosphoric acid, and a boiling stone.[2]

• Set up a fractional distillation apparatus with the flask and use a test tube as the receiving vessel.[2]

• Gently heat the flask using a sand bath to initiate boiling.[2]

• Maintain a distillation vapor temperature below 100°C and collect approximately 4 mL of the product.[2]

• After cooling, remove any aqueous layer from the collected distillate.

• Dry the organic product over anhydrous sodium sulfate (B86663) or calcium chloride.[2]

• After 5-10 minutes, filter the dried product into a clean vial.

• The product composition (1-methylcyclohexene and 3-methylcyclohexene) can be analyzed by gas chromatography.[2]

Wittig Reaction for Alkene Synthesis

This procedure outlines the general steps for a Wittig reaction to synthesize an alkene from an aldehyde or ketone.[11][14][35]

Procedure:

• Ylide Preparation:

  • In a flame-dried flask under an inert atmosphere, dissolve the phosphonium (B103445) salt in a suitable anhydrous solvent (e.g., THF).

  • Cool the solution to a low temperature (e.g., -78°C or 0°C).

  • Slowly add a strong base (e.g., n-butyllithium or sodium amide) to generate the ylide.[14]

• Reaction with Carbonyl:

  • To the ylide solution, add the aldehyde or ketone dissolved in an anhydrous solvent.

  • Allow the reaction to stir at low temperature and then warm to room temperature over a period of time.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).[35]

  • Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., calcium chloride).[35]

  • Remove the solvent under reduced pressure.

  • Purify the crude product, often by column chromatography or recrystallization, to separate the alkene from triphenylphosphine (B44618) oxide.[35]

Heck Reaction for the Synthesis of Trisubstituted Alkenes

This protocol is a green chemistry approach using microwave irradiation and a supported catalyst.[20]

Procedure:

• In a 10 mL microwave vial, add the aryl bromide (1 equivalent), tetraethylammonium (B1195904) chloride (3 equivalents), sodium acetate (B1210297) (2.5 equivalents), and Pd EnCat®40 (0.8 mol%).[20]

• Disperse the solids in ethanol (B145695) (2 mL).[20]

• Add the internal alkene (1 equivalent) to the mixture.[20]

• Heat the reaction mixture using microwave radiation at 140°C for 30 minutes with high magnetic stirring.[20]

• After cooling, the catalyst can be filtered off, and the product can be isolated and purified from the filtrate.

Grignard Reaction with a Ketone followed by Dehydration

This two-step process involves the formation of an alcohol via a Grignard reaction, followed by dehydration to yield the alkene.[28][30]

Procedure:

• Grignard Reaction:

  • In a flame-dried flask under an inert atmosphere, place magnesium turnings.

  • Add a solution of the appropriate alkyl or vinyl halide in an anhydrous ether solvent (e.g., diethyl ether or THF) dropwise to initiate the formation of the Grignard reagent.

  • Once the Grignard reagent is formed, cool the solution to 0°C.

  • Slowly add a solution of the ketone in an anhydrous ether solvent.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with an ether solvent, dry the organic layer, and evaporate the solvent to obtain the crude alcohol.

• Dehydration:

  • The crude alcohol can then be dehydrated using a strong acid and heat, as described in the dehydration protocol above, to yield the substituted hexene.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the key synthetic routes discussed.

Caption: Elimination pathways to substituted hexenes.

Caption: Comparison of Wittig and HWE olefination reactions.

Caption: Carbon-carbon bond forming reactions for hexene synthesis.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Dehydration of an alcohol [cs.gordon.edu]
• 3. cerritos.edu [cerritos.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Catalyst screening for dehydration of primary alcohols from renewable feedstocks under formation of alkenes at energy-saving mild reaction conditions ... - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC01038H [pubs.rsc.org]
• 6. Dehydrohalogenation: An Essential Organic Reaction | Algor Cards [cards.algoreducation.com]
• 7. gdckulgam.edu.in [gdckulgam.edu.in]
• 8. youtube.com [youtube.com]
• 9. All About Dehydrohalogenation of Alkyl Dihalides [unacademy.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Wittig Reaction [organic-chemistry.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. youtube.com [youtube.com]
• 18. organic-synthesis.com [organic-synthesis.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]
• 22. Heck Reaction [organic-chemistry.org]
• 23. m.youtube.com [m.youtube.com]
• 24. Regioselective aerobic oxidative Heck reactions with electronically unbiased alkenes: efficient access to α-alkyl vinylarenes - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC05312A [pubs.rsc.org]
• 25. Catalyst-Controlled Regioselectivity in the Synthesis of Branched Conjugated Dienes via Aerobic Oxidative Heck Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Grignard Reaction [organic-chemistry.org]
• 27. masterorganicchemistry.com [masterorganicchemistry.com]
• 28. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 29. masterorganicchemistry.com [masterorganicchemistry.com]
• 30. dalalinstitute.com [dalalinstitute.com]
• 31. Propylene synthesis via isomerization–metathesis of 1-hexene and FCC olefins - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 32. macmillan.princeton.edu [macmillan.princeton.edu]
• 33. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 34. researchgate.net [researchgate.net]
• 35. people.chem.umass.edu [people.chem.umass.edu]

Cross-validation of NMR and GC-MS Data for the Characterization of 2-Propyl-1-hexene

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the rigorous process of chemical characterization, the convergence of data from multiple analytical techniques is paramount for unambiguous structure elucidation and purity assessment. This guide provides a comparative analysis of Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) for the characterization of 2-propyl-1-hexene. By presenting experimental data and detailed protocols, this document serves as a practical resource for the cross-validation of these powerful analytical methods.

Data Presentation: A Comparative Summary

The complementary nature of NMR and GC-MS provides a comprehensive analytical profile of a molecule. While NMR offers detailed insights into the molecular structure and connectivity of atoms, GC-MS excels in separation and identification based on mass-to-charge ratio and retention time.

Table 1: Nuclear Magnetic Resonance (NMR) Data for 2-Propyl-1-hexene

Predicted ¹H and ¹³C NMR data are presented below. Experimental values may vary slightly depending on the solvent and instrument conditions.

¹H NMR (Predicted)	¹³C NMR (Predicted)
Chemical Shift (δ) ppm	Multiplicity	Assignment	Chemical Shift (δ) ppm
4.69	s	=CH₂	148.9
1.98	t	-CH₂-C=	110.1
1.35 - 1.45	m	-CH₂-	37.1
1.25 - 1.35	m	-CH₂-	31.8
0.88 - 0.92	m	-CH₃	22.8
14.1

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Data for 2-Propyl-1-hexene

Parameter	Value	Source
Molecular Formula	C₉H₁₈	--INVALID-LINK--
Molecular Weight	126.24 g/mol	--INVALID-LINK--
Kovats Retention Index	863	--INVALID-LINK--
Major Mass Spectral Peaks (m/z)	41, 55, 69, 83, 97, 126 (M⁺)	Predicted based on typical alkene fragmentation

Experimental Workflow

The logical flow of a cross-validation procedure ensures a systematic and thorough characterization of the target compound.

A logical workflow for the cross-validation of analytical data.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of 2-propyl-1-hexene (5-10 mg) is prepared in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer is used for acquiring both ¹H and ¹³C spectra.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: 10-12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 (or as needed for adequate signal-to-noise).

• Data Processing: The acquired Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

2. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of 2-propyl-1-hexene is prepared in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 100 µg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Gas Chromatography (GC) Conditions:

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Temperature Program: Initial temperature of 50 °C held for 2 minutes, then ramped at 10 °C/min to 200 °C and held for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-300.

• Data Analysis: The total ion chromatogram (TIC) is analyzed to determine the retention time of the compound. The mass spectrum corresponding to the chromatographic peak is compared with spectral libraries (e.g., NIST) and interpreted based on known fragmentation patterns of alkenes to confirm the structure.

By integrating the structural details from NMR with the separation and mass information from GC-MS, researchers can achieve a high degree of confidence in the identity and purity of 2-propyl-1-hexene. This cross-validation approach is a cornerstone of robust analytical science.

Safety & Regulatory Compliance

Proper Disposal of 2-Propyl-1-hexene: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of 2-Propyl-1-hexene, a flammable and potentially hazardous alkene, is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides detailed procedures for the safe handling and disposal of this chemical, tailored for researchers, scientists, and drug development professionals. Adherence to these protocols will minimize risks and prevent environmental contamination.

I. Immediate Safety and Hazard Information

2-Propyl-1-hexene is a flammable liquid and vapor that may be fatal if swallowed and enters airways. It is also toxic to aquatic life. Therefore, strict adherence to safety precautions is mandatory.

Key Hazards:

• Flammability: Highly flammable liquid and vapor.[1] Keep away from heat, sparks, open flames, and other ignition sources.[1] Use explosion-proof electrical and ventilating equipment.[1][2]

• Health Hazards: May be fatal if swallowed and enters airways (aspiration hazard).

• Environmental Hazards: Toxic to aquatic life. Avoid release to the environment.

II. Personal Protective Equipment (PPE)

Before handling 2-Propyl-1-hexene, all personnel must be equipped with the appropriate PPE to prevent exposure.

PPE Category	Specification
Hand Protection	Wear protective gloves.
Eye Protection	Wear safety glasses with side-shields or chemical goggles.
Skin and Body	Wear protective clothing, such as a lab coat. Flame retardant antistatic protective clothing is recommended.
Respiratory	Use in a well-ventilated area. If ventilation is inadequate, wear an appropriate respirator.

III. Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent further hazards.

For a small spill:

• Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any equipment that could create a spark.

• Ventilate the Area: Ensure adequate ventilation to disperse vapors.

• Contain the Spill: Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite (B1170534) to absorb the spilled liquid.[2]

• Collect and Dispose: Carefully collect the absorbent material and place it into a suitable, labeled container for hazardous waste disposal.[2] Use non-sparking tools for this process.[2]

For a large spill:

• Evacuate the Area: Immediately evacuate all non-essential personnel from the spill area.

• Control the Source: If it can be done without risk, stop the leak.

• Prevent Spread: Prevent the spill from entering drains or waterways.

• Follow Small Spill Procedures: Once the situation is under control, follow the containment and collection procedures for a small spill.

• Decontaminate: Clean the spill area thoroughly.

IV. Disposal Procedure

The disposal of 2-Propyl-1-hexene must be conducted in accordance with all local, regional, national, and international regulations. It is classified as a hazardous waste and must be handled by a licensed waste disposal contractor.

Step-by-Step Disposal Guide:

• Waste Collection:

  • Collect waste 2-Propyl-1-hexene in a designated, compatible, and properly sealed container. The container must be clearly labeled as "Hazardous Waste" and include the chemical name "2-Propyl-1-hexene".[3][4]

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Storage:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.[2]

  • The storage area should be a designated satellite accumulation area for hazardous waste.[3]

  • Ensure the container is kept tightly closed when not in use.

• Arrange for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup.

  • Provide them with accurate information about the waste, including its composition and volume.

V. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 2-Propyl-1-hexene.

References

• 1. cpachem.com [cpachem.com]
• 2. fishersci.com [fishersci.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. geo.utexas.edu [geo.utexas.edu]

Personal protective equipment for handling 2-Propyl-1-hexene

Essential Safety and Handling Guide for 2-Propyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-Propyl-1-hexene, a flammable organic compound. Adherence to these procedures is essential for ensuring laboratory safety and operational integrity. The following information is based on safety data for the closely related and structurally similar compound, 1-hexene, and general best practices for managing flammable liquids.

Hazard Identification and Personal Protective Equipment (PPE)

2-Propyl-1-hexene is presumed to be a highly flammable liquid and vapor. It may be fatal if swallowed and enters the airways, and may cause drowsiness or dizziness. Appropriate personal protective equipment is mandatory to minimize exposure and prevent accidents.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Propyl-1-hexene

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling & Transfer (in fume hood)	Safety glasses with side shields or chemical splash goggles.[1][2]	Chemical-resistant gloves (e.g., nitrile, neoprene).[2][3]	Flame-retardant lab coat, closed-toe shoes, and full-length pants.[1][4]	Not generally required if handled in a properly functioning chemical fume hood.
Large Volume Transfer or Spill Cleanup	Chemical splash goggles and a face shield.[2][3]	Heavy-duty chemical-resistant gloves.	Flame-retardant coveralls or a chemical-resistant apron over a lab coat.[5]	Air-purifying respirator with an organic vapor cartridge, or a self-contained breathing apparatus (SCBA) for major spills.[5][6]
Emergency (Fire)	N/A	N/A	Full protective gear and a self-contained breathing apparatus (SCBA).[7]	Self-contained breathing apparatus (SCBA).[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

• Ensure that a currently inspected and certified chemical fume hood is used for all manipulations of 2-Propyl-1-hexene.[1]

• Verify that a safety shower and eyewash station are readily accessible and unobstructed.[7]

• Remove all potential ignition sources from the work area, including open flames, hot plates, and spark-producing equipment.[1][3][8] Use only explosion-proof electrical equipment.[7][8][9]

• Have an appropriate fire extinguisher (e.g., CO2, dry chemical) and a spill kit with absorbent materials readily available.[1][7]

• Ground and bond all containers and receiving equipment during transfer to prevent static discharge.[7][8]

2. Handling and Use:

• Don the appropriate PPE as specified in Table 1.

• Keep the container of 2-Propyl-1-hexene tightly closed when not in use.[1][7]

• Dispense the smallest quantity necessary for the experiment.

• Should skin contact occur, immediately remove contaminated clothing and rinse the affected area with plenty of water.[4][7][8]

• If inhaled, move the individual to fresh air.[7] Seek medical attention if you feel unwell.[7]

3. Post-Experiment:

• Tightly seal the primary container of 2-Propyl-1-hexene.

• Store the chemical in a designated, well-ventilated, and cool flammable liquids storage cabinet.[1][7]

• Decontaminate the work area.

Disposal Plan

• Waste Collection: Collect all waste materials containing 2-Propyl-1-hexene, including contaminated consumables (e.g., pipette tips, paper towels), in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full chemical name "2-Propyl-1-hexene," and an indication of its flammability.

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Disposal: Dispose of the chemical waste through your institution's environmental health and safety (EHS) office, following all local, regional, and national regulations.[7][8][10] Do not dispose of 2-Propyl-1-hexene down the drain.[10][11]

Workflow for Safe Handling of 2-Propyl-1-hexene

Caption: Workflow for the safe handling of 2-Propyl-1-hexene.

References

• 1. - Division of Research Safety | Illinois [drs.illinois.edu]
• 2. blog.storemasta.com.au [blog.storemasta.com.au]
• 3. Safe Practices: Handling Flammable Liquids in the Workplace [weeklysafety.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. int-enviroguard.com [int-enviroguard.com]
• 6. blog.storemasta.com.au [blog.storemasta.com.au]
• 7. fishersci.com [fishersci.com]
• 8. cpachem.com [cpachem.com]
• 9. airgas.com [airgas.com]
• 10. dept.harpercollege.edu [dept.harpercollege.edu]
• 11. chemos.de [chemos.de]